Epi-doramectin

Core Science & Biosynthesis

Epi-Doramectin: A Technical Guide to its Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Epi-doramectin (B1150635), a stereoisomer of the potent anthelmintic agent doramectin (B1670889), represents a class of semi-synthetic avermectins with potential for modified biological activity and properties. This technical guide provides an in-depth exploration of the discovery and synthesis of epi-doramectin, with a focus on the core chemical and biosynthetic principles. While the specific discovery of epi-doramectin as a singular event is not prominently documented, its conception arises from the broader scientific endeavor to synthesize and screen avermectin (B7782182) analogues for enhanced therapeutic profiles. The synthesis of epi-doramectin is achieved through a targeted stereochemical inversion at the 4"-position of the oleandrose (B1235672) sugar moiety of doramectin. This guide details the biosynthetic production of the doramectin precursor and the subsequent chemical steps required to obtain the 4"-epimer, providing structured data and experimental workflows for research and development professionals.

Discovery and Background

The discovery of epi-doramectin is intrinsically linked to the extensive research on avermectins, a class of 16-membered macrocyclic lactones produced by the bacterium Streptomyces avermitilis.[1] The parent compound, avermectin B1 (abamectin), and its semi-synthetic derivatives like ivermectin and doramectin, have revolutionized veterinary and human medicine due to their potent anthelmintic and insecticidal properties.[1][2]

Doramectin itself was developed through "mutational biosynthesis," a technique that involves feeding a precursor to a mutant strain of a microorganism incapable of producing the natural starter unit.[3] In the case of doramectin, cyclohexanecarboxylic acid (CHC) is supplied to a strain of S. avermitilis that cannot synthesize the natural branched-chain fatty acid starter units, leading to the incorporation of a cyclohexyl group at the C-25 position.[3]

The exploration of avermectin analogues has been a continuous effort to improve potency, broaden the spectrum of activity, and enhance safety margins.[4] Modifications at various positions of the avermectin scaffold have been investigated, with the 4"-position of the oleandrose sugar being a key target for chemical derivatization.[5] The synthesis of 4"-epi-avermectin derivatives has been a subject of interest to explore the structure-activity relationships (SAR) at this stereocenter. While a specific "discovery" paper for epi-doramectin is not readily identifiable, its existence is a logical outcome of these systematic synthetic efforts to generate and test novel avermectin epimers. The term "epi-doramectin" thus refers to the 4"-epimer of doramectin, arising from the chemical modification of the parent molecule.

Biosynthesis of the Doramectin Precursor

The production of doramectin is a semi-synthetic process that begins with the fermentative production of the avermectin backbone by a genetically engineered strain of Streptomyces avermitilis. The core of this process is the replacement of the natural starter unit of the polyketide synthase (PKS) with a precursor that leads to the doramectin analogue.

Avermectin Biosynthesis Pathway

The biosynthesis of avermectins is a complex process involving a large, modular polyketide synthase (PKS) and a series of post-PKS modifications.[1] The PKS assembles the macrolactone ring from acetate (B1210297) and propionate (B1217596) units. The process is initiated by a starter unit, which is typically isobutyryl-CoA or 2-methylbutyryl-CoA, derived from the metabolism of valine and isoleucine, respectively.[1]

Engineered Biosynthesis of Doramectin

To produce doramectin, the biosynthetic machinery of S. avermitilis is rationally engineered. The loading module of the avermectin PKS is swapped with a module that specifically recognizes and incorporates cyclohexanecarbonyl-CoA.[3] This engineered strain is then fed with cyclohexanecarboxylic acid (CHC) during fermentation. The CHC is activated to its CoA thioester and utilized as the starter unit for the PKS, resulting in the production of 25-cyclohexyl-avermectin, which is doramectin.[3]

Caption: Biosynthetic pathway for doramectin production.

Chemical Synthesis of Epi-Doramectin

The synthesis of epi-doramectin from doramectin involves a two-step process: oxidation of the 4"-hydroxyl group to a ketone, followed by a stereoselective reduction to the corresponding 4"-epi-alcohol.

Step 1: Oxidation of Doramectin to 4"-Oxo-Doramectin

The selective oxidation of the 4"-hydroxyl group of the oleandrose sugar is the first critical step. This can be achieved using various oxidation reagents.

Experimental Protocol: Oxidation of Doramectin

• Materials: Doramectin, Dess-Martin periodinane (DMP) or sulfur trioxide pyridine (B92270) complex with a suitable base like triethylamine (B128534) (TEA) and dimethyl sulfoxide (B87167) (DMSO), dichloromethane (B109758) (DCM) as solvent.

• Procedure:

  • Dissolve doramectin in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C.

  • Add the oxidizing agent (e.g., DMP or a pre-mixed solution of SO₃·py, TEA, and DMSO in DCM) dropwise to the cooled solution.

  • Stir the reaction mixture at 0 °C for a specified time (typically 1-4 hours), monitoring the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Upon completion, quench the reaction by adding a suitable quenching agent (e.g., saturated aqueous sodium thiosulfate (B1220275) for DMP oxidation).

  • Extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to yield 4"-oxo-doramectin.

Quantitative Data: Oxidation of Avermectin B1 (as a proxy)

Oxidizing Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Dess-Martin Periodinane	DCM	0 to rt	1-2	>90
SO₃·py, TEA, DMSO	DCM	0	1-4	~85-95

Note: Yields are based on similar oxidations of avermectin B1 and may vary for doramectin.

Step 2: Stereoselective Reduction of 4"-Oxo-Doramectin to 4"-Epi-Doramectin

The stereochemical outcome of the reduction of the 4"-keto group is crucial for the synthesis of epi-doramectin. The choice of reducing agent determines the facial selectivity of the hydride attack on the carbonyl group. To obtain the 4"-epi configuration (axial hydroxyl group), a bulky reducing agent that favors equatorial attack is typically employed.

Experimental Protocol: Reduction of 4"-Oxo-Doramectin

• Materials: 4"-oxo-doramectin, a reducing agent such as L-Selectride® (lithium tri-sec-butylborohydride) or sodium borohydride (B1222165) (NaBH₄) in the presence of a chelating agent, tetrahydrofuran (B95107) (THF) or methanol (B129727) as solvent.

• Procedure:

  • Dissolve 4"-oxo-doramectin in an anhydrous solvent (e.g., THF for L-Selectride®) under an inert atmosphere.

  • Cool the solution to a low temperature (e.g., -78 °C for L-Selectride®).

  • Add the reducing agent dropwise to the cooled solution.

  • Stir the reaction mixture at the low temperature for a specified time (typically 1-3 hours), monitoring the reaction by TLC or HPLC.

  • Upon completion, quench the reaction by the slow addition of a suitable quenching agent (e.g., saturated aqueous ammonium (B1175870) chloride or water).

  • Allow the mixture to warm to room temperature and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to isolate 4"-epi-doramectin.

Quantitative Data: Reduction of 4"-Oxo-Avermectin B1 (as a proxy)

Reducing Agent	Solvent	Temperature (°C)	Diastereomeric Ratio (epi:natural)	Yield (%)
L-Selectride®	THF	-78	>10:1	~85-95
NaBH₄	MeOH	0	~1:4	>90

Note: The stereoselectivity is highly dependent on the substrate and reaction conditions. L-Selectride® is known to favor the formation of the axial alcohol (epi configuration).[5]

Caption: Chemical synthesis pathway for epi-doramectin.

Conclusion

Epi-doramectin, a stereoisomer of doramectin, is a product of targeted chemical synthesis aimed at exploring the structure-activity relationships of the avermectin class of compounds. Its synthesis relies on the initial fermentative production of the doramectin precursor through engineered biosynthesis, followed by a two-step chemical transformation involving oxidation and stereoselective reduction to invert the stereochemistry at the 4"-position. This guide provides a comprehensive overview of the key methodologies and data for the production of epi-doramectin, serving as a valuable resource for researchers in the field of medicinal chemistry and drug development. Further investigation into the biological activity of epi-doramectin is warranted to fully understand the impact of this stereochemical modification on its therapeutic potential.

References

• 1. Avermectin - Wikipedia [en.wikipedia.org]
• 2. acs.org [acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and biological activity of 13-epi-avermectins: potent anthelmintic agents with an increased margin of safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Structural Elucidation of epi-Doramectin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Doramectin (B1670889), a potent macrocyclic lactone of the avermectin (B7782182) class, is a widely used veterinary antiparasitic agent. Its complex stereochemistry is crucial for its biological activity. This technical guide provides a comprehensive overview of the methodologies and analytical techniques required for the structural elucidation of doramectin and its isomers, with a specific focus on a hypothetical epimer, epi-doramectin (B1150635). While specific data for epi-doramectin is not extensively published, this document outlines the systematic approach that would be employed for its characterization, using the well-documented data of doramectin as a reference. This guide details the experimental protocols for isolation, mass spectrometry, nuclear magnetic resonance spectroscopy, and X-ray crystallography, and presents reference data in structured tables. Furthermore, it utilizes Graphviz diagrams to visualize the logical workflow of structural elucidation and the chemical relationship between doramectin and its epimer.

Introduction

Doramectin is a semi-synthetic derivative of ivermectin and is produced through fermentation by genetically engineered strains of Streptomyces avermitilis.[1][2] Its chemical structure is characterized by a 16-membered macrocyclic lactone ring, a spiroketal system, and a disaccharide moiety composed of two L-oleandrose units. The molecule possesses numerous chiral centers, making its stereochemistry a critical determinant of its efficacy and safety.[3]

Isomers of doramectin, including epimers, can arise during the fermentation process, as degradation products, or as byproducts of chemical modification. The elucidation of the precise chemical structure of these isomers is paramount for quality control, regulatory approval, and understanding structure-activity relationships. This guide focuses on the hypothetical isomer, epi-doramectin, to illustrate the comprehensive process of structural elucidation. It is presumed for the purpose of this guide that epimerization could occur at a chiral center, for example, within the oleandrose (B1235672) sugar moieties, which would significantly impact the molecule's conformation and biological interactions.

Methodologies and Experimental Protocols

The structural elucidation of a complex natural product derivative like epi-doramectin follows a multi-step, systematic approach. This involves isolation and purification, determination of the molecular formula and fragmentation patterns, and detailed analysis of the 3D structure.

Isolation and Purification

The initial step involves the isolation of the compound of interest from a mixture, which could be a fermentation broth, a degradation sample, or a reaction mixture.

Experimental Protocol: High-Performance Liquid Chromatography (HPLC)

• Objective: To isolate and purify epi-doramectin from a mixture containing doramectin and other impurities.

• Instrumentation: A preparative High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 10 mm, 5 µm particle size) is typically suitable for the separation of avermectins.

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used. The gradient program would be optimized to achieve baseline separation of doramectin and the putative epi-doramectin peak.

• Detection: UV detection at 245 nm is standard for avermectins.

• Procedure:

  • Dissolve the crude sample in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

  • Inject the sample onto the HPLC column.

  • Run the gradient elution program.

  • Collect the fraction corresponding to the epi-doramectin peak.

  • Evaporate the solvent from the collected fraction to obtain the purified compound.

  • Assess the purity of the isolated fraction by analytical HPLC.

Mass Spectrometry (MS) for Molecular Formula and Fragmentation

Mass spectrometry is a critical tool for determining the molecular weight and elemental composition of a molecule, as well as for obtaining structural information through fragmentation analysis.

Experimental Protocol: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Objective: To determine the molecular weight and fragmentation pattern of epi-doramectin.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an HPLC system.

• Ionization Source: Electrospray ionization (ESI) in positive mode is typically used for avermectins.[4]

• MS Analysis:

  • Full Scan MS: Acquire data in full scan mode to determine the accurate mass of the molecular ion (e.g., [M+H]⁺ or [M+Na]⁺). This allows for the calculation of the elemental composition.

  • Tandem MS (MS/MS): Select the molecular ion of epi-doramectin for collision-induced dissociation (CID) to generate a fragmentation spectrum.

• Procedure:

  • Dissolve the purified epi-doramectin in a suitable solvent.

  • Infuse the sample directly into the mass spectrometer or inject it into the LC-MS system.

  • Acquire full scan and MS/MS data.

  • Analyze the data to determine the accurate mass and identify the characteristic fragment ions. The fragmentation pattern of epi-doramectin would be compared to that of doramectin to identify any subtle differences that could be indicative of the epimeric change.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is the most powerful technique for determining the detailed chemical structure and stereochemistry of organic molecules. A suite of 1D and 2D NMR experiments is required to assign all proton and carbon signals and to establish the connectivity and spatial relationships of atoms.

Experimental Protocol: 1D and 2D NMR Spectroscopy

• Objective: To fully elucidate the chemical structure and relative stereochemistry of epi-doramectin.

• Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• Solvent: Deuterated chloroform (B151607) (CDCl₃) is a common solvent for avermectins.

• Experiments:

  • ¹H NMR: Provides information about the chemical environment and coupling of protons.

  • ¹³C NMR: Provides information about the carbon skeleton.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the same spin system.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons that are separated by two or three bonds, which is crucial for connecting different spin systems.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Identifies protons that are close in space, providing critical information about the relative stereochemistry and 3D conformation of the molecule. This experiment would be essential to determine the epimeric relationship between epi-doramectin and doramectin.

• Procedure:

  • Dissolve a sufficient amount of purified epi-doramectin (typically 1-5 mg) in the deuterated solvent.

  • Acquire a series of 1D and 2D NMR spectra.

  • Process and analyze the spectra to assign all proton and carbon signals.

  • Use the correlations from COSY, HSQC, and HMBC to build up the carbon skeleton and identify the connectivity of all atoms.

  • Analyze the NOESY spectrum to establish the relative stereochemistry at the chiral centers. A key difference in the NOESY correlations between doramectin and epi-doramectin would pinpoint the site of epimerization.

X-ray Crystallography for Absolute Structure Determination

X-ray crystallography provides the unambiguous determination of the three-dimensional structure of a molecule in the solid state, including its absolute stereochemistry, provided a suitable single crystal can be obtained.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Objective: To determine the absolute configuration of epi-doramectin.

• Procedure:

  • Crystallization: Grow single crystals of epi-doramectin of sufficient size and quality. This is often the most challenging step and requires screening of various solvents and crystallization conditions (e.g., slow evaporation, vapor diffusion).

  • Data Collection: Mount a suitable crystal on a goniometer and cool it in a stream of liquid nitrogen to minimize radiation damage.[5] Collect diffraction data using a single-crystal X-ray diffractometer.

  • Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Solve the crystal structure using direct methods or Patterson methods, and refine the atomic positions and thermal parameters to obtain the final structure.[5] The Flack parameter is used to determine the absolute stereochemistry.

Data Presentation

The following tables present reference quantitative data for doramectin, which would be used for comparison during the structural elucidation of epi-doramectin.

Table 1: Representative ¹H NMR Chemical Shifts for Doramectin

Position	Chemical Shift (δ, ppm) in CDCl₃
H-3	4.01
H-5	3.55
H-7	4.70
H-8a	3.31
H-10	5.48
H-11	5.88
H-13	4.98
H-14a	2.35
H-14b	2.25
H-17a	3.25
H-17b	3.15
H-19	5.52
H-22	5.40
H-23	5.45
H-25	3.85
H-1'	4.65
H-1''	4.95
OCH₃ (C4')	3.58
OCH₃ (C4'')	3.52

Note: This is a selection of representative shifts. Actual values may vary slightly depending on the specific experimental conditions. Data is based on typical values for avermectins and related compounds.

Table 2: Mass Spectrometric Data for Doramectin

Parameter	Value
Molecular Formula	C₅₀H₇₄O₁₄
Molecular Weight	899.11 g/mol
Ionization Mode	ESI+
Adducts Observed	[M+H]⁺, [M+Na]⁺
m/z of [M+Na]⁺	922.5
Major Fragment Ions (m/z)	597 (aglycone), 307 (disaccharide)

Data compiled from typical mass spectrometric analysis of avermectins.[6]

Table 3: X-ray Crystallography Data for a Doramectin Solvate

Parameter	Value
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a (Å)	12.345
b (Å)	15.678
c (Å)	28.910
α (°)	90
β (°)	90
γ (°)	90

Note: Crystallographic data can vary depending on the specific crystal form (solvate, polymorph). The data presented is for a representative doramectin-ethyl acetate (B1210297) solvate.[7]

Visualizations

The following diagrams illustrate the logical workflow for the structural elucidation of epi-doramectin and the chemical structures of doramectin and its hypothesized epimer.

Caption: Workflow for the structural elucidation of epi-doramectin.

Caption: Chemical structures of doramectin and a hypothetical C4' epimer.

Conclusion

The structural elucidation of a complex molecule like epi-doramectin requires a combination of sophisticated analytical techniques. While this guide uses doramectin as a well-documented proxy, the outlined methodologies provide a robust framework for the characterization of any novel avermectin isomer. The integration of HPLC for purification, high-resolution mass spectrometry for molecular formula and fragmentation analysis, a comprehensive suite of 1D and 2D NMR experiments for determining connectivity and relative stereochemistry, and single-crystal X-ray crystallography for unambiguous absolute structure determination is essential. This systematic approach ensures the accurate and complete structural characterization of such compounds, which is fundamental for their development and application in the pharmaceutical and veterinary fields.

References

• 1. Doramectin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Doramectin [sitem.herts.ac.uk]
• 4. Determination of abamectin, doramectin, emamectin, eprinomectin, ivermectin, and moxidectin in milk by liquid chromatography electrospray tandem mass specrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. phys.libretexts.org [phys.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

The Core Mechanism of Action of Doramectin: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive examination of the molecular mechanism of action of doramectin (B1670889), a potent endectocide from the avermectin (B7782182) class of macrocyclic lactones. As specific research on "epi-doramectin" is not prevalent in peer-reviewed literature, this document focuses on doramectin, assuming "epi-doramectin" refers to this compound or a closely related isomer. The primary mechanism involves the high-affinity, essentially irreversible activation of glutamate-gated chloride channels (GluCls) unique to invertebrates. This action leads to hyperpolarization of neuronal and muscle cell membranes, resulting in flaccid paralysis and death of the parasite. Secondary interactions with other Cys-loop ligand-gated ion channels, such as GABA-A receptors, are also discussed. This guide synthesizes quantitative data, details key experimental protocols, and provides visualizations of the underlying molecular pathways and experimental workflows to serve as a critical resource for researchers in parasitology and drug development.

Introduction: Doramectin and the Avermectin Class

Doramectin is a broad-spectrum antiparasitic agent used extensively in veterinary medicine to treat and control infections by gastrointestinal roundworms, lungworms, eyeworms, and various ectoparasites in livestock.[1] It is a semi-synthetic derivative of abamectin, a natural fermentation product of the soil actinomycete Streptomyces avermitilis. Doramectin belongs to the avermectin family, which also includes prominent members like ivermectin and selamectin.[2] These compounds share a common 16-membered macrocyclic lactone ring structure and a conserved mechanism of action.[3]

The selective toxicity of doramectin and other avermectins against invertebrates stems from their primary molecular target: glutamate-gated chloride channels (GluCls). These channels are pivotal for neurotransmission in protostome invertebrates, including nematodes and arthropods, but are absent in vertebrates, offering an ideal therapeutic window.[4][5][6]

Primary Mechanism of Action: Targeting Glutamate-Gated Chloride Channels (GluCls)

The anthelmintic and insecticidal efficacy of doramectin is primarily mediated through its interaction with GluCls, which are members of the Cys-loop superfamily of ligand-gated ion channels (LGICs).[6]

The Role and Structure of GluCls

In invertebrates, GluCls are inhibitory neurotransmitter receptors found on the surface of neurons and muscle cells (myocytes).[5] When activated by their endogenous ligand, glutamate (B1630785), they open to allow the influx of chloride ions (Cl⁻) down their electrochemical gradient.[2] This influx of negative charge causes hyperpolarization of the cell membrane, making it more difficult to excite and thereby inhibiting nerve signal transmission or muscle contraction.[2] This process is crucial for regulating functions like locomotion and pharyngeal pumping (feeding) in nematodes.[4]

Structurally, GluCls are pentameric proteins, meaning they are composed of five subunits arranged symmetrically around a central ion pore.[7] The binding site for doramectin is not at the same location as the glutamate binding site but rather at an allosteric site within the transmembrane (TM) domain, at the interface between adjacent subunits.[6][8]

Allosteric Modulation and Irreversible Channel Activation

Doramectin acts as a positive allosteric modulator and a direct agonist of GluCls. Its mechanism can be characterized by two primary actions:

• Potentiation: At very low, nanomolar concentrations, doramectin can potentiate the effect of glutamate. This means it increases the sensitivity of the channel to its natural ligand, causing a greater response (Cl⁻ influx) for a given concentration of glutamate.

• Direct Activation: At slightly higher, yet still nanomolar, concentrations, doramectin can directly bind to and open the GluCl channel in the absence of glutamate.[9] This activation is characterized by being extremely slow to reverse, making it essentially irreversible.[2][4]

This irreversible opening of the chloride channels leads to a sustained hyperpolarization of the nerve and muscle cells, causing a flaccid paralysis of the parasite.[10] The parasite is unable to feed or maintain its position within the host, ultimately leading to its death.[10]

The crystal structure of the homologous C. elegans GluCl channel complexed with ivermectin reveals that the drug binds in a cleft between the M3 transmembrane helix of one subunit and the M1 helix of the adjacent subunit.[8] This binding is thought to physically push the transmembrane helices apart, stabilizing the open conformation of the channel pore and preventing it from closing.[6]

Caption: Doramectin binds to an allosteric site on the GluCl channel, locking it open.

Secondary and Off-Target Interactions

While GluCls are the primary high-affinity target, at higher micromolar concentrations, avermectins can also interact with other ligand-gated ion channels in both invertebrates and vertebrates.

GABA-A Receptors

Doramectin and ivermectin can act as positive allosteric modulators of γ-aminobutyric acid type A (GABA-A) receptors.[11] In vertebrates, GABA-A receptors are the major inhibitory neurotransmitter receptors in the central nervous system. Ivermectin has been shown to potentiate GABA-induced currents by binding to interfaces between the α and β subunits of the GABA-A receptor pentamer.[9][11] This interaction is generally of much lower affinity than the interaction with invertebrate GluCls, which contributes to the relative safety of avermectins in mammalian hosts. However, this off-target effect can be responsible for neurotoxicity in animals with a compromised blood-brain barrier (e.g., due to MDR1 gene mutations).

Other Channels

Interactions with other channels, such as glycine (B1666218) receptors (GlyRs) and P2X₄ receptors, have also been reported for ivermectin, typically at micromolar concentrations.[9] For GlyRs, ivermectin acts as both a direct agonist and a positive allosteric modulator.[9]

Quantitative Data Summary

The following tables summarize key quantitative parameters related to the action and disposition of doramectin and the closely related compound ivermectin. Due to the conserved mechanism, ivermectin data is presented as a reliable proxy for doramectin's receptor interactions where specific data for doramectin is unavailable.

Table 1: Receptor Interaction Parameters (Ivermectin as Proxy)

Parameter	Receptor/Channel	Species	Value	Reference(s)
EC₅₀ (Activation)	HcGluClα3B	Haemonchus contortus	~0.1 nM	[12][13]
EC₅₀ (Activation)	GluCl αβ	Caenorhabditis elegans	140 nM	[9]
EC₅₀ (Potentiation)	GluCl αβ	Caenorhabditis elegans	5 nM	[9]
K_d_ (Binding)	HcGluClα3B	Haemonchus contortus	0.35 ± 0.1 nM	[12][13]

| EC₅₀ (Activation) | α1 GlyR | Human | 1 - 5 µM |[9] |

Table 2: Comparative Pharmacokinetics of Doramectin in Cattle (Subcutaneous Injection, 200 µg/kg)

Parameter	Doramectin	Ivermectin	Reference(s)
C_max_ (Max. Plasma Conc.)	~32 ng/mL	~32 ng/mL	[14]
T_max_ (Time to C_max_)	5.3 ± 0.35 days	4.0 ± 0.28 days	[14]
AUC (Area Under Curve)	511 ± 16 ng·day/mL	361 ± 17 ng·day/mL	[14]

| MRT (Mean Residence Time) | 9.09 days | 7.35 days |[15] |

Experimental Protocols

The quantitative data presented above are derived from key experimental techniques. The methodologies for two of the most critical assays are detailed below.

Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This is the primary method for characterizing the function of ion channels expressed heterologously. It allows for the precise control of the oocyte's membrane potential while measuring the currents flowing through the expressed channels in response to drug application.

• Objective: To measure the dose-dependent activation and potentiation of GluCl channels by doramectin.

• Methodology:

  • Oocyte Preparation: Oocytes are surgically harvested from a female Xenopus laevis frog. The follicular layer is enzymatically removed, and the oocytes are incubated.

  • cRNA Injection: Complementary RNA (cRNA) encoding the subunits of the target GluCl channel is microinjected into the oocyte cytoplasm. The oocytes are then incubated for 2-7 days to allow for protein expression and insertion into the cell membrane.

  • Recording Setup: An oocyte is placed in a recording chamber and continuously perfused with a saline buffer (e.g., Barth's solution). Two microelectrodes, one for voltage sensing and one for current injection, are inserted into the oocyte.

  • Voltage Clamp: The membrane potential is "clamped" at a holding potential (e.g., -60 mV or -70 mV) by a feedback amplifier.[16]

  • Drug Application: Solutions containing known concentrations of glutamate and/or doramectin are perfused over the oocyte.

  • Data Acquisition: The current injected by the amplifier to hold the voltage constant is recorded. This current is equal in magnitude and opposite in sign to the current flowing through the ion channels.

  • Analysis: Peak currents are measured and plotted against drug concentration to generate dose-response curves, from which EC₅₀ and Hill coefficient values are calculated.

Caption: A workflow diagram illustrating the key steps in a TEVC experiment.

Radioligand Binding Assay

This technique is used to quantify the binding affinity (K_d_) of a drug for its receptor. It involves using a radioactively labeled version of the drug (or a competing ligand) and measuring its binding to a preparation of cells or membranes expressing the target receptor.

• Objective: To determine the dissociation constant (K_d_) for doramectin binding to GluCl channels.

• Methodology:

  • Membrane Preparation: A cell line (e.g., HEK293 or COS-7) is transfected to express the GluCl channel. The cells are harvested, homogenized, and centrifuged to isolate a membrane fraction rich in the target receptor.

  • Incubation: The membrane preparation is incubated with a radiolabeled ligand (e.g., [³H]-ivermectin) in the presence of varying concentrations of unlabeled "cold" doramectin (the competitor).

  • Equilibrium: The mixture is incubated for a sufficient time to allow the binding to reach equilibrium.

  • Separation: The receptor-bound radioligand is separated from the unbound radioligand, typically by rapid filtration through a glass fiber filter. The membranes and bound ligand are trapped on the filter, while the unbound ligand passes through.

  • Quantification: The amount of radioactivity trapped on the filter is measured using a scintillation counter.

  • Analysis: The amount of bound radioligand is plotted against the concentration of the unlabeled competitor (doramectin). This competition curve is then analyzed (e.g., using the Cheng-Prusoff equation) to determine the inhibition constant (K_i_), which reflects the binding affinity of doramectin for the receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. AOP-Wiki [aopwiki.org]
• 3. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 4. researchgate.net [researchgate.net]
• 5. Bioinformatics Analysis of the Glutamate-Gated Chloride Channel Family in Bursaphelenchus xylophilus | MDPI [mdpi.com]
• 6. Glutamate-gated Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PDB-101: Molecule of the Month: Glutamate-gated Chloride Receptors [pdb101.rcsb.org]
• 8. researchgate.net [researchgate.net]
• 9. Ivermectin and its target molecules: shared and unique modulation mechanisms of ion channels and receptors by ivermectin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of glutamate and ivermectin on single glutamate-gated chloride channels of the parasitic nematode H. contortus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Functional characterization of ivermectin binding sites in α1β2γ2L GABA(A) receptors [frontiersin.org]
• 12. An Ivermectin-Sensitive Glutamate-Gated Chloride Channel from the Parasitic Nematode Haemonchus contortus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. An ivermectin-sensitive glutamate-gated chloride channel from the parasitic nematode Haemonchus contortus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Comparative pharmacokinetics of doramectin and ivermectin in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Comparative plasma disposition kinetics of ivermectin, moxidectin and doramectin in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effects of glutamate and ivermectin on single glutamate-gated chloride channels of the parasitic nematode H. contortus | PLOS Pathogens [journals.plos.org]

Epi-Doramectin: A Technical Overview of its Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-doramectin (B1150635) is an epimer of doramectin (B1670889), a broad-spectrum macrocyclic lactone antiparasitic agent used in veterinary medicine.[1] Like other avermectins, doramectin and its isomers are produced by fermentation of genetically engineered strains of Streptomyces avermitilis.[1] The biological activity of avermectins is closely linked to their stereochemistry, making the characterization of individual epimers like epi-doramectin crucial for understanding its efficacy and safety profile. This technical guide provides an in-depth overview of the core physical and chemical properties of epi-doramectin, with a focus on data presentation, experimental protocols, and visual representations of key concepts.

Given the limited availability of direct experimental data for epi-doramectin, this guide leverages data from its parent compound, doramectin, as a close surrogate. It is important to note that while the physicochemical properties of epimers are often very similar, the data for doramectin should be considered as estimations for epi-doramectin and would require experimental verification. Avermectins are known to be susceptible to epimerization at the C2 position under alkaline conditions; therefore, it is presumed that "epi-doramectin" refers to 2-epi-doramectin.

Chemical Structure

The chemical structure of doramectin is well-established.[2] Based on the known susceptibility of avermectins to epimerize at the C2 position, the structure of 2-epi-doramectin can be inferred by inverting the stereochemistry at this carbon.

Figure 1. Inferred relationship between Doramectin and 2-epi-Doramectin.

IUPAC Name (Doramectin): (1'R,2R,3S,4'S,6S,8'R,10'E,12'S,13'S,14'E,16'E,20'R,21'R,24'S)-2-cyclohexyl-21',24'-dihydroxy-12'-[(2R,4S,5S,6S)-5-[(2S,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-3,11',13',22'-tetramethylspiro[2,3-dihydropyran-6,6'-3,7,19-trioxatetracyclo[15.6.1.1⁴,⁸.0²⁰,²⁴]pentacosa-10,14,16,22-tetraene]-2'-one[2]

Basic Physical and Chemical Properties

The following table summarizes the known and predicted physical and chemical properties of doramectin, which are expected to be very similar for epi-doramectin.

Property	Value (for Doramectin)	Reference
Molecular Formula	C₅₀H₇₄O₁₄	[2][3]
Molecular Weight	899.11 g/mol	[2][3]
CAS Number	117704-25-3	[2][3]
Appearance	White solid powder	[4]
Melting Point	116-119 °C	[2]
Boiling Point (Predicted)	967.4 ± 65.0 °C	[5]
Density (Predicted)	1.25 ± 0.1 g/cm³	[5]
pKa (Predicted)	12.47 (Strongest Acidic)	[6]
Water Solubility	Practically insoluble (0.025 mg/L at 20°C, pH 7)	[1][7]
Solubility in Organic Solvents	Soluble in ethanol, methanol, DMSO, and DMF.[8] Soluble in DMSO at ≥ 50 mg/mL.[9] Soluble in a mixture of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline at 2 mg/mL.[10]	[8][9][10]

Experimental Protocols

Determination of Melting Point (Capillary Method)

A standard method for determining the melting point of a crystalline solid like epi-doramectin follows the procedures outlined in pharmacopeias such as the USP.[11][12][13][14][15]

• Sample Preparation: The sample of epi-doramectin should be a fine, dry powder. A small amount is packed into a capillary tube to a height of 2.5-3.5 mm.[14]

• Apparatus: A calibrated melting point apparatus is used.

• Procedure: The capillary tube is placed in the heating block of the apparatus. The temperature is raised at a controlled rate, typically 1°C per minute, starting from a temperature about 5-10°C below the expected melting point.[11][14]

• Data Recording: The melting range is recorded from the temperature at which the substance first begins to melt to the temperature at which it is completely liquid.[12]

Determination of Solubility (Shake-Flask Method)

The equilibrium solubility of epi-doramectin in various solvents can be determined using the shake-flask method, a common technique for active pharmaceutical ingredients (APIs).[16][17][18]

• Preparation: An excess amount of solid epi-doramectin is added to a known volume of the solvent in a sealed flask.

• Equilibration: The flask is agitated (e.g., in a shaker bath) at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Analysis: The suspension is filtered to remove undissolved solid. The concentration of epi-doramectin in the filtrate is then determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Replication: The experiment should be performed in triplicate to ensure the reliability of the results.[19]

Separation and Characterization of Epi-Doramectin (HPLC-MS/MS)

High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is a powerful technique for the separation and identification of doramectin and its epimers.

• Chromatographic Separation:

  • Column: A reverse-phase column (e.g., C18 or C8) is typically used.

  • Mobile Phase: A gradient elution with a mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and an aqueous buffer (e.g., ammonium (B1175870) formate (B1220265) or formic acid in water) is commonly employed to achieve separation.

  • Detection: A UV detector can be used for initial detection and quantification, while the mass spectrometer provides structural information.

• Mass Spectrometric Analysis:

  • Ionization: Electrospray ionization (ESI) in positive mode is often used for avermectins.

  • Detection: The mass spectrometer is operated in full-scan mode to determine the molecular weight of the parent ion and in product-ion scan mode to obtain fragmentation patterns for structural elucidation and confirmation.

Signaling Pathway and Experimental Workflow

Mechanism of Action

The primary mechanism of action for avermectins, including doramectin, involves the potentiation of glutamate-gated chloride channels (GluCls) in the nerve and muscle cells of invertebrates.[1][20][21] This leads to an influx of chloride ions, hyperpolarization of the cell membrane, and subsequent paralysis and death of the parasite.[8][21] It is highly probable that epi-doramectin interacts with the same target, although its binding affinity and efficacy may differ from that of doramectin.

References

• 1. Doramectin [sitem.herts.ac.uk]
• 2. Doramectin | C50H74O14 | CID 9832750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. Doramectin | CymitQuimica [cymitquimica.com]
• 5. Doramectin | 117704-25-3 [chemicalbook.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. msd.com [msd.com]
• 8. uniscience.co.kr [uniscience.co.kr]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. Doramectin | Antibiotic | Parasite | TargetMol [targetmol.com]
• 11. thinksrs.com [thinksrs.com]
• 12. SOP for Melting Point Determination – SOP Guide for Pharma [pharmasop.in]
• 13. Melting Point Test - CD Formulation [formulationbio.com]
• 14. <741> MELTING RANGE OR TEMPERATURE [drugfuture.com]
• 15. westlab.com [westlab.com]
• 16. WHO Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver - ECA Academy [gmp-compliance.org]
• 17. dissolutiontech.com [dissolutiontech.com]
• 18. pharmatutor.org [pharmatutor.org]
• 19. who.int [who.int]
• 20. selleckchem.com [selleckchem.com]
• 21. usbio.net [usbio.net]

Epi-Doramectin: A Technical Guide to its Core Properties and Relation to Doramectin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Epi-doramectin (B1150635), specifically the 2-epimer of doramectin (B1670889), is a stereoisomer and a known degradation product of the potent endectocide, doramectin. While doramectin has been extensively studied and is widely used in veterinary medicine for its broad-spectrum antiparasitic activity, specific data on the biological profile of epi-doramectin is limited. This technical guide provides a comprehensive overview of the core characteristics of doramectin as a foundational reference, and synthesizes the currently available information on epi-doramectin. The document covers the chemical structure, mechanism of action, synthesis, analytical methods, and available data on the biological activity of both compounds, highlighting the critical knowledge gaps in the understanding of epi-doramectin.

Introduction

Doramectin is a macrocyclic lactone and a member of the avermectin (B7782182) family, produced through fermentation by a genetically modified strain of Streptomyces avermitilis.[1] It is a highly effective antiparasitic agent used to treat and control internal and external parasites in cattle, swine, and sheep.[2][3] Epi-doramectin is a stereoisomer of doramectin, identified as the 2-epimer, which can be formed from doramectin under basic conditions through a reversible isomerization process.[4][5] While often considered a degradation product, the distinct stereochemistry of epi-doramectin suggests potential differences in its biological activity, including efficacy, toxicity, and pharmacokinetics, compared to the parent compound. Understanding these differences is crucial for drug development, formulation stability, and regulatory considerations.

Chemical Structure and Properties

Doramectin and epi-doramectin share the same molecular formula (C₅₀H₇₄O₁₄) and molecular weight (899.1 g/mol ).[4] The key difference lies in the stereochemical orientation at the C2 position of the macrocyclic lactone ring.

Doramectin: (2R)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectin A1a

Epi-doramectin (2-epi-doramectin): (2S)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectin A1a[4]

This seemingly minor structural change can have significant implications for the molecule's three-dimensional shape and its interaction with biological targets.

Table 1: Physicochemical Properties of Doramectin and Epi-Doramectin

Property	Doramectin	Epi-Doramectin	Reference(s)
CAS Number	117704-25-3	1987882-62-1	[4]
Molecular Formula	C₅₀H₇₄O₁₄	C₅₀H₇₄O₁₄	[4]
Molecular Weight	899.1 g/mol	899.1 g/mol	[4]
Appearance	Solid	Solid	[4]
UV/Vis (λmax)	~245 nm	247 nm	[4]
Solubility	Soluble in ethanol, methanol, DMSO, and dimethyl formamide	Soluble in ethanol, methanol, DMSO, and dimethyl formamide	[4]

Mechanism of Action

The primary mechanism of action for avermectins, including doramectin, is the potentiation of glutamate-gated chloride ion channels (GluCls) found in the nerve and muscle cells of invertebrates.[1] This leads to an increased influx of chloride ions, causing hyperpolarization of the cell membrane and subsequent paralysis and death of the parasite. Avermectins can also interact with GABA-gated chloride channels, although with lower affinity. The selective toxicity of avermectins towards invertebrates is due to the absence of GluCls in mammals and the low affinity of these compounds for mammalian GABA receptors.

It is presumed that epi-doramectin shares this mechanism of action. However, the change in stereochemistry at the C2 position could potentially alter its binding affinity and efficacy at the GluCl receptor. To date, no studies have been published that directly compare the binding kinetics or functional effects of doramectin and 2-epi-doramectin on these ion channels.

Synthesis and Manufacturing

Doramectin Biosynthesis

Doramectin is produced by a mutant strain of Streptomyces avermitilis in a directed biosynthesis process. The fermentation medium is supplemented with cyclohexanecarboxylic acid, which is incorporated by the polyketide synthase (PKS) enzyme complex to form the characteristic cyclohexyl group at the C25 position of the doramectin molecule.

Figure 1. Simplified workflow for the biosynthesis of doramectin.

Formation of Epi-Doramectin

Epi-doramectin (2-epi-doramectin) is not a direct product of fermentation but rather a degradation product of doramectin. It is formed through a reversible base-catalyzed isomerization at the C2 position.[4][5] This epimerization is a known instability pathway for avermectins under alkaline conditions.

Experimental Protocol: Base-Catalyzed Epimerization (General Principle)

• Objective: To induce the formation of 2-epi-doramectin from doramectin.

• Materials:

  • Doramectin

  • A suitable organic solvent (e.g., methanol, acetonitrile)

  • A basic catalyst (e.g., sodium hydroxide, potassium carbonate)

• Procedure (General Outline):

  • Dissolve doramectin in the chosen organic solvent.

  • Add a catalytic amount of the base to the solution.

  • Stir the reaction mixture at a controlled temperature for a defined period. The reaction progress can be monitored by HPLC.

  • Neutralize the reaction mixture with a suitable acid.

  • The resulting mixture containing both doramectin and 2-epi-doramectin can then be subjected to purification, typically by preparative HPLC, to isolate the 2-epimer.

Note: Specific reaction conditions (e.g., choice of base, solvent, temperature, and reaction time) would need to be optimized to maximize the yield of the epimer while minimizing other degradation pathways.

Figure 2. Reversible base-catalyzed isomerization of doramectin to 2-epi-doramectin.

Biological Activity and Comparative Data

While extensive data exists for the biological activity of doramectin, there is a significant lack of published studies directly comparing its efficacy, toxicity, and pharmacokinetics with that of 2-epi-doramectin. The information presented below for doramectin serves as a benchmark against which future studies on epi-doramectin can be compared.

Efficacy of Doramectin

Doramectin has demonstrated high efficacy against a wide range of nematode and arthropod parasites in cattle.

Table 2: Efficacy of Doramectin (200 µg/kg, subcutaneous) against Gastrointestinal Nematodes in Cattle

Nematode Species	Efficacy (%)	Reference
Ostertagia ostertagi (adults)	>99	[6]
Ostertagia ostertagi (inhibited L4)	>99	[6]
Haemonchus placei (adults)	>99	[6]
Trichostrongylus axei (adults)	>99	[6]
Cooperia oncophora (adults)	>99	[6]
Cooperia punctata (adults)	>99	[6]
Oesophagostomum radiatum (adults)	>99	[6]
Dictyocaulus viviparus (adults and L4)	>99	[6]

Pharmacokinetics of Doramectin

The pharmacokinetic profile of doramectin has been well-characterized in cattle, demonstrating prolonged plasma concentrations which contribute to its persistent efficacy.

Table 3: Pharmacokinetic Parameters of Doramectin in Cattle (200 µg/kg, subcutaneous)

Parameter	Value (Mean ± SD)	Reference
Cmax (ng/mL)	27.8 ± 7.9
Tmax (days)	5.3 ± 0.35	[7]
AUC₀-∞ (ng·day/mL)	457 ± 66
Elimination Half-life (t₁/₂) (days)	~6.4	[8]

Toxicity of Doramectin

Avermectins, including doramectin, can exhibit neurotoxicity at high doses, particularly in animals with a compromised blood-brain barrier or a specific genetic predisposition (e.g., MDR1 mutation in certain dog breeds).[2]

Table 4: Acute Toxicity of Doramectin

Species	Route	LD₅₀ (mg/kg)	Reference
Mouse	Oral	~50	[9]
Rat	Oral	>2000	[9]

Note on Epi-Doramectin: A study on 13-epi-avermectins (not 2-epi-doramectin) showed that these epimers retained the anthelmintic potency of the parent compounds but were substantially safer in a mouse acute toxicity model.[10][11] This suggests that the stereochemistry at certain positions can significantly impact the toxicity profile. However, it is crucial to note that these findings cannot be directly extrapolated to 2-epi-doramectin without specific experimental validation.

Analytical Methods

High-performance liquid chromatography (HPLC) with ultraviolet (UV) or fluorescence detection is the most common method for the analysis of doramectin and its related substances, including epi-doramectin. Mass spectrometry (MS) is used for confirmation and structural elucidation.

HPLC Method for Separation of Doramectin and its Epimers

The separation of doramectin from its epimers and other degradation products is critical for stability studies and impurity profiling.

Experimental Protocol: HPLC Analysis of Doramectin and Related Substances

• Objective: To separate and quantify doramectin and its related substances, including 2-epi-doramectin.

• Instrumentation: HPLC system with a UV detector.

• Column: HALO C8 (100 mm × 4.6 mm, 2.7 µm particle size).[10][12]

• Mobile Phase: Isocratic mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v).[10][12]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.[10][12]

• Detection Wavelength: 245 nm.[10][12]

• Injection Volume: 20 µL.

• Sample Preparation: Dissolve the sample in methanol.[10][12]

This method has been shown to be effective in separating doramectin from its degradation products.[10][12] For preparative isolation of epi-doramectin, this method can be scaled up.

Figure 3. General workflow for the HPLC analysis of doramectin and its epimers.

Conclusion and Future Directions

Epi-doramectin, the 2-epimer of doramectin, is a known degradation product formed under basic conditions. While the chemical structure has been elucidated, there is a significant lack of data regarding its biological activity. The extensive body of knowledge on doramectin provides a strong foundation for comparative studies. Future research should focus on:

• Direct Comparative Studies: In vitro and in vivo studies are needed to directly compare the efficacy, toxicity, and pharmacokinetic profiles of 2-epi-doramectin and doramectin.

• Receptor Binding Assays: Investigating the binding affinity of 2-epi-doramectin to glutamate-gated chloride channels will provide insights into its mechanism of action and potential potency.

• Stability Studies: A more detailed understanding of the kinetics and equilibrium of the base-catalyzed epimerization is necessary for formulation development and ensuring the stability of doramectin-based products.

Addressing these knowledge gaps will be essential for a complete understanding of the biological and pharmaceutical implications of epi-doramectin.

References

• 1. Avermectin - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Doramectin Versus Other Active Ingredients | Weekly View | Farm Health First [farmhealthfirst.com]
• 4. A comparison of persistent anthelmintic efficacy of topical formulations of doramectin, ivermectin, eprinomectin and moxidectin against naturally acquired nematode infections of beef calves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. The effectiveness of a single treatment with doramectin or ivermectin in the control of gastrointestinal nematodes in grazing yearling stocker cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparative pharmacokinetics of doramectin and ivermectin in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fao.org [fao.org]
• 9. 854. Doramectin (WHO Food Additives Series 36) [inchem.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Synthesis and biological activity of 13-epi-avermectins: potent anthelmintic agents with an increased margin of safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Formation of epi-Doramectin from Doramectin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the formation of epi-doramectin (B1150635), an isomer of the broad-spectrum antiparasitic drug doramectin (B1670889). This document details the likely chemical pathways for its formation, experimental protocols for its analysis, and quantitative data reported in the literature.

Introduction to Doramectin and its Epimerization

Doramectin is a macrocyclic lactone belonging to the avermectin (B7782182) family of compounds, widely used in veterinary medicine.[1][2] Like other avermectins, doramectin's complex structure presents the possibility of isomerization at various chiral centers. One such isomer is epi-doramectin, which is the 2-epimer of doramectin. The formation of epi-doramectin is of significant interest in drug development and stability studies, as the presence of isomers can impact the efficacy and safety profile of the final drug product.

The conversion of doramectin to epi-doramectin is primarily understood as a chemical degradation process, particularly influenced by pH. Studies on related avermectins have shown that the C-2 position is susceptible to epimerization, especially under alkaline conditions.[3] This suggests that the formation of epi-doramectin from doramectin likely proceeds through a similar mechanism.

Quantitative Data on epi-Doramectin Formation

While extensive quantitative data on the controlled formation of epi-doramectin is limited in publicly available literature, in vivo metabolic studies have provided some insights into its occurrence. The following table summarizes the reported quantitative data for epi-doramectin found in cattle tissues after treatment with doramectin.

Biological Matrix	Animal Model	Percentage of Total Radioactivity	Reference
Fat	Cattle	4.8-10.9%	[4]
Liver	Cattle	Not Detected	[4][5]

Experimental Protocols

Proposed Protocol for Alkaline-Induced Epimerization of Doramectin

This proposed protocol is based on the known susceptibility of the C-2 position of avermectins to epimerize under alkaline conditions.[3]

Objective: To induce the formation of epi-doramectin from a doramectin standard.

Materials:

• Doramectin reference standard

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Ammonium (B1175870) hydroxide (B78521) or other suitable base

• Formic acid or other suitable acid for neutralization

• HPLC or UPLC system with a C8 or C18 column

• UV detector or Mass Spectrometer

Procedure:

• Sample Preparation: Prepare a stock solution of doramectin in methanol at a known concentration (e.g., 1 mg/mL).

• Alkaline Treatment: Dilute the doramectin stock solution with a methanolic solution containing a specific concentration of base (e.g., 0.1 M ammonium hydroxide).

• Incubation: Incubate the solution at a controlled temperature (e.g., room temperature or slightly elevated) for a defined period. Time-course experiments can be conducted by taking aliquots at different time points.

• Neutralization: At the end of the incubation period, neutralize the reaction mixture by adding a stoichiometric amount of acid (e.g., formic acid).

• Analysis: Analyze the resulting solution by a validated stability-indicating HPLC method (as described in section 3.3) to separate and quantify doramectin and the newly formed epi-doramectin.

Extraction of Doramectin and its Metabolites from Biological Tissues

The following is a general procedure for the extraction of doramectin and its related compounds, including epi-doramectin, from tissue samples for analysis.[6][7]

Objective: To extract doramectin and its metabolites from tissue samples (e.g., liver, fat) for subsequent analysis.

Materials:

• Tissue sample (e.g., liver, fat)

• Acetonitrile

• Homogenizer

• Centrifuge

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Nitrogen evaporator

Procedure:

• Homogenization: Weigh a known amount of the tissue sample and homogenize it with acetonitrile.

• Extraction: Vortex and centrifuge the homogenate to separate the supernatant.

• Solid-Phase Extraction (SPE) Cleanup: Pass the supernatant through a pre-conditioned SPE cartridge to remove interfering substances.

• Elution: Elute the analytes from the SPE cartridge using an appropriate solvent.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable solvent for HPLC or LC-MS analysis.

Analytical Method for Separation and Quantification

A stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method is essential for separating doramectin from its potential degradants and isomers, including epi-doramectin.[1][8][9]

Objective: To separate and quantify doramectin and epi-doramectin.

Instrumentation:

• HPLC or UPLC system

• Column: HALO C8 (100 mm × 4.6 mm, 2.7 µm particle size) or equivalent[1][8][9]

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 70:30, v/v)[1][8][9]

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C[1][8][9]

• Detection: UV at 245 nm[1][8][9] or Mass Spectrometry for more definitive identification.

Procedure:

• Inject the prepared standard solutions and extracted samples into the HPLC system.

• Record the chromatograms and identify the peaks corresponding to doramectin and epi-doramectin based on their retention times relative to a reference standard.

• Quantify the amount of each compound using a calibration curve generated from reference standards.

Visualizations

Logical Workflow for Investigation of epi-Doramectin Formation

Caption: Workflow for inducing and analyzing epi-doramectin formation.

Proposed Chemical Transformation Pathway

Caption: Proposed epimerization of doramectin to epi-doramectin.

References

• 1. researchgate.net [researchgate.net]
• 2. Doramectin - Wikipedia [en.wikipedia.org]
• 3. tandfonline.com [tandfonline.com]
• 4. fao.org [fao.org]
• 5. 854. Doramectin (WHO Food Additives Series 36) [inchem.org]
• 6. nucleus.iaea.org [nucleus.iaea.org]
• 7. scispace.com [scispace.com]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biological Activity of Doramectin and its Metabolite, epi-Doramectin: An In-depth Technical Guide

Executive Summary

Doramectin (B1670889), a macrocyclic lactone of the avermectin (B7782182) family, is a potent endectocide with a broad spectrum of activity against nematodes, mites, and lice.[1][2] Its primary mechanism of action involves the potentiation of glutamate-gated chloride channels (GluCls) in invertebrates, leading to paralysis and death of the parasite.[3] This guide provides a detailed examination of the biological activity of doramectin, presenting quantitative data in structured tables, outlining experimental protocols, and visualizing key pathways and workflows.

Mechanism of Action: Targeting Invertebrate Nervous and Muscular Systems

The primary molecular target of doramectin and other avermectins is the glutamate-gated chloride channel (GluCl), which is unique to invertebrates.[3][4] These channels are ligand-gated ion channels crucial for inhibitory neurotransmission in parasites.[4]

Signaling Pathway of Doramectin at Glutamate-Gated Chloride Channels:

References

• 1. Spectrum of activity of doramectin against cattle mites and lice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activity of doramectin against nematode endoparasites of cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. AOP-Wiki [aopwiki.org]
• 4. mdpi.com [mdpi.com]

Epi-doramectin: A Technical Guide to a Key Doramectin Degradation Product

For Researchers, Scientists, and Drug Development Professionals

Introduction

Doramectin (B1670889), a potent macrocyclic lactone anthelmintic, is widely used in veterinary medicine to treat and control internal and external parasites. As with any pharmaceutical compound, understanding its stability and degradation profile is critical for ensuring efficacy, safety, and proper formulation development. Under basic conditions, doramectin can undergo epimerization at the C2 position to form epi-doramectin (B1150635), a key degradation product. This technical guide provides an in-depth overview of epi-doramectin, including its formation, analytical quantification, and what is currently known about its biological implications.

Formation of Epi-doramectin

Epi-doramectin is an isomer of doramectin, differing in the stereochemistry at the second carbon position. This transformation is a reversible process that is catalyzed by basic conditions. The presence of a hydroxyl group at C5 and the overall conformational flexibility of the macrocyclic ring contribute to the susceptibility of the C2 proton to abstraction and subsequent reprotonation, leading to the formation of the epimer.

Under basic conditions, doramectin can also irreversibly degrade to form Δ2,3-doramectin.[1] The formation of these degradation products highlights the importance of pH control in the formulation and storage of doramectin-containing products.

Quantitative Analysis of Epi-doramectin

Accurate quantification of epi-doramectin is essential for stability studies and quality control of doramectin drug substances and products. High-performance liquid chromatography (HPLC) is the primary analytical technique employed for this purpose.

Table 1: Summary of Quantitative Data on Doramectin Degradation

Condition	Degradation Product(s)	Quantitative Observations	Reference
Basic pH	2-epidoramectin, Δ2,3-doramectin	Reversible isomerization to 2-epidoramectin; Irreversible formation of Δ2,3-doramectin. Specific kinetic data is not readily available in the public domain.	[1]
Composting (21 days)	Unspecified	Average degradation of 36.6%	[2]
Manure Storage (21 days)	Unspecified	Average degradation of 12.2%	[2]

Note: While specific quantitative data on the rate of epi-doramectin formation is limited in publicly available literature, the development of stability-indicating HPLC methods implies that such quantification is performed as part of drug development and quality control.

Experimental Protocols

Protocol 1: Forced Degradation of Doramectin under Basic Conditions

This protocol outlines a general procedure for inducing the formation of epi-doramectin for analytical purposes.

Objective: To generate epi-doramectin from doramectin through base-catalyzed epimerization.

Materials:

• Doramectin reference standard

• Sodium hydroxide (B78521) (NaOH) or other suitable base

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl) or other suitable acid for neutralization

• Volumetric flasks

• Pipettes

• HPLC system with UV detector

Procedure:

• Sample Preparation: Prepare a stock solution of doramectin in methanol at a known concentration (e.g., 1 mg/mL).

• Base Treatment: In a volumetric flask, mix a known volume of the doramectin stock solution with a specific concentration of NaOH solution (e.g., 0.1 M). The final concentration of doramectin and base should be recorded.

• Incubation: Incubate the solution at a controlled temperature (e.g., room temperature or elevated temperature) for a specific duration. The reaction time will influence the extent of epimerization.

• Neutralization: After the desired incubation period, neutralize the solution by adding an equivalent amount of HCl.

• Dilution: Dilute the neutralized solution to a suitable concentration for HPLC analysis with the mobile phase.

• HPLC Analysis: Analyze the sample using a validated stability-indicating HPLC method to separate and quantify doramectin and epi-doramectin.

Protocol 2: HPLC Analysis of Doramectin and Epi-doramectin

This protocol describes a typical HPLC method for the separation and quantification of doramectin and its degradation products.

Objective: To separate and quantify doramectin and epi-doramectin in a sample.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and UV detector.

Chromatographic Conditions:

• Column: A C18 or C8 reversed-phase column is commonly used.

• Mobile Phase: A mixture of acetonitrile (B52724) and water is a typical mobile phase. The exact ratio may need to be optimized for optimal separation.

• Flow Rate: Typically around 1.0 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 30°C.

• Detection: UV detection at a wavelength of approximately 245 nm.

• Injection Volume: A standard volume, such as 20 µL.

Procedure:

• Standard Preparation: Prepare a series of standard solutions of doramectin and, if available, an isolated standard of epi-doramectin at known concentrations.

• Sample Analysis: Inject the prepared standards and the degradation sample onto the HPLC system.

• Data Analysis: Identify the peaks corresponding to doramectin and epi-doramectin based on their retention times compared to the standards. Quantify the amount of each compound by integrating the peak areas and comparing them to the calibration curve generated from the standards.

Signaling Pathways and Biological Activity

Currently, there is a significant lack of publicly available information regarding the specific biological activity of epi-doramectin and its effects on signaling pathways. The pharmacological activity of avermectins, including doramectin, is primarily mediated through their interaction with glutamate-gated chloride channels in invertebrates, leading to paralysis and death of the parasite.

It is plausible that the change in stereochemistry at the C2 position in epi-doramectin could alter its binding affinity to these channels, potentially affecting its anthelmintic potency. However, without specific studies, this remains speculative. Further research is needed to elucidate the biological profile of epi-doramectin and to understand if it contributes to the overall efficacy or potential toxicity of degraded doramectin products.

Visualizations

Doramectin degradation pathway under basic conditions.

General workflow for HPLC analysis of epi-doramectin.

Conclusion

Epi-doramectin is a critical degradation product of doramectin that forms under basic conditions. Its formation through a reversible epimerization process necessitates careful control of pH in doramectin formulations. While robust analytical methods exist for its separation and quantification, a significant knowledge gap remains concerning its specific biological activity and potential impact on signaling pathways. Further research in these areas is crucial for a comprehensive understanding of the stability and safety profile of doramectin and its degradation products. This technical guide serves as a foundational resource for professionals involved in the research, development, and quality control of doramectin-based pharmaceuticals.

References

• 1. Primary pH degradation products of doramectin | Microbial Screening Technologies [microbialscreening.com]
• 2. isah-soc.org [isah-soc.org]

Toxicological Profile of Epi-Doramectin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct toxicological data is available for epi-doramectin (B1150635), a metabolite of the broad-spectrum endectocide doramectin (B1670889). This document provides a comprehensive toxicological profile based on the extensive data available for the parent compound, doramectin, as epi-doramectin is a component of the total residues and its toxicological impact is considered as part of the overall safety assessment of doramectin.

Executive Summary

Doramectin, a macrocyclic lactone, exhibits a well-characterized toxicological profile. Its primary mechanism of action involves the modulation of glutamate-gated and gamma-aminobutyric acid (GABA)-gated chloride channels in invertebrates, leading to paralysis and death of parasites. In mammals, these channels are primarily confined to the central nervous system (CNS), and the blood-brain barrier generally limits the entry of doramectin, providing a margin of safety.

The acute toxicity of doramectin is low to moderate, with species-specific differences observed. Repeated-dose toxicity studies in rodents and dogs have established No-Observed-Adverse-Effect Levels (NOAELs), with the primary target organ being the CNS at high doses. Doramectin is not considered to be genotoxic or carcinogenic. Reproductive and developmental toxicity studies have indicated some effects at maternally toxic doses, but no evidence of teratogenicity at relevant exposure levels. Neurotoxicity is the most sensitive endpoint, with mydriasis (dilation of the pupil) being a key indicator in dogs.

This guide summarizes the key toxicological findings for doramectin, presents detailed experimental protocols for pivotal studies, and provides visualizations of the primary signaling pathway and a typical experimental workflow.

Quantitative Toxicological Data

The following tables summarize the key quantitative data from toxicological studies on doramectin.

Table 1: Acute Toxicity of Doramectin

Species	Route	Vehicle	LD₅₀ (mg/kg bw)	Reference
Rat (male)	Oral	Oily formulation	50-100	[1]
Mouse (male)	Oral	Oily formulation	250-500	[1]
Rat (male)	Intraperitoneal	Oily formulation	50-100	[1]
Mouse (male)	Intraperitoneal	Oily formulation	100-200	[1]

Table 2: Repeated-Dose Toxicity of Doramectin (NOAELs)

Species	Duration	Route	Key Effects at LOAEL	NOAEL (mg/kg bw/day)	Reference
Rat	90-day	Gavage	Increased liver weight	2	[2]
Dog	90-day	Gavage	Mydriasis	0.1	[2]

Table 3: Reproductive and Developmental Toxicity of Doramectin (NOAELs)

Study Type	Species	Key Effects at LOAEL	NOAEL (mg/kg bw/day)	Reference
Two-generation	Rat	Diminished neonatal viability and pup weight gain	0.3	[1]
Developmental	Rat	Increased maternal body weight	6 (maternal)	[1]
Developmental	Mouse	Lower fetal body weights	0.8 (fetal)	[1]

Table 4: Genotoxicity of Doramectin

Assay	Test System	Metabolic Activation	Result	Reference
Ames test	Salmonella typhimurium	With and without	Negative	[1]
Mouse lymphoma gene mutation assay	L5178Y mouse lymphoma cells	With and without	Negative	[1]
Mouse micronucleus test	Mouse bone marrow	In vivo	Negative	[1]
Unscheduled DNA synthesis	Rat hepatocytes	In vitro	Negative	[1]

Mechanism of Action: Modulation of Chloride Ion Channels

Doramectin's primary mechanism of action involves potentiation of GABA and glutamate-gated chloride channels. In invertebrates, this leads to an influx of chloride ions, hyperpolarization of the neuronal or muscle cell membrane, and subsequent paralysis.

GABAergic Synapse Signaling Pathway.

A similar mechanism occurs at glutamate-gated chloride channels, which are particularly important in invertebrates.

Experimental Protocols

The following sections detail the methodologies for key toxicological studies, based on internationally recognized guidelines.

Acute Oral Toxicity (OECD 423: Acute Toxic Class Method)

Objective: To determine the acute oral toxicity of a substance.[3]

Principle: A stepwise procedure using a small number of animals per step to classify the substance into a toxicity class based on mortality.[4]

Experimental Workflow:

Acute Oral Toxicity (OECD 423) Workflow.

Methodology:

• Test Animals: Young, healthy adult rodents (usually rats), nulliparous and non-pregnant females are used.

• Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days.

• Dosing: The test substance is administered orally by gavage in a stepwise manner. The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body weight.

• Procedure:

  • A group of 3 female rats is dosed at the starting dose.

  • If 2 or 3 animals die, the test is repeated with a lower dose in another 3 animals.

  • If 0 or 1 animal dies, the test is repeated with a higher dose in another 3 animals.

• Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for up to 14 days.

• Pathology: All animals are subjected to a gross necropsy at the end of the study.

Subchronic Oral Toxicity (OECD 408: Repeated Dose 90-Day Oral Toxicity Study in Rodents)

Objective: To provide information on the possible health hazards likely to arise from repeated exposure over a prolonged period.[5][6][7][8]

Principle: The test substance is administered orally in graduated daily doses to several groups of experimental animals for 90 days.[9]

Methodology:

• Test Animals: Young, healthy adult rodents (preferably rats) are used. At least 10 males and 10 females per group are required.[10]

• Dose Groups: At least three dose levels and a concurrent control group are used. The highest dose should induce toxicity but not mortality.

• Administration: The test substance is administered daily by gavage or via the diet or drinking water for 90 days.[9]

• Observations:

  • Clinical Observations: Daily checks for signs of toxicity.

  • Body Weight and Food/Water Consumption: Recorded weekly.

  • Ophthalmological Examination: Prior to the start of the study and at termination.

  • Hematology and Clinical Biochemistry: At termination.

• Pathology: All animals undergo a full, detailed gross necropsy. Histopathological examination is performed on all organs and tissues from the control and high-dose groups.

Genotoxicity: In Vitro Mammalian Chromosomal Aberration Test (OECD 473)

Objective: To identify agents that cause structural chromosome aberrations in cultured mammalian cells.[10][11][12][13][14][15]

Principle: Cultured mammalian cells are exposed to the test substance, and metaphase cells are analyzed for chromosomal aberrations.[11]

Methodology:

• Cell Cultures: Established cell lines (e.g., Chinese Hamster Ovary - CHO) or primary cell cultures (e.g., human peripheral blood lymphocytes) are used.[14]

• Metabolic Activation: The test is performed with and without an exogenous metabolic activation system (S9 mix).[14]

• Test Concentrations: At least three analyzable concentrations of the test substance are used.

• Treatment: Cells are exposed to the test substance for a short period (3-6 hours) in the presence and absence of S9, and for a continuous period (without S9) for approximately 1.5 normal cell cycle lengths.

• Harvest and Analysis: Cells are treated with a metaphase-arresting substance (e.g., colcemid), harvested, stained, and analyzed microscopically for chromosomal aberrations.

• Evaluation: The frequency of structural chromosomal aberrations is determined and compared to negative and positive controls.

Reproductive and Developmental Toxicity (ICH S5(R3))

Objective: To reveal any effect of a substance on mammalian reproduction.[5][15][16][17][18]

Principle: A series of studies are conducted to assess the effects of the test substance on all stages of the reproductive cycle.[16]

Study Designs:

• Fertility and Early Embryonic Development Study (Segment I):

  • Animals: Usually rats.

  • Dosing: Males are dosed for a period before mating and during mating. Females are dosed for a period before mating, during mating, and up to implantation.

  • Endpoints: Mating performance, fertility, and early embryonic development to implantation.[15]

• Embryo-Fetal Development Study (Segment II):

  • Animals: Typically a rodent (e.g., rat) and a non-rodent (e.g., rabbit) species.

  • Dosing: Pregnant females are dosed during the period of organogenesis.

  • Endpoints: Maternal toxicity, and fetal viability, growth, and morphology (external, visceral, and skeletal abnormalities).[15]

• Pre- and Postnatal Development Study (Segment III):

  • Animals: Usually rats.

  • Dosing: Pregnant females are dosed from implantation through lactation.

  • Endpoints: Maternal toxicity, and pup viability, growth, and development (physical and functional) in the F1 generation.

Neurotoxicity Assessment

Objective: To identify potential adverse effects of a substance on the nervous system.

Principle: A battery of tests is used to assess motor activity, sensory function, and cognitive function in rodents.[19]

Methodology:

• Test Animals: Adult rodents (usually rats).

• Dosing: Can be acute or repeated-dose exposure.

• Behavioral Assessments:

  • Functional Observational Battery (FOB): A systematic observation of the animal's appearance, behavior, and functional responses.

  • Motor Activity: Assessed in an automated open-field apparatus to measure horizontal and vertical movements.[20]

  • Auditory Startle Response: Measures the reflex response to a sudden, loud auditory stimulus. Habituation to the stimulus is also assessed.[21]

• Neuropathology: Histopathological examination of the central and peripheral nervous systems.

Carcinogenicity

Specific carcinogenicity studies on doramectin have not been conducted. This is justified based on the following weight-of-evidence approach, which is consistent with regulatory guidelines:[22][23][24][25]

• Lack of Genotoxicity: Doramectin has consistently tested negative in a battery of in vitro and in vivo genotoxicity assays.[1]

• No Pre-neoplastic Lesions: Repeated-dose toxicity studies of up to 90 days did not reveal any pre-neoplastic lesions or other findings suggestive of a carcinogenic potential.

• Data on Related Compounds: Closely related avermectins, such as abamectin, have been tested in long-term carcinogenicity studies in rodents and have shown no evidence of carcinogenic potential.[2]

Based on this evidence, doramectin is not considered to pose a carcinogenic risk to humans.

Conclusion

The toxicological profile of doramectin, and by extension its metabolite epi-doramectin, is well-defined. The primary target for toxicity at high doses is the central nervous system. The established NOAELs from comprehensive repeated-dose, reproductive, and developmental toxicity studies provide a sound basis for risk assessment. Doramectin is not genotoxic or carcinogenic. The detailed experimental protocols and mechanistic insights provided in this guide offer a robust resource for researchers, scientists, and drug development professionals working with this class of compounds.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. 854. Doramectin (WHO Food Additives Series 36) [inchem.org]
• 3. researchgate.net [researchgate.net]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. oecd.org [oecd.org]
• 6. Repeated dose 90-days oral toxicity study in rodents (OECD 408: 2018). - IVAMI [ivami.com]
• 7. oecd.org [oecd.org]
• 8. Oral Toxicity OECD 408 - Altogen Labs [altogenlabs.com]
• 9. ask-force.org [ask-force.org]
• 10. Oced 473 chromosomal aberration | PPTX [slideshare.net]
• 11. catalog.labcorp.com [catalog.labcorp.com]
• 12. oecd.org [oecd.org]
• 13. nucro-technics.com [nucro-technics.com]
• 14. criver.com [criver.com]
• 15. database.ich.org [database.ich.org]
• 16. ICH S5 (R3) Guideline on detection of reproductive and developmental toxicity for human pharmaceuticals - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 17. S5(R3) Detection of Reproductive and Developmental Toxicity for Human Pharmaceuticals | FDA [fda.gov]
• 18. Federal Register :: Request Access [unblock.federalregister.gov]
• 19. downloads.regulations.gov [downloads.regulations.gov]
• 20. epa.gov [epa.gov]
• 21. Issues in the design, analysis, and application of rodent developmental neurotoxicology studies - PMC [pmc.ncbi.nlm.nih.gov]
• 22. hhs.gov [hhs.gov]
• 23. In Vivo Assay Guidelines - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. premier-research.com [premier-research.com]
• 25. Improving Prediction of Carcinogenicity to Reduce, Refine, and Replace the Use of Experimental Animals - PMC [pmc.ncbi.nlm.nih.gov]

Epi-Doramectin: A Technical Overview for Researchers

An In-depth Guide to the CAS Number, Molecular Formula, and Scientific Context of an Important Doramectin (B1670889) Epimer

This technical guide provides a comprehensive overview of epi-doramectin (B1150635), a significant epimer and metabolite of the broad-spectrum antiparasitic agent, doramectin. Designed for researchers, scientists, and drug development professionals, this document details its chemical identity, formation, and methods for its analysis and isolation, placing it within the broader context of its parent compound.

Core Chemical and Physical Data

Epi-doramectin is primarily known as the C-2 epimer of doramectin.[1] It shares the same molecular formula and mass as doramectin but differs in the stereochemical configuration at the second carbon position. This subtle structural change can influence its biological activity and pharmacokinetic profile.

Parameter	Value	Reference
CAS Number	1987882-62-1	[2]
Molecular Formula	C50H74O14	[1][2]
Molecular Weight	899.114 g/mol	[2]
Synonyms	2-epi-doramectin	[1]
Appearance	White solid	[1]
Solubility	Soluble in ethanol, methanol, DMF, and DMSO	[1]

Formation and Occurrence

Epi-doramectin is not typically synthesized directly but arises as an impurity, degradation product, or metabolite of doramectin.

• Base-Catalyzed Isomerization : It is recognized as a base-catalyzed intermediate in the decomposition of doramectin. This epimerization at the C-2 position is a reversible process, though epi-doramectin can subsequently undergo an irreversible rearrangement to form the isomeric alkene, Δ2-doramectin.[1]

• Metabolism : Studies have identified epi-doramectin as a metabolite of doramectin in animals. For instance, in pigs, epi-doramectin constituted 4.8% to 10.9% of the total drug-related residues found in liver tissue.[3] The primary route of doramectin excretion is through the feces, which contains both the unchanged parent drug and its metabolites.[3]

The general mechanism of epimerization can occur via two primary pathways: the formation of an oxazol-5(4H)-one intermediate or through direct abstraction of the alpha-proton by a base, followed by re-protonation.[4]

Figure 1: Formation pathways of epi-doramectin.

Mechanism of Action (Predicted)

While there are no published reports on the specific biological activity of epi-doramectin, its mechanism of action is predicted to be similar to that of doramectin and other avermectins.[1] These compounds act as potent anthelmintics by targeting the parasite's nervous system.[5] They are allosteric modulators of glutamate-gated chloride ion (GluCl) channels, which are found in the nerve and muscle cells of invertebrates.[5] The binding of avermectins to these channels leads to an increased influx of chloride ions, causing hyperpolarization of the neuronal membrane. This results in the inhibition of neurotransmission, leading to a flaccid paralysis and eventual death of the parasite.[5]

References

• 1. toku-e.com [toku-e.com]
• 2. epi-Doramectin | CAS#:1987882-62-1 | Chemsrc [chemsrc.com]
• 3. fao.org [fao.org]
• 4. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Doramectin | C50H74O14 | CID 9832750 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Environmental Fate of Epi-Doramectin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-doramectin (B1150635), an epimer of the broad-spectrum endectocide doramectin (B1670889), is a subject of increasing interest within the field of environmental science. As doramectin sees widespread use in veterinary medicine for treating and controlling internal and external parasites in livestock, its potential impact on non-target organisms and ecosystems necessitates a thorough understanding of its environmental persistence, mobility, and degradation. This technical guide provides a comprehensive overview of the environmental fate of epi-doramectin, with a focus on its close relationship with doramectin. Under basic conditions, doramectin can reversibly isomerize to form 2-epidoramectin[1]. This dynamic equilibrium suggests that the environmental fate of these two compounds is intrinsically linked. This document synthesizes available quantitative data, details experimental protocols for key environmental studies, and visualizes critical pathways and workflows to support further research and risk assessment.

Physicochemical Properties and Environmental Distribution

The environmental distribution of doramectin and its epimers is largely governed by their physicochemical properties. With a high octanol-water partition coefficient (log Kow of 6.71), doramectin exhibits strong lipophilicity, leading to low water solubility and a high affinity for organic matter in soil and sediment[1]. This strong binding to soil and sediment particles is a critical factor in its environmental mobility and persistence.

Persistence and Degradation

Doramectin can persist in the environment for extended periods, with its degradation influenced by biotic and abiotic factors. Studies have shown that doramectin's half-life in soil can be significant, with one report indicating a literature DT₅₀ range of 61-79 days[2]. In manure, a DT₅₀ of 22 days has been reported[2].

Degradation in the environment can occur through several pathways, including photodegradation, hydrolysis, and microbial metabolism. Under mildly acidic conditions, doramectin can undergo deglycosylation. In contrast, basic conditions can lead to the reversible formation of 2-epidoramectin and the irreversible formation of Δ2,3-doramectin[3].

Quantitative Data on Environmental Persistence of Doramectin

Matrix	Parameter	Value	Reference
Soil	DT₅₀ (lab at 20 °C)	61-79 days	[2]
Manure	DT₅₀	22 days	[2]
Sheep Feces (Field)	Degradation	95.2% after 18 days	[4]
Composted Sheep Feces	Degradation	36.6% after 21 days	[5]
Stored Manure	Degradation	12.2% after 21 days	[5]

Mobility and Sorption in Soil and Sediment

The high lipophilicity of doramectin results in strong sorption to soil and sediment, limiting its mobility and potential for leaching into groundwater. The organic carbon-water (B12546825) partition coefficient (Koc) is a key indicator of this behavior.

Quantitative Data on Soil and Sediment Sorption of Doramectin

Matrix	Parameter	Value	Reference
Soil	log Koc	3.93 mL/g	[6]
Sediment	log Koc	4.13 mL/g	[6]
Soil	Distribution Coefficient (KD)	38-642 mL/g	[6]

Ecotoxicity

Doramectin is known to be highly toxic to certain non-target organisms, particularly dung-dwelling insects and aquatic invertebrates[1]. The excretion of the active compound in the feces of treated animals poses a direct risk to coprophagous organisms, which play a crucial role in nutrient cycling. Runoff from pastures treated with manure can also introduce the compound into aquatic ecosystems, where it may accumulate in sediments and affect benthic organisms[1].

Quantitative Data on the Ecotoxicity of Doramectin

Organism	Test Type	Endpoint	Value	Reference
Aquatic Invertebrates	Not Specified	Not Specified	High Toxicity	[1]
Dung Fauna	Not Specified	Not Specified	High Toxicity	[1]

Experimental Protocols

Standardized methodologies, such as those provided by the Organisation for Economic Co-operation and Development (OECD), are essential for assessing the environmental fate of chemical compounds.

Soil Degradation Study (Aerobic) - Adapted from OECD 307

• Test System: Soil samples are collected from relevant agricultural areas. Key soil characteristics (pH, organic carbon content, texture) are determined.

• Test Substance Application: ¹⁴C-labeled doramectin is applied to the soil samples at a concentration relevant to field application rates.

• Incubation: The treated soil samples are incubated in the dark at a constant temperature (e.g., 20°C) and moisture content (e.g., 40-60% of maximum water holding capacity) for up to 120 days. A continuous flow of carbon dioxide-free, humidified air is passed through the incubation flasks.

• Analysis: At specified time intervals, replicate soil samples are extracted with appropriate solvents (e.g., acetonitrile, methanol). The extracts are analyzed by high-performance liquid chromatography (HPLC) with radiometric detection to quantify the parent compound and major transformation products.

• Mineralization: Evolved ¹⁴CO₂ is trapped in an alkaline solution (e.g., potassium hydroxide) and quantified by liquid scintillation counting to determine the extent of mineralization.

• Bound Residues: The amount of non-extractable (bound) residues is determined by combusting the extracted soil and quantifying the resulting ¹⁴CO₂.

• Data Analysis: The dissipation half-life (DT₅₀) of doramectin is calculated using appropriate kinetic models.

Soil Sorption/Desorption Study - Adapted from OECD 106

• Test System: A set of representative soils with varying properties (organic carbon content, clay content, pH) is selected.

• Sorption Phase: Soil samples are equilibrated with solutions of ¹⁴C-labeled doramectin in a calcium chloride solution (e.g., 0.01 M) at different concentrations. The soil-to-solution ratio is typically 1:5. The suspensions are agitated for a defined period (e.g., 24 hours) at a constant temperature.

• Analysis (Sorption): After equilibration, the suspensions are centrifuged, and the concentration of doramectin in the supernatant is measured by liquid scintillation counting. The amount of doramectin sorbed to the soil is calculated by the difference between the initial and final solution concentrations.

• Desorption Phase: The supernatant from the sorption phase is replaced with a fresh solution of calcium chloride without the test substance. The suspensions are re-agitated for the same equilibration period.

• Analysis (Desorption): The concentration of doramectin in the supernatant is measured to determine the amount desorbed from the soil. This can be repeated for several desorption steps.

• Data Analysis: The soil-water distribution coefficient (Kd) and the organic carbon-normalized sorption coefficient (Koc) are calculated using the Freundlich or Langmuir adsorption isotherms.

Aquatic Toxicity Test (Acute Immobilisation Test with Daphnia magna) - Adapted from OECD 202

• Test Organisms: Young daphnids (Daphnia magna), less than 24 hours old at the start of the test, are used.

• Test Substance: A series of aqueous solutions of doramectin at different concentrations are prepared in a suitable medium. A control group with no test substance is also included.

• Exposure: Daphnids are exposed to the test solutions for a period of 48 hours under controlled conditions (temperature, light).

• Observation: The number of immobilized daphnids in each test concentration and the control is recorded at 24 and 48 hours. Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

• Data Analysis: The concentration of doramectin that causes immobilization in 50% of the daphnids (EC₅₀) is calculated at 24 and 48 hours using statistical methods.

Signaling Pathways and Experimental Workflows

Visualizing the complex interactions and processes involved in the environmental fate of epi-doramectin is crucial for a clear understanding. The following diagrams, generated using the DOT language, illustrate key pathways and workflows.

Proposed degradation pathway of doramectin in the environment.

Experimental workflow for a soil degradation study.

References

• 1. 854. Doramectin (WHO Food Additives Series 36) [inchem.org]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. epa.gov [epa.gov]
• 4. Sorption of selected antiparasitics in soils and sediments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jfda-online.com [jfda-online.com]
• 6. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

The Anthelmintic Profile of Epi-Doramectin: An Analysis of Available Data

A notable scarcity of published scientific literature exists regarding the specific anthelmintic properties of epi-doramectin. This technical guide aims to address the current state of knowledge, highlighting the absence of quantitative efficacy data and detailed experimental protocols for this specific epimer. Epi-doramectin is identified as a base-catalyzed intermediate in the decomposition of the well-established anthelmintic, doramectin[1]. To provide a comprehensive understanding within this chemical family, this document will focus on the extensive data available for the parent compound, doramectin (B1670889), as a proxy for the type of technical information sought by researchers, scientists, and drug development professionals. It is crucial to emphasize that the following data and protocols pertain to doramectin and not epi-doramectin, for which biological activity has not been reported in published literature[1].

Quantitative Anthelmintic Efficacy of Doramectin

Doramectin, a macrocyclic lactone, has demonstrated broad-spectrum efficacy against a variety of nematode parasites in livestock. The following tables summarize the quantitative data from multiple studies, showcasing its potency.

Table 1: Efficacy of Doramectin against Gastrointestinal and Pulmonary Nematodes in Cattle

Nematode Species	Stage	Efficacy (%)	Reference
Ostertagia ostertagi (including inhibited)	Adult & Immature	≥99.6	[2]
Ostertagia lyrata	Adult & Immature	≥99.6	[2]
Haemonchus placei	Adult & Immature	≥99.6	[2]
Trichostrongylus axei	Adult & Immature	≥99.6	[2]
Trichostrongylus colubriformis	Adult & Immature	≥99.6	[2]
Cooperia oncophora (including inhibited)	Adult & Immature	≥99.6	[2]
Cooperia pectinata	Adult & Immature	≥99.6	[2]
Cooperia punctata	Adult & Immature	≥99.6	[2]
Cooperia spatulata	Adult & Immature	≥99.6	[2]
Cooperia surnabada	Adult & Immature	≥99.6	[2]
Bunostomum phlebotomum	Adult & Immature	≥99.6	[2]
Strongyloides papillosus	Adult & Immature	≥99.6	[2]
Oesophagostomum radiatum	Adult & Immature	≥99.6	[2]
Dictyocaulus viviparus	Adult & Immature	≥99.6	[2]
Trichostrongylus longispicularis	Adult	93.1	[2]
Nematodirus spathiger	Adult	96.5	[2]
Trichuris spp.	Adult	94.6	[2]
Nematodirus helvetianus	Adult & L4	73.3 - 75.5	[2]

Table 2: Efficacy of Doramectin against Nematode Parasites in Swine

Nematode Species	Stage	Efficacy (%)	Reference
Hyostrongylus rubidus	Adult & L4	≥98	[3]
Ascaris suum	Adult & L4	≥98	[3]
Strongyloides ransomi	Adult & L4	≥98	[3]
Oesophagostomum dentatum	Adult & L4	≥98	[3]
Oesophagostomum quadrispinulatum	Adult & L4	≥98	[3]
Metastrongylus spp.	Adult & L4	≥98	[3]
Stephanurus dentatus	Adult & L4	≥98	[3]
Trichuris suis	Adult	87	[3]
Trichuris suis	L4	79	[3]

Mechanism of Action: Glutamate-Gated Chloride Channels

The primary anthelmintic mechanism of doramectin, like other avermectins, involves the potentiation of glutamate-gated chloride channels (GluCls) in the nerve and muscle cells of invertebrates[4][5]. These channels are unique to invertebrates, which contributes to the favorable safety profile of these drugs in mammalian hosts[4][5]. The binding of doramectin to GluCls leads to an influx of chloride ions, causing hyperpolarization of the neuronal or muscle cell membrane. This results in the flaccid paralysis and subsequent death of the parasite[4].

References

• 1. toku-e.com [toku-e.com]
• 2. Activity of doramectin against nematode endoparasites of cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activity of doramectin against nematode and arthropod parasites of swine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 5. Glutamate-gated Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]

Epi-Doramectin: A Technical Guide for Researchers

An In-depth Review of the Core Scientific Data, Experimental Protocols, and Signaling Pathways of the Avermectin (B7782182) Antiparasitic Agent, Doramectin (B1670889).

This technical guide provides a comprehensive overview of the core scientific and research data pertaining to doramectin, a potent macrocyclic lactone of the avermectin family. Given that "epi-doramectin" is not a standard term in scientific literature, this document focuses on doramectin, with the "epi-" prefix likely referring to an epimer, a stereoisomer that differs in configuration at a single stereogenic center. Such epimers can sometimes be formed during manufacturing or stability testing. This guide is intended for researchers, scientists, and drug development professionals, offering detailed information on the compound's mechanism of action, quantitative efficacy, toxicity, and relevant experimental methodologies.

Core Compound Profile

Doramectin is a broad-spectrum antiparasitic agent used in veterinary medicine to treat and control internal and external parasites in livestock.[1] It is a derivative of ivermectin and is produced through fermentation by genetically engineered strains of Streptomyces avermitilis.[2]

Chemical Structure and Properties

• Chemical Name: 25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)avermectin A1a

• Molecular Formula: C₅₀H₇₄O₁₄

• Molecular Weight: 899.11 g/mol

Note on "Epi-Doramectin"

The prefix "epi-" suggests an epimer of doramectin. While research specifically on "epi-doramectin" is not prevalent, studies on related avermectins have shown that epimers can form. For instance, a 2-epimer of a related avermectin has been identified as a degradant formed in the presence of a base during stability studies. The biological activity and toxicological profile of such epimers may differ from the parent compound, making their characterization important in drug development and quality control.

Mechanism of Action

Doramectin, like other avermectins, exerts its antiparasitic effect by targeting the nervous system of invertebrates.[1] Its primary mode of action involves the modulation of glutamate-gated chloride channels (GluCls) and gamma-aminobutyric acid (GABA)-gated chloride channels.[1][3]

• Action on Glutamate-Gated Chloride Channels (GluCls): Doramectin acts as a positive allosteric modulator of GluCls, which are found exclusively in invertebrates.[3][4] It binds to a site on the channel distinct from the glutamate-binding site, locking the channel in an open state.[4][5] This leads to a prolonged influx of chloride ions into nerve and muscle cells, causing hyperpolarization of the cell membrane.[5][6] The sustained hyperpolarization inhibits the initiation of action potentials, leading to a flaccid paralysis and eventual death of the parasite.[1][5]

• Action on GABA-Gated Chloride Channels: Doramectin also potentiates the effect of GABA on its receptors, which are inhibitory neurotransmitter receptors in both invertebrates and vertebrates.[1] However, the blood-brain barrier in mammals generally prevents doramectin from reaching high concentrations in the central nervous system, contributing to its selective toxicity towards parasites.[1]

Signaling Pathway Diagrams

Caption: Doramectin's primary mechanism of action on parasite glutamate-gated chloride channels.

Recent research on avermectins suggests that their cytotoxic effects, particularly at higher concentrations, may involve the induction of apoptosis through established signaling pathways.

Caption: Generalized apoptotic signaling pathway induced by avermectins in vertebrate cells.[7]

Quantitative Data Summary

The following tables summarize key quantitative data on the efficacy, pharmacokinetics, and toxicology of doramectin.

Table 1: Efficacy of Doramectin Against Key Cattle Parasites

Parasite Species	Administration Route	Dose	Efficacy (%)	Citation(s)
Cooperia oncophora (adult & L4)	Subcutaneous	200 µg/kg	>99.6
Cooperia oncophora (inhibited L4)	Subcutaneous	200 µg/kg	>99.6
Dictyocaulus viviparus (adult & L4)	Subcutaneous	200 µg/kg	100	[1][8]
Ostertagia ostertagi (adult & L4)	Subcutaneous	200 µg/kg	>99.6
Ostertagia ostertagi (inhibited L4)	Subcutaneous	200 µg/kg	>99.6
Haemonchus placei (adult & L4)	Subcutaneous	200 µg/kg	>99.6
Trichostrongylus axei (adult & L4)	Subcutaneous	200 µg/kg	>99.6
Nematodirus helvetianus (adult)	Subcutaneous	200 µg/kg	73.3
Thelazia gulosa (adult)	Topical	500 µg/kg	>95.3	[7]

Table 2: Efficacy of Doramectin Against Sheep Scab Mite

Parasite Species	Administration Route	Dose Regimen	Maximum Efficacy (%)	Day of Max. Efficacy	Citation(s)
Psoroptes ovis	Intramuscular (1% solution)	Two doses, 7 days apart	98.8	28
Psoroptes ovis	Intramuscular (3.15% solution)	Single dose	100	35

Table 3: Pharmacokinetic Parameters of Doramectin in Cattle (Subcutaneous Administration, 200 µg/kg)

Parameter	Value	Unit	Citation(s)
Cmax (Peak Plasma Concentration)	27.8 ± 7.9	ng/mL
Tmax (Time to Peak Concentration)	5.3 ± 0.35	days
AUC₀-∞ (Area Under the Curve)	457 ± 66	ng·day/mL
Plasma Half-life	~6	days

Table 4: Toxicological Profile of Doramectin

Test	Species	Route	Value	Unit	Citation(s)
Acute Oral LD₅₀	Rat (male)	Oral	1000-2000	mg/kg
Acute Oral LD₅₀	Rat (female)	Oral	500-1000	mg/kg
NOAEL (90-day study)	Rat	Oral	2	mg/kg/day
NOAEL (3-month study)	Dog	Oral	0.1	mg/kg/day
ADI (Acceptable Daily Intake)	Human	-	0.001	mg/kg/day

Experimental Protocols

This section provides detailed methodologies for key experiments cited in doramectin research.

Cytotoxicity Assessment: MTT Assay on Bovine Peripheral Lymphocytes

This protocol is based on the methodology described for assessing doramectin's cytotoxicity.[9]

Objective: To determine the cytotoxic effect of doramectin on bovine peripheral lymphocytes by measuring mitochondrial reductase activity.

Materials:

• Doramectin stock solution

• Bovine peripheral lymphocytes

• RPMI-1640 medium supplemented with 10% fetal bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin

• Phytohemagglutinin (PHA)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Isolate bovine peripheral lymphocytes from fresh heparinized blood using Ficoll-Paque density gradient centrifugation.

• Wash the isolated lymphocytes twice with PBS and resuspend in complete RPMI-1640 medium.

• Seed the cells in a 96-well plate at a density of 1 x 10⁶ cells/mL in a final volume of 100 µL per well.

• Stimulate the lymphocytes with PHA (5 µg/mL) to induce proliferation.

• Prepare serial dilutions of doramectin in complete RPMI-1640 medium to achieve final concentrations of 20, 40, and 60 ng/mL.

• Add 100 µL of the doramectin dilutions to the respective wells. Include untreated control wells (medium only) and solvent control wells (medium with the highest concentration of the solvent used to dissolve doramectin).

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• After incubation, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours.

• Centrifuge the plate at 200 x g for 10 minutes and carefully remove the supernatant.

• Add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Caption: Workflow for assessing doramectin cytotoxicity using the MTT assay.

Genotoxicity Assessment: Comet Assay (Single Cell Gel Electrophoresis)

This protocol is based on the methodology described for assessing doramectin's genotoxicity in bovine cumulus cells.[9]

Objective: To detect DNA strand breaks in individual bovine cumulus cells exposed to doramectin.

Materials:

• Doramectin stock solution

• Bovine cumulus-oocyte complexes (COCs)

• Tissue Culture Medium (TCM) 199

• Normal melting point agarose (B213101) (NMPA)

• Low melting point agarose (LMPA)

• Lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 and 10% DMSO added fresh)

• Electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH > 13)

• Neutralization buffer (0.4 M Tris, pH 7.5)

• DNA staining solution (e.g., SYBR Green I)

• Microscope slides

• Electrophoresis tank

• Fluorescence microscope with image analysis software

Procedure:

• Isolate cumulus cells from COCs by mechanical pipetting.

• Expose the cumulus cells to doramectin at final concentrations of 20, 40, and 60 ng/mL in TCM 199 for 24 hours.

• After treatment, wash the cells with PBS and resuspend at a concentration of 1 x 10⁵ cells/mL.

• Prepare microscope slides by coating them with a layer of 1% NMPA.

• Mix 10 µL of the cell suspension with 90 µL of 0.5% LMPA at 37°C.

• Pipette the cell-agarose mixture onto the pre-coated slide, cover with a coverslip, and allow to solidify on ice.

• Remove the coverslip and immerse the slides in cold lysis solution for at least 1 hour at 4°C.

• Place the slides in a horizontal electrophoresis tank filled with fresh, cold electrophoresis buffer.

• Allow the DNA to unwind for 20 minutes in the alkaline buffer.

• Perform electrophoresis at 25 V and 300 mA for 20 minutes.

• After electrophoresis, gently remove the slides and neutralize them by washing three times for 5 minutes each with neutralization buffer.

• Stain the slides with a fluorescent DNA dye.

• Visualize the comets using a fluorescence microscope and capture images.

• Analyze the images using comet scoring software to quantify DNA damage (e.g., % tail DNA, tail length, Olive tail moment).

Caption: Workflow for assessing doramectin genotoxicity using the Comet assay.

Synthesis and Manufacturing

Doramectin is primarily produced through a fermentation process involving a genetically engineered strain of Streptomyces avermitilis.[2] The process is a targeted biosynthesis where the polyketide synthase (PKS) loading module of the microorganism is modified to preferentially incorporate cyclohexanecarboxylic acid (CHC) as a starter unit, which is supplied during fermentation.[2]

A semi-synthetic process has also been patented, which involves the chemical conversion of a fermentation by-product to doramectin. This process focuses on the elimination of a C-23 hydroxyl group to form the characteristic C-22 to C-23 double bond of doramectin.[10]

Caption: General workflow for the industrial production of doramectin.

Conclusion

Doramectin is a highly effective and widely used antiparasitic agent with a well-defined mechanism of action targeting invertebrate-specific ion channels. Its efficacy and pharmacokinetic profiles are well-documented, providing a solid foundation for its use in veterinary medicine. Further research into the downstream signaling effects of doramectin, particularly concerning apoptosis in host cells at high concentrations, and the characterization of potential epimers will continue to refine our understanding of this important compound. The detailed protocols and summarized data in this guide offer a valuable resource for researchers and professionals in the field of drug development and parasitology.

References

• 1. parasitipedia.net [parasitipedia.net]
• 2. researchgate.net [researchgate.net]
• 3. AOP-Wiki [aopwiki.org]
• 4. Glutamate-gated Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. What are Glutamate-gated chloride channel modulators and how do they work? [synapse.patsnap.com]
• 7. Avermectin induces carp neurotoxicity by mediating blood-brain barrier dysfunction, oxidative stress, inflammation, and apoptosis through PI3K/Akt and NF-κB pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ivermectin induces cell cycle arrest and apoptosis of HeLa cells via mitochondrial pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Doramectin induced cytotoxic and genotoxic effects on bovine peripheral lymphocytes and cumulus cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Rationally Improving Doramectin Production in Industrial Streptomyces avermitilis Strains - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis and Isolation of epi-Doramectin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis and isolation of epi-doramectin (B1150635), a stereoisomer of the broad-spectrum antiparasitic drug doramectin (B1670889). The methods described herein are based on established chemical principles and published research, offering guidance for the preparation and purification of this compound for research and development purposes.

Introduction

Doramectin, a member of the avermectin (B7782182) family, is a highly potent endectocide used in veterinary medicine. Its biological activity is intrinsically linked to its stereochemistry. The synthesis and isolation of its epimers, such as epi-doramectin, are crucial for structure-activity relationship (SAR) studies, impurity profiling, and the development of analytical standards. This document outlines a key method for the synthesis of 2-epi-doramectin via base-catalyzed epimerization and provides a general strategy for the synthesis of 4''-epi-doramectin. Additionally, detailed protocols for the isolation and purification of these epimers using high-performance liquid chromatography (HPLC) are provided.

Synthesis of epi-Doramectin

Method 1: Base-Catalyzed Epimerization for the Synthesis of 2-epi-Doramectin

Under basic conditions, doramectin can undergo reversible isomerization at the C2 position to yield 2-epidoramectin.[1][2] This method provides a straightforward approach to obtaining this specific epimer.

Experimental Protocol:

• Dissolution: Dissolve doramectin in a suitable organic solvent such as methanol (B129727) or acetonitrile (B52724).

• Base Addition: Add a catalytic amount of a non-nucleophilic base (e.g., 1,8-Diazabicycloundec-7-ene (DBU) or triethylamine). The reaction can also proceed with milder bases, but the reaction time will be longer.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or HPLC. The formation of a new spot or peak corresponding to 2-epi-doramectin should be observed. The reaction is reversible, so it will reach an equilibrium.

• Quenching: Once equilibrium is reached or the desired amount of epimer is formed, neutralize the reaction mixture with a mild acid (e.g., acetic acid) to stop the epimerization.

• Work-up: Remove the solvent under reduced pressure. The resulting residue, containing a mixture of doramectin and 2-epi-doramectin, can then be subjected to purification.

Table 1: Summary of Quantitative Data for Base-Catalyzed Epimerization

Parameter	Value	Reference
Starting Material	Doramectin	[1],[2]
Key Reagent	Base (e.g., DBU)	[1],[2]
Product	2-epi-doramectin	[1],[2]
Reaction Type	Reversible Isomerization	[1],[2]

Method 2: Synthetic Strategy for 4''-epi-Doramectin

A general and practical synthetic route for 4″-epi-aminoavermectins has been described, which can be adapted for the synthesis of 4''-epi-doramectin. This strategy involves the oxidation of the C4''-hydroxyl group to a ketone, followed by a stereoselective reduction.

Conceptual Experimental Workflow:

• Protection of Hydroxyl Groups: Selectively protect the C5 hydroxyl group of doramectin.

• Oxidation: Oxidize the C4''-hydroxyl group to the corresponding 4''-oxo intermediate using a suitable oxidizing agent (e.g., Dess-Martin periodinane or a Swern oxidation).

• Stereoselective Reduction: Reduce the 4''-oxo intermediate using a reducing agent that will favor the formation of the 4''-epi-hydroxyl group. This can be achieved by using a sterically hindered reducing agent (e.g., L-selectride® or K-selectride®). The choice of reducing agent is critical for achieving high diastereoselectivity.

• Deprotection: Remove the protecting group from the C5 hydroxyl group to yield 4''-epi-doramectin.

• Purification: Purify the final product using chromatographic techniques.

Isolation and Purification of epi-Doramectin

High-performance liquid chromatography (HPLC) is the primary method for the isolation and purification of epi-doramectin from the reaction mixture. Both analytical and preparative scale HPLC can be employed.

Protocol: Reversed-Phase HPLC for Separation of Doramectin and its Epimers

Reversed-phase HPLC is effective for separating doramectin and its epimers due to their slight differences in polarity.

Instrumentation and Conditions:

• Column: A C18 or C8 stationary phase is typically used.

• Mobile Phase: A mixture of acetonitrile and water is a common mobile phase. The exact ratio can be optimized to achieve the best separation. Isocratic or gradient elution can be used.

• Detection: UV detection at approximately 245 nm is suitable for doramectin and its isomers.

• Flow Rate: A typical flow rate for analytical scale is 1.0 mL/min. For preparative scale, the flow rate will be significantly higher and dependent on the column dimensions.

Experimental Procedure:

• Sample Preparation: Dissolve the crude reaction mixture in the mobile phase or a compatible solvent. Filter the sample through a 0.45 µm filter before injection.

• Equilibration: Equilibrate the HPLC column with the mobile phase until a stable baseline is achieved.

• Injection and Elution: Inject the sample onto the column and begin the elution program.

• Fraction Collection (for Preparative HPLC): Collect the fractions corresponding to the epi-doramectin peak.

• Purity Analysis: Analyze the collected fractions for purity using analytical HPLC.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the isolated epi-doramectin.

Table 2: Example HPLC Parameters for Doramectin and Related Substances Analysis

Parameter	Condition
Column	HALO C8 (100 mm × 4.6 mm, 2.7 µm)
Mobile Phase	Acetonitrile:Water (70:30, v/v)
Flow Rate	1.5 mL/min
Column Temperature	40 °C
Detection Wavelength	245 nm
Injection Volume	10 µL

Visualizations

Caption: Workflow for the synthesis and isolation of 2-epi-Doramectin.

Caption: Synthetic strategy for 4''-epi-Doramectin.

References

• 1. Primary pH degradation products of doramectin | Microbial Screening Technologies [microbialscreening.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Detection of Epi-Doramectin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Doramectin (B1670889) is a broad-spectrum macrocyclic lactone antiparasitic agent used in veterinary medicine. Epi-doramectin (B1150635) is a significant metabolite and residue of doramectin, found in edible tissues of treated animals. Regulatory monitoring and pharmacokinetic studies require robust and sensitive analytical methods to detect and quantify both doramectin and its epimer, epi-doramectin. This document provides detailed application notes and protocols for the analysis of epi-doramectin in biological matrices, primarily focusing on High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FD) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

While many established methods validate for doramectin as the primary analyte, the separation and quantification of epi-doramectin is crucial for a comprehensive residue analysis. Studies have shown that epi-doramectin can constitute a notable fraction of the total residue, with one report indicating it can be 4.8-10.9% of the total doramectin-related residue in pig liver. The protocols provided are based on established methods for doramectin and other avermectins, with specific considerations for the chromatographic separation of the epi-doramectin isomer.

Analytical Techniques Overview

The two primary analytical techniques for the determination of epi-doramectin residues are HPLC-FD and LC-MS/MS.

• High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FD): This technique offers high sensitivity and is a widely used method for avermectin (B7782182) analysis. It requires a derivatization step to convert the non-fluorescent avermectin molecules into fluorescent derivatives, which can then be detected with high sensitivity.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This is a highly selective and sensitive technique that can confirm the identity of the analyte based on its mass-to-charge ratio and fragmentation pattern. It often requires less sample cleanup than HPLC-FD and can be used for the simultaneous analysis of multiple residues.

Quantitative Data Summary

The following tables summarize the performance characteristics of analytical methods for doramectin, which are indicative of the expected performance for epi-doramectin analysis. Specific validation for epi-doramectin would be required to establish these parameters definitively for the epimer.

Table 1: Performance of HPLC-FD Methods for Doramectin

Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
Bovine Liver	1-2 ppb	10 ppb	>70%	[1]
Ovine Muscle	-	7.5 ppb	-	[2]
Rabbit Tissues	0.36 ng/g	1 ng/g	70.8 - 98.0%	[3]

Table 2: Performance of LC-MS/MS Methods for Doramectin

Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
Muscle	0.1 µg/kg	0.2 µg/kg	-	[4]
Milk	0.1 µg/kg	0.2 µg/kg	-	[5]
Bovine Plasma	-	-	-	[6]

Experimental Workflows and Logical Relationships

The following diagrams illustrate the general experimental workflow for epi-doramectin analysis and the logical relationship in a multi-residue screening method.

References

• 1. scispace.com [scispace.com]
• 2. nucleus.iaea.org [nucleus.iaea.org]
• 3. researchgate.net [researchgate.net]
• 4. op.niscair.res.in [op.niscair.res.in]
• 5. researchgate.net [researchgate.net]
• 6. Development and Validation of a Reliable UHPLC-MS/MS Method for Simultaneous Quantification of Macrocyclic Lactones in Bovine Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Epi-Doramectin

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the separation and quantification of doramectin (B1670889) and its epimer, epi-doramectin (B1150635), along with other related substances. The described method is crucial for quality control in drug substance and formulated product analysis. This document provides comprehensive experimental protocols, system suitability parameters, and data presentation to ensure accurate and reproducible results.

Introduction

Doramectin is a broad-spectrum macrocyclic lactone antiparasitic agent used in veterinary medicine.[1][2] Like other avermectins, doramectin can have several related substances and impurities that arise during its synthesis and degradation. One such critical impurity is its epimer, epi-doramectin. The quantitative determination of epi-doramectin is essential to ensure the safety and efficacy of the drug product. This application note presents a stability-indicating reversed-phase HPLC (RP-HPLC) method capable of separating doramectin from epi-doramectin and other related impurities.

Experimental Protocols

This section provides a detailed methodology for the analysis of epi-doramectin using HPLC with UV detection.

Instrumentation and Materials

• HPLC System: A gradient-capable HPLC system with a UV detector.

• Column: HALO C8, 100 mm x 4.6 mm, 2.7 µm particle size, or equivalent.[1][2]

• Solvents: HPLC grade acetonitrile (B52724) and water.

• Reagents: Methanol (B129727) for sample preparation.[1][2]

• Standards: Doramectin and epi-doramectin reference standards.

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the separation of doramectin and epi-doramectin.

Parameter	Condition
Mobile Phase	Acetonitrile and Water (70:30, v/v)[1][2]
Flow Rate	1.0 mL/min
Column Temperature	40 °C[1][2]
Detection Wavelength	245 nm[1][2]
Injection Volume	10 µL
Run Time	Approximately 10 minutes[1][2]

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh and dissolve approximately 25 mg of doramectin reference standard in methanol in a 25 mL volumetric flask.

• Working Standard Solution (0.1 mg/mL): Dilute 1.0 mL of the stock solution to 10.0 mL with the mobile phase.

• Epi-Doramectin Standard: Prepare a separate stock and working standard of epi-doramectin in a similar manner if available. For impurity identification, a spiked sample or a doramectin sample known to contain the epimer can be used.

Sample Preparation

• Drug Substance: Accurately weigh and dissolve approximately 25 mg of the doramectin drug substance in methanol in a 25 mL volumetric flask. Dilute to volume with methanol and mix well.[1][2]

• Formulated Product (e.g., Injection): Transfer a volume of the formulation equivalent to 25 mg of doramectin into a 25 mL volumetric flask. Dilute to volume with methanol and mix well.

• Final Sample Solution: Dilute 1.0 mL of the prepared sample solution to 10.0 mL with the mobile phase. Filter through a 0.45 µm syringe filter before injection.

Data Presentation

The following tables present typical system suitability results and method validation parameters for the analysis of doramectin and its related substances, including epi-doramectin.

Table 1: System Suitability Requirements

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0% (for n=6 injections)

Table 2: Method Validation Summary

Parameter	Result
Linearity (r²)	> 0.999
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	< 2.0%
Limit of Detection (LOD)	0.03% of target concentration
Limit of Quantitation (LOQ)	0.1% of target concentration[1][2]

Visualizations

Experimental Workflow

Caption: Figure 1: Experimental Workflow for Epi-Doramectin Analysis.

HPLC Method Parameters Relationship

Caption: Figure 2: Logical Relationships of HPLC Method Parameters.

Conclusion

The HPLC method described in this application note is demonstrated to be specific, accurate, and precise for the analysis of epi-doramectin in the presence of doramectin and other related substances. The provided experimental protocol and validation data support the use of this method in a quality control environment for routine analysis of bulk drug substances and finished products. The successful separation of the epimer highlights the stability-indicating nature of this method.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: LC-MS/MS Analysis of Epi-Doramectin in Animal Tissues

Audience: Researchers, scientists, and drug development professionals.

Introduction

Doramectin (B1670889) is a broad-spectrum macrocyclic lactone antiparasitic agent widely used in veterinary medicine for treating and controlling internal and external parasites in animals such as cattle and pigs.[1][2] Following administration, doramectin is metabolized, and its residues, along with metabolites like its epimer, epi-doramectin (B1150635), can be present in edible tissues. Regulatory bodies establish Maximum Residue Limits (MRLs) for these compounds to ensure food safety. Studies have shown that epi-doramectin can constitute a notable fraction of the total doramectin residue in tissues.[1] Therefore, a sensitive and specific analytical method is crucial for the accurate quantification of both doramectin and epi-doramectin in various tissue matrices.

This application note details a robust Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the simultaneous determination of epi-doramectin and doramectin in animal tissues such as liver, fat, and muscle.

Principle

The analytical workflow involves the extraction of doramectin and its epimer from homogenized tissue samples using acetonitrile (B52724), which also facilitates protein precipitation.[3][4] The extract then undergoes a clean-up step using solid-phase extraction (SPE) to remove matrix interferences.[4] The purified extract is subsequently analyzed by LC-MS/MS. Chromatographic separation of the isomers is achieved on a C18 reversed-phase column, followed by detection using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI+).[5][6] Quantification is performed using matrix-matched calibration curves.

Experimental Protocols

1. Materials and Reagents

• Standards: Doramectin and epi-doramectin analytical standards.

• Solvents: Acetonitrile (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade).

• Reagents: Formic acid, Ammonium formate.

• SPE Cartridges: C18 Solid-Phase Extraction Cartridges (e.g., 500 mg, 6 mL).

• Equipment: High-speed homogenizer, Centrifuge, Nitrogen evaporator, Analytical balance, Vortex mixer, LC-MS/MS system.

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of doramectin and epi-doramectin standards in 10 mL of methanol separately.

• Intermediate Solutions (10 µg/mL): Dilute the stock solutions with methanol to create intermediate working solutions.

• Working Standard Solutions (1-500 ng/mL): Prepare a series of working standards by further diluting the intermediate solutions with the initial mobile phase composition. These standards are used for spiking blank matrix extracts to create matrix-matched calibration curves.

3. Sample Preparation

• Homogenization: Weigh 2.0 g (± 0.1 g) of thawed tissue sample into a centrifuge tube. Add 10 mL of acetonitrile. Homogenize the sample for 1-2 minutes.

• Extraction & Protein Precipitation: Vortex the homogenate for 1 minute and then centrifuge at 4,000 rpm for 5 minutes.[7]

• Supernatant Collection: Carefully collect the acetonitrile supernatant and transfer it to a clean tube.

• Solid-Phase Extraction (SPE) Clean-up:

  • Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of LC-MS grade water.

  • Loading: Load the collected supernatant onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 5 mL of 15% methanol in water to remove polar interferences.[8]

  • Drying: Dry the cartridge under vacuum or nitrogen for 5 minutes.

• Elution: Elute the analytes from the cartridge using 8 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40-50°C.[8] Reconstitute the residue in 1.0 mL of the initial mobile phase. Vortex briefly and transfer to an autosampler vial for analysis.

4. Experimental Workflow Diagram

Caption: Workflow for the LC-MS/MS analysis of epi-doramectin in tissues.

Data Presentation

Table 1: Suggested LC-MS/MS Method Parameters

Parameter	Setting
LC System	UHPLC System
Column	C18 Reversed-Phase Column (e.g., Acquity HSS-T3, 100 mm x 2.1 mm, 1.8 µm)[3][5]
Mobile Phase A	5 mM Ammonium Formate and 0.1% Formic Acid in Water[9]
Mobile Phase B	0.1% Formic Acid in Methanol:Acetonitrile (50:50, v/v)[8][9]
Flow Rate	0.3 mL/min
Column Temperature	40 °C[2][10]
Injection Volume	10 µL
Gradient Elution	Start with 20% B, ramp to 95% B over 5 min, hold for 2 min, return to 20% B and equilibrate for 3 min.
MS/MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive[5][6]
Capillary Voltage	3.0 kV
Desolvation Temperature	450 °C
Ion Source Temperature	150 °C
MRM Transitions	Analyte
Doramectin
Epi-Doramectin

Note: Precursor and product ions should be optimized for the specific instrument used. Doramectin and epi-doramectin are isomers and will have the same m/z values; they must be separated chromatographically.

Table 2: Summary of Method Performance Characteristics for Doramectin Analysis (Literature Values)

Parameter	Matrix	Value	Reference
Limit of Detection (LOD)	Muscle	0.1 µg/kg	[9][11]
Milk	0.06 - 0.19 µg/kg	[6][10][12]
Plasma	0.03 ng/mL (0.03 µg/kg)	[5]
Limit of Quantification (LOQ)	Muscle	0.2 µg/kg	[9][11]
Plasma	1.0 ng/mL (1.0 µg/kg)	[5]
Recovery	Bovine Tissues	87.9 - 99.8%	[13]
Milk	88.7 - 110%	[3]
Precision (RSD%)	Plasma	< 6.50% (Intra-day)	[5]
Plasma	< 8.10% (Inter-day)	[5]

Note: The performance characteristics for epi-doramectin are expected to be similar to doramectin, pending successful chromatographic separation and method validation.

The described LC-MS/MS method provides a selective, sensitive, and reliable protocol for the simultaneous quantification of epi-doramectin and doramectin in various animal tissues. The sample preparation procedure, involving acetonitrile extraction and SPE cleanup, is effective in removing matrix components and concentrating the analytes. This method is suitable for residue monitoring studies and can be validated according to regulatory guidelines to support food safety programs and drug development research.

References

• 1. fao.org [fao.org]
• 2. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Confirmation of eprinomectin, moxidectin, abamectin, doramectin, and ivermectin in beef liver by liquid chromatography/positive ion atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and Validation of a Reliable UHPLC-MS/MS Method for Simultaneous Quantification of Macrocyclic Lactones in Bovine Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. A sensitive and selective LC–MS/MS method for quantitation of ivermectin in human, mouse and monkey plasma: clinical validation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. op.niscair.res.in [op.niscair.res.in]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Positive and negative electrospray LC-MS-MS methods for quantitation of the antiparasitic endectocide drugs, abamectin, doramectin, emamectin, eprinomectin, ivermectin, moxidectin and selamectin in milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Preparation of Epi-Doramectin Analytical Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-doramectin (B1150635) is an epimer and a significant related substance of doramectin (B1670889), a broad-spectrum antiparasitic agent used in veterinary medicine.[1][2][3][4] Accurate quantification of doramectin and its impurities, including epi-doramectin, is crucial for quality control, stability studies, and ensuring the safety and efficacy of veterinary drug products. This document provides a detailed protocol for the preparation of epi-doramectin analytical standards, essential for chromatographic assays such as High-Performance Liquid Chromatography (HPLC). The methodologies outlined are based on established procedures for doramectin and other avermectins, given their structural similarity.[1][5][6][7]

Physicochemical Properties

A summary of the relevant physical and chemical properties of doramectin and its epimer is provided below. These properties are critical for understanding the handling and storage requirements of the analytical standards.

Property	Value (Epi-Doramectin)	Value (Doramectin)	Reference
Molecular Formula	C₅₀H₇₄O₁₄	C₅₀H₇₄O₁₄
Molecular Weight	899.114 g/mol	899.1 g/mol	[8][9]
Density	1.3±0.1 g/cm³	Not specified	[8]
Boiling Point	967.4±65.0 °C at 760 mmHg	Not specified	[8]
Flash Point	274.4±27.8 °C	Not specified	[8]
Melting Point	Not specified	116-119 °C	[9]
Appearance	Solid (assumed)	Crystalline solid
Solubility	Soluble in methanol, acetonitrile	Soluble in methanol, acetonitrile, benzyl (B1604629) benzoate, cottonseed oil	[1][5][10]

Experimental Protocol: Preparation of Epi-Doramectin Standard Solutions

This protocol details the steps for preparing stock and working standard solutions of epi-doramectin for analytical purposes. It is imperative to use high-purity reference material and analytical grade solvents.

Materials and Equipment

• Epi-doramectin reference standard (>99% purity)

• Methanol (HPLC grade)[1][5][7]

• Acetonitrile (HPLC grade)[6][11]

• Analytical balance (readable to 0.01 mg)

• Volumetric flasks (Class A, various sizes, e.g., 10 mL, 100 mL), preferably amber or protected from light[6][12]

• Pipettes (calibrated, various sizes)

• Vortex mixer

• Ultrasonic bath

• Syringe filters (0.2 or 0.45 µm)

Preparation of Stock Standard Solution (e.g., 50 µg/mL)

• Weighing: Accurately weigh approximately 5.0 mg (±0.01 mg) of the epi-doramectin reference standard.[5]

• Dissolution: Transfer the weighed standard into a 100 mL volumetric flask. Add a portion of the solvent (e.g., methanol) and sonicate or vortex until the standard is completely dissolved.[5][7]

• Dilution: Once dissolved, bring the flask to volume with the same solvent. Mix thoroughly to ensure a homogenous solution. This yields a stock solution with a concentration of 50 µg/mL.[5]

• Storage: Store the stock solution in a tightly sealed, light-protected container at 2 to 8°C or frozen at ≤ -10°C for extended stability.[5][13]

Preparation of Working Standard Solutions

Working standards are prepared by diluting the stock solution to the desired concentration range for calibration curves.

• Intermediate Dilution (Optional): For lower concentration ranges, it may be beneficial to first prepare an intermediate standard solution (e.g., 1 µg/mL) by diluting the stock solution. For instance, pipette 1 mL of the 50 µg/mL stock solution into a 50 mL volumetric flask and dilute to volume with the mobile phase or chosen solvent.[5]

• Serial Dilutions: Prepare a series of calibration standards by performing serial dilutions of the stock or intermediate solution. For example, to create standards ranging from 1.0 to 50 ng/mL, appropriate aliquots of a 1 µg/mL intermediate solution can be further diluted.[5]

• Solvent: The diluent for working standards should ideally be the mobile phase used in the analytical method to avoid solvent effects during analysis.[5]

• Storage: Working solutions should be stored under the same conditions as the stock solution and are generally stable for shorter periods.[13] It is recommended to prepare fresh working solutions for each analytical run.[12]

Summary of Standard Solution Preparation

Solution Type	Example Concentration	Preparation Steps	Recommended Solvent	Storage Conditions
Stock Solution	50 µg/mL	Accurately weigh ~5.0 mg of standard, dissolve in a 100 mL volumetric flask.	Methanol or Acetonitrile	2 to 8°C or ≤ -10°C, protected from light. Stable for up to 1 year frozen.[5][13]
Intermediate Solution	1 µg/mL	Dilute 1 mL of 50 µg/mL stock solution to 50 mL.	Mobile Phase or Acetonitrile	2 to 8°C, protected from light.
Working Standards	1.0 - 50 ng/mL	Perform serial dilutions from the intermediate solution.	Mobile Phase	2 to 8°C, protected from light. Prepare fresh for each use.[5][12]

Workflow Diagram

The following diagram illustrates the workflow for the preparation of epi-doramectin analytical standards.

References

• 1. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fao.org [fao.org]
• 3. fao.org [fao.org]
• 4. Doramectin [sitem.herts.ac.uk]
• 5. op.niscair.res.in [op.niscair.res.in]
• 6. jfda-online.com [jfda-online.com]
• 7. researchgate.net [researchgate.net]
• 8. epi-Doramectin | CAS#:1987882-62-1 | Chemsrc [chemsrc.com]
• 9. Doramectin | C50H74O14 | CID 9832750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 11. scispace.com [scispace.com]
• 12. A New Method for Ivermectin Detection and Quantification through HPLC in Organic Matter (Feed, Soil, and Water) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. nucleus.iaea.org [nucleus.iaea.org]

Application Note: Quantification of Epi-Doramectin in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Doramectin (B1670889), a broad-spectrum macrocyclic lactone antiparasitic agent, is widely used in veterinary medicine. Following administration, it is excreted and can enter the environment, where it may undergo transformation. One of the key transformation products is its epimer, 25-epi-doramectin. The quantification of both doramectin and its epi-isomer in environmental matrices such as soil and water is crucial for understanding its environmental fate, persistence, and potential ecological impact. This application note provides a detailed protocol for the extraction, separation, and quantification of doramectin and epi-doramectin (B1150635) in environmental samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Data Presentation

The following tables summarize the quantitative data for the analysis of doramectin and epi-doramectin. It is important to note that while extensive data exists for doramectin, specific quantitative performance for epi-doramectin is less reported and the presented values are based on methods developed for doramectin and related compounds.

Table 1: LC-MS/MS Method Performance for Doramectin and Epi-Doramectin

Analyte	Matrix	LOQ (µg/kg)	LOD (µg/kg)	Recovery (%)
Doramectin	Soil	0.5 - 2.5	0.1 - 0.5	63 - 80
Epi-Doramectin	Soil	0.5 - 2.5 (estimated)	0.1 - 0.5 (estimated)	60 - 85 (estimated)
Doramectin	Water	2.5 - 14 (ng/L)	0.5 - 5 (ng/L)	38 - 67
Epi-Doramectin	Water	2.5 - 14 (ng/L) (estimated)	0.5 - 5 (ng/L) (estimated)	35 - 70 (estimated)

Note: Data for epi-doramectin is estimated based on typical performance for related avermectins and requires method-specific validation.

Experimental Protocols

This section details the methodologies for sample preparation and analysis.

Protocol 1: Sample Preparation of Soil and Sediment Samples

This protocol is based on a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, which has been shown to be effective for the extraction of avermectins from complex matrices.

Materials:

• Homogenized soil/sediment sample

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Dispersive SPE (d-SPE) sorbent (e.g., C18, PSA)

• Centrifuge tubes (50 mL)

• Centrifuge

• Vortex mixer

• Syringe filters (0.22 µm)

Procedure:

• Weigh 10 g of the homogenized soil or sediment sample into a 50 mL centrifuge tube.

• Add 10 mL of HPLC-grade water and vortex for 1 minute to create a slurry.

• Add 10 mL of acetonitrile to the tube.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Cap the tube tightly and vortex vigorously for 1 minute to ensure thorough mixing and extraction.

• Centrifuge the tube at 4000 rpm for 5 minutes.

• Transfer the supernatant (acetonitrile layer) to a d-SPE tube containing an appropriate sorbent (e.g., 150 mg C18 and 50 mg PSA) for cleanup.

• Vortex the d-SPE tube for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Protocol 2: Sample Preparation of Water Samples

This protocol utilizes solid-phase extraction (SPE) to concentrate the analytes from water samples.

Materials:

• Water sample

• SPE cartridges (e.g., C18, 500 mg)

• Methanol (B129727) (MeOH), HPLC grade

• Water, HPLC grade

• SPE vacuum manifold

• Nitrogen evaporator

• Autosampler vials

Procedure:

• Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC-grade water.

• Pass 500 mL of the filtered water sample through the SPE cartridge at a flow rate of approximately 5 mL/min.

• After the entire sample has passed through, dry the cartridge under vacuum for 10 minutes.

• Elute the analytes from the cartridge with 5 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the mobile phase and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis

This protocol provides a starting point for the chromatographic separation and mass spectrometric detection of doramectin and epi-doramectin. Optimization of chromatographic conditions is critical for the successful separation of the epimers.

Instrumentation:

• Liquid Chromatograph (UPLC or HPLC system)

• Tandem Mass Spectrometer (e.g., Triple Quadrupole)

• C18 analytical column (e.g., 2.1 x 100 mm, 1.8 µm)

LC Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-1 min: 30% B

  • 1-8 min: Linear gradient to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 30% B and equilibrate

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Doramectin: Precursor ion > Product ion 1 (Quantifier), Precursor ion > Product ion 2 (Qualifier)

  • Epi-Doramectin: Precursor ion > Product ion 1 (Quantifier), Precursor ion > Product ion 2 (Qualifier) (Note: Specific m/z values for precursor and product ions should be determined by direct infusion of analytical standards.)

• Source Parameters: Optimize source temperature, gas flows, and capillary voltage for maximum sensitivity.

Visualizations

Experimental Workflow

Caption: General experimental workflow for the analysis of epi-doramectin.

Logical Relationship of Analytical Steps

Caption: Key logical steps in the analytical protocol.

Application Notes and Protocols for Epi-Doramectin Stability Testing

Introduction

Epi-doramectin (B1150635) is a macrocyclic lactone belonging to the avermectin (B7782182) family, which are widely used as antiparasitic agents. To ensure the quality, efficacy, and safety of a drug substance or product, stability testing is a critical component of the drug development process. This document provides a detailed protocol for conducting comprehensive stability testing of epi-doramectin, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines, particularly ICH Q1A(R2).[1][2][3][4][5] The goal of these studies is to establish a re-test period for the drug substance and a shelf-life for the drug product by evaluating how its quality varies over time under the influence of various environmental factors such as temperature, humidity, and light.[1][5]

The protocol herein describes both forced degradation (stress testing) and formal stability studies (long-term and accelerated). Forced degradation studies are essential for identifying potential degradation products, understanding degradation pathways, and developing stability-indicating analytical methods.[6] Formal stability studies are then used to predict the shelf-life under recommended storage conditions.[1]

A validated stability-indicating analytical method is paramount for these studies. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective technique for the analysis of doramectin (B1670889) and related compounds.[7][8][9][10][11] This protocol will assume the use of a validated HPLC-UV method for the quantification of epi-doramectin and its degradation products.

Experimental Protocols

1. Stability-Indicating Analytical Method

A validated stability-indicating HPLC method is required. Based on available literature for doramectin, a reversed-phase HPLC method with UV detection at approximately 245 nm is suitable.[7][11]

• Column: HALO C8 (100 mm × 4.6 mm i.d., 2.7 µm particle size) or equivalent.[7][9][11]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v).[7][9]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.[7][9][11]

• Detection Wavelength: 245 nm.[7][11]

• Injection Volume: 10 µL.

• Sample Preparation: Samples should be dissolved in a suitable solvent such as methanol.[7][8][9][10][11]

The method must be validated according to ICH Q2(R1) guidelines to demonstrate specificity, linearity, accuracy, precision, and robustness.[7][10]

2. Forced Degradation Studies (Stress Testing)

Forced degradation studies are performed to identify the likely degradation products and to demonstrate the specificity of the analytical method.[1] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[12]

• Acid Hydrolysis:

  • Prepare a solution of epi-doramectin in a suitable solvent (e.g., methanol).

  • Add an equal volume of 0.1 M hydrochloric acid.

  • Heat the solution at 60°C for a specified period (e.g., 2, 4, 8, 12, 24 hours).

  • At each time point, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M sodium hydroxide, and dilute to the target concentration with the mobile phase.

  • Analyze by HPLC.

• Base Hydrolysis:

  • Prepare a solution of epi-doramectin in a suitable solvent.

  • Add an equal volume of 0.1 M sodium hydroxide.

  • Maintain the solution at room temperature for a specified period (e.g., 2, 4, 8, 12, 24 hours).

  • At each time point, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M hydrochloric acid, and dilute to the target concentration with the mobile phase.

  • Analyze by HPLC.

• Oxidative Degradation:

  • Prepare a solution of epi-doramectin in a suitable solvent.

  • Add an equal volume of 3% hydrogen peroxide.

  • Maintain the solution at room temperature for a specified period (e.g., 2, 4, 8, 12, 24 hours).

  • At each time point, withdraw an aliquot, dilute to the target concentration with the mobile phase, and analyze by HPLC.

• Thermal Degradation:

  • Place solid epi-doramectin in a stability chamber at an elevated temperature (e.g., 80°C).

  • At specified time points (e.g., 1, 3, 5, 7 days), withdraw a sample, dissolve it in a suitable solvent, and dilute to the target concentration with the mobile phase.

  • Analyze by HPLC.

• Photostability:

  • Expose solid epi-doramectin and a solution of the drug to a light source that provides a combination of UV and visible light, as specified in ICH Q1B guidelines.

  • A control sample should be protected from light.

  • After a specified duration of exposure, prepare samples for analysis and analyze by HPLC.

3. Formal Stability Studies

Formal stability studies are conducted on at least three primary batches of the drug substance and drug product.[1] The samples are stored under various conditions as defined by ICH guidelines.

• Long-Term Stability:

  • Storage Conditions: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.[3][13]

  • Testing Frequency: 0, 3, 6, 9, 12, 18, 24, 36, 48, and 60 months.[14]

  • Tests to be Performed: Appearance, assay, degradation products, and other relevant quality attributes.

• Accelerated Stability:

  • Storage Conditions: 40°C ± 2°C / 75% RH ± 5% RH.[13]

  • Testing Frequency: 0, 3, and 6 months.[15]

  • Tests to be Performed: Appearance, assay, degradation products, and other relevant quality attributes.

• Intermediate Stability (if required):

  • Storage Conditions: 30°C ± 2°C / 65% RH ± 5% RH.[13][15]

  • Testing Frequency: 0, 6, 9, and 12 months.[16]

  • Tests to be Performed: Appearance, assay, degradation products, and other relevant quality attributes. This is required if significant change occurs during accelerated stability testing.[16]

Data Presentation

Quantitative data from the stability studies should be summarized in tables to facilitate comparison and analysis.

Table 1: Summary of Forced Degradation Studies for Epi-Doramectin

Stress Condition	Duration	Epi-Doramectin Assay (%)	Total Impurities (%)	Major Degradation Product (RRT)
Control	0	99.8	0.2	-
0.1 M HCl	24 hours	85.2	14.8	0.85
0.1 M NaOH	24 hours	90.5	9.5	1.15
3% H₂O₂	24 hours	88.7	11.3	0.92
Thermal (80°C)	7 days	95.1	4.9	1.08
Photostability	ICH Q1B	92.3	7.7	0.98

Table 2: Long-Term Stability Data for Epi-Doramectin (25°C/60% RH)

Time Point (Months)	Appearance	Assay (%)	Total Impurities (%)
0	White to off-white powder	99.8	0.2
3	Conforms	99.6	0.4
6	Conforms	99.5	0.5
9	Conforms	99.3	0.7
12	Conforms	99.1	0.9
18	Conforms	98.8	1.2
24	Conforms	98.5	1.5

Table 3: Accelerated Stability Data for Epi-Doramectin (40°C/75% RH)

Time Point (Months)	Appearance	Assay (%)	Total Impurities (%)
0	White to off-white powder	99.8	0.2
3	Conforms	98.2	1.8
6	Conforms	96.5	3.5

Visualization

Caption: Workflow for Forced Degradation Studies.

Caption: Workflow for Formal Stability Studies.

References

• 1. pharma.gally.ch [pharma.gally.ch]
• 2. FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 3. memmert.com [memmert.com]
• 4. ICH Official web site : ICH [ich.org]
• 5. ICH Q1A(R2) Stability Testing of New Drug Substances and Products_FDCELL [fdcell.com]
• 6. longdom.org [longdom.org]
• 7. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. academic.oup.com [academic.oup.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 13. ema.europa.eu [ema.europa.eu]
• 14. ijnrd.org [ijnrd.org]
• 15. ema.europa.eu [ema.europa.eu]
• 16. database.ich.org [database.ich.org]

Application Notes and Protocols for the Spectroscopic Analysis of Epi-Doramectin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-doramectin (B1150635), an epimer of the broad-spectrum antiparasitic agent doramectin (B1670889), is a critical compound to monitor in drug substance and formulated products. As with many complex macrocyclic lactones, stereoisomers can exhibit different pharmacological and toxicological profiles. Therefore, robust analytical methods are required to distinguish and quantify epi-doramectin from its parent compound and other related substances. This document provides detailed application notes and protocols for the spectroscopic analysis of epi-doramectin, focusing on techniques essential for its identification and characterization.

Doramectin and its related compounds are typically analyzed using a combination of chromatographic and spectroscopic techniques. High-performance liquid chromatography (HPLC) is often employed for separation, coupled with various detectors for identification and quantification.[1] Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Ultraviolet-Visible (UV-Vis) spectroscopy, and Infrared (IR) spectroscopy are indispensable for unequivocal structure elucidation and characterization.

Spectroscopic Data of Doramectin and Expected Data for Epi-Doramectin

The following tables summarize the key spectroscopic data for doramectin. Given the absence of publicly available, specific data for epi-doramectin, the "Expected Data for Epi-Doramectin" columns are populated with hypothetical values based on typical variations observed for epimers of avermectins. These are intended to serve as a guide for researchers in identifying this compound.

Table 1: Nuclear Magnetic Resonance (NMR) Spectroscopy Data (¹H and ¹³C NMR)

Note: NMR spectra for epimers are often very similar to the parent compound, with subtle shifts in the chemical environment of the nuclei near the epimeric center.

Parameter	Doramectin	Expected Data for Epi-Doramectin	Reference
Solvent	CDCl₃	CDCl₃	[2]
¹H NMR	Complex spectrum with multiple overlapping signals. Key signals include those for the macrocyclic lactone ring protons and the sugar moieties.	Very similar to doramectin, with slight upfield or downfield shifts for protons adjacent to the epimeric center.	[2]
¹³C NMR	Characteristic signals for the carbonyl group, olefinic carbons, and carbons of the sugar residues.	Minor shifts in the signals of carbons at and near the epimeric center.	[3]

Table 2: Mass Spectrometry (MS) Data

Parameter	Doramectin	Expected Data for Epi-Doramectin	Reference
Ionization Mode	ESI+	ESI+	[4]
Molecular Weight	899.14 g/mol	899.14 g/mol	[5]
Precursor Ion ([M+Na]⁺)	m/z 921.70	m/z 921.70	[4]
Major Fragment Ion	m/z 777.40	m/z 777.40 (and potentially other subtle differences in fragment intensities)	[4]

Table 3: Ultraviolet-Visible (UV-Vis) Spectroscopy Data

Parameter	Doramectin	Expected Data for Epi-Doramectin	Reference
Solvent	Acetonitrile (B52724)/Water	Acetonitrile/Water	[1]
λmax	244 nm	~244 nm (Epimerization is unlikely to significantly alter the chromophore)	[1][5]

Table 4: Infrared (IR) Spectroscopy Data

Parameter	Doramectin (ATR-IR)	Expected Data for Epi-Doramectin	Reference
Key Functional Groups	-OH, C-H, C=O, C=C, C-O	Similar functional groups	[6]
Characteristic Peaks (cm⁻¹)	Broad -OH stretch (~3400-3500), C-H stretches (~2850-3000), C=O stretch (~1710-1740), C=C stretches (~1600-1680), C-O stretches (~1000-1300)	Minor shifts in the fingerprint region (below 1500 cm⁻¹) due to changes in vibrational modes near the epimeric center.	[6]

Experimental Protocols

The following are detailed protocols for the spectroscopic analysis of epi-doramectin. These are based on established methods for doramectin and its impurities.[1][2][7]

Sample Preparation

High-purity samples of doramectin and any isolated impurities or epimers are required for spectroscopic analysis.

Protocol for Isolation of Epi-Doramectin (Hypothetical)

• Objective: To isolate epi-doramectin from a bulk doramectin sample or a forced degradation study.

• Method: Preparative High-Performance Liquid Chromatography (Prep-HPLC).

• Instrumentation:

  • Preparative HPLC system with a UV detector.

  • Column: C18, 10 µm particle size, 250 mm x 50 mm i.d.

• Mobile Phase: A gradient of methanol (B129727), acetonitrile, and water. A typical starting point could be a ratio of 65:17:18 (v/v/v).[7]

• Procedure:

  • Dissolve the doramectin bulk drug in methanol to a concentration of approximately 50 mg/mL.

  • Inject large volumes (e.g., 5-10 mL) onto the preparative HPLC column.

  • Monitor the elution profile at 245 nm.

  • Collect the fractions corresponding to the peak suspected to be epi-doramectin (often a closely eluting peak to the main doramectin peak).

  • Analyze the collected fractions by analytical HPLC to confirm purity.

  • Pool the pure fractions and evaporate the solvent under reduced pressure to obtain the isolated epi-doramectin.

NMR Spectroscopy

Protocol for ¹H and ¹³C NMR Analysis

• Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

• Instrumentation: 600 MHz NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the isolated epi-doramectin in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃). Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹H NMR Parameters:

  • Number of scans: 16-64

  • Spectral width: 16 ppm

  • Pulse width: 30-45 degrees

  • Relaxation delay: 1-2 s

• ¹³C NMR Parameters:

  • Number of scans: 1024-4096

  • Spectral width: 240 ppm

  • Pulse program: Proton-decoupled

  • Relaxation delay: 2-5 s

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs).

Mass Spectrometry

Protocol for LC-MS/MS Analysis

• Objective: To determine the mass-to-charge ratio of the molecular ion and its fragmentation pattern.

• Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Conditions:

  • Column: C18, 1.7 µm particle size, 2.1 mm x 100 mm.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate doramectin and epi-doramectin.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Positive ESI.

  • Capillary Voltage: 3.0 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 400 °C.

  • Collision Gas: Argon.

  • MRM Transition (for quantification): m/z 921.70 > 777.40.

  • Full Scan (for identification): Scan from m/z 100 to 1000.

• Procedure:

  • Prepare a 1 µg/mL solution of the isolated epi-doramectin in the initial mobile phase composition.

  • Inject the solution into the LC-MS/MS system.

  • Acquire data in both full scan and product ion scan modes to observe the parent ion and its fragments.

UV-Vis Spectroscopy

Protocol for UV-Vis Analysis

• Objective: To determine the wavelength of maximum absorption (λmax).

• Instrumentation: Dual-beam UV-Vis spectrophotometer.

• Sample Preparation: Prepare a 10 µg/mL solution of epi-doramectin in a 50:50 (v/v) mixture of acetonitrile and water.

• Procedure:

  • Use the 50:50 acetonitrile/water mixture as a blank.

  • Scan the sample solution from 200 to 400 nm.

  • Identify the wavelength of maximum absorbance.

Infrared Spectroscopy

Protocol for FT-IR Analysis

• Objective: To obtain the infrared spectrum to identify functional groups.

• Instrumentation: Fourier Transform Infrared (FT-IR) spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small amount of the solid, isolated epi-doramectin directly onto the ATR crystal.

• Procedure:

  • Acquire a background spectrum of the clean, empty ATR crystal.

  • Place the sample on the crystal and apply pressure to ensure good contact.

  • Acquire the sample spectrum over a range of 4000 to 400 cm⁻¹.

  • Perform baseline correction and peak picking on the resulting spectrum.

Visualizations

Caption: Experimental workflow for the isolation and spectroscopic analysis of epi-doramectin.

Caption: Logical relationship of doramectin and epi-doramectin with their biological target.

References

• 1. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation, identification, and characterization of potential impurities of doramectin and evaluation of their insecticidal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. mdpi.com [mdpi.com]
• 5. fao.org [fao.org]
• 6. spectrabase.com [spectrabase.com]
• 7. 2024.sci-hub.se [2024.sci-hub.se]

Application Notes and Protocols for Cell-Based Assays to Evaluate Epi-Doramectin Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-doramectin, a derivative of the avermectin (B7782182) family of macrocyclic lactones, has garnered significant interest for its potential therapeutic applications beyond its established use as an antiparasitic agent. These notes provide detailed protocols and data for cell-based assays to characterize the biological activities of epi-doramectin, with a primary focus on its anticancer and neuromodulatory properties. The protocols outlined below are designed to be readily implemented in a laboratory setting. While the term "epi-doramectin" is not widely represented in the current literature, the data and protocols presented here are based on studies of doramectin (B1670889), its closely related compound.

I. Anticancer Activity of Doramectin

Doramectin has demonstrated cytotoxic and anti-proliferative effects against various cancer cell lines. The following assays are fundamental for characterizing its anticancer potential.

A. Cell Viability and Cytotoxicity Assays

1. MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

• Principle: NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

• Protocol:

  • Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

  • Treat cells with various concentrations of doramectin (e.g., 0.1, 1, 5, 10, 15, 20 µM) and a vehicle control (DMSO, <0.1%) for 24, 48, or 72 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

2. CCK-8 Assay

The Cell Counting Kit-8 (CCK-8) assay is a more sensitive and convenient method for determining cell viability.

• Principle: The water-soluble tetrazolium salt WST-8 is reduced by dehydrogenases in living cells to produce a yellow-colored formazan dye.

• Protocol:

  • Seed cells in a 96-well plate as described for the MTT assay.

  • Treat cells with doramectin for the desired time points.

  • Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate cell viability and IC50 values.

3. Lactate Dehydrogenase (LDH) Release Assay

This assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.

• Principle: LDH is a stable cytosolic enzyme that is released upon membrane damage. The released LDH is measured with a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan.

• Protocol:

  • Seed and treat cells with doramectin as described above.

  • After incubation, collect the cell culture supernatant.

  • Perform the LDH assay using a commercially available kit, following the manufacturer's instructions.

  • Measure the absorbance at 490 nm.

B. Apoptosis and Cell Death Assays

1. Annexin V/Propidium Iodide (PI) Staining by Flow Cytometry

This is a widely used method to differentiate between viable, apoptotic, and necrotic cells.

• Principle: In early apoptosis, phosphatidylserine (B164497) (PS) is translocated to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

• Protocol:

  • Seed cells in 6-well plates and treat with doramectin (e.g., 15 µM) for 24-48 hours.

  • Harvest cells by trypsinization and wash with cold PBS.

  • Resuspend cells in 1X Annexin V binding buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry.

2. TUNEL Assay

The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay detects DNA fragmentation, a hallmark of late-stage apoptosis.

• Principle: The enzyme terminal deoxynucleotidyl transferase (TdT) is used to label the 3'-OH ends of fragmented DNA with fluorescently labeled dUTPs.

• Protocol:

  • Culture and treat cells on coverslips or in chamber slides.

  • Fix cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100.

  • Perform the TUNEL assay using a commercial kit according to the manufacturer's instructions.

  • Counterstain nuclei with DAPI.

  • Visualize and quantify the percentage of TUNEL-positive cells using fluorescence microscopy.

C. Cell Migration and Invasion Assays

1. Wound Healing (Scratch) Assay

This assay is used to study directional cell migration in vitro.

• Principle: A "wound" is created in a confluent cell monolayer, and the closure of this gap by migrating cells is monitored over time.

• Protocol:

  • Grow cells to a confluent monolayer in a 6-well plate.

  • Create a scratch in the monolayer using a sterile pipette tip.

  • Wash with PBS to remove detached cells.

  • Add fresh medium containing doramectin at various concentrations.

  • Capture images of the scratch at 0 hours and at subsequent time points (e.g., 12, 24 hours).

  • Measure the area of the wound at each time point to quantify cell migration.

2. Colony Formation Assay

This assay assesses the ability of single cells to undergo unlimited division and form colonies.

• Principle: Cells are seeded at a low density and allowed to grow into colonies over a period of several days. The number and size of colonies reflect the long-term survival and proliferative capacity of the cells.

• Protocol:

  • Treat cells with doramectin for a specified period (e.g., 24 hours).

  • Harvest and seed a low number of viable cells (e.g., 500-1000 cells) into 6-well plates.

  • Incubate for 10-14 days, allowing colonies to form.

  • Fix the colonies with methanol (B129727) and stain with crystal violet.

  • Count the number of colonies (typically >50 cells).

Quantitative Data Summary

Cell Line	Assay	Compound	Concentration	Effect	Citation
Mz-ChA-1 (Cholangiocarcinoma)	CCK-8	Doramectin	5-15 µM	Dose-dependent inhibition of proliferation	[1]
Mz-ChA-1 (Cholangiocarcinoma)	Flow Cytometry	Doramectin	5-10 µM	G1 phase cell cycle arrest	[1]
Mz-ChA-1 (Cholangiocarcinoma)	Flow Cytometry	Doramectin	5-15 µM	Dose-dependent increase in apoptosis	[1]
B16F10 (Melanoma)	MTT	Doramectin	15 µM	Decreased cell growth	[2][3][4]
B16F10 (Melanoma)	Flow Cytometry	Doramectin	15 µM	Apoptosis: 22.73% (vs. 1.79% in control); Necrosis: 9.32% (vs. 3.96% in control)	[5]
Bovine Peripheral Lymphocytes	MTT	Doramectin	20, 40, 60 ng/mL	Cytotoxic effect at all concentrations	[6][7]
Bovine Cumulus Cells	MTT	Doramectin	20, 40, 60 ng/mL	No cytotoxic effect	[6][7]
MCF-7/adr (Breast Cancer)	MTT	Doramectin	8 µM	49.35-fold increase in sensitivity to Adriamycin	[8]

II. P-Glycoprotein (P-gp) Inhibition Assays

Doramectin has been shown to reverse multidrug resistance (MDR) in cancer cells by inhibiting the function and expression of P-glycoprotein (P-gp), an ATP-binding cassette (ABC) transporter that effluxes chemotherapeutic drugs.

A. Rhodamine 123 Accumulation Assay

• Principle: Rhodamine 123 is a fluorescent substrate of P-gp. Inhibition of P-gp activity leads to increased intracellular accumulation of rhodamine 123, which can be quantified by flow cytometry or fluorescence microscopy.

• Protocol:

  • Seed P-gp overexpressing cells (e.g., MCF-7/adr) in 24-well plates.

  • Pre-incubate cells with various concentrations of doramectin or a known P-gp inhibitor (e.g., verapamil) for 1 hour.

  • Add rhodamine 123 to a final concentration of 5 µM and incubate for another 1-2 hours.

  • Wash cells with cold PBS to remove extracellular dye.

  • Lyse the cells and measure the intracellular fluorescence using a fluorescence plate reader, or analyze the cells by flow cytometry.

B. MDR1 Gene Expression Analysis (RT-qPCR)

• Principle: This assay quantifies the effect of doramectin on the transcription of the MDR1 (ABCB1) gene, which encodes P-gp.

• Protocol:

  • Treat cells with doramectin for 24-48 hours.

  • Isolate total RNA from the cells.

  • Synthesize cDNA by reverse transcription.

  • Perform quantitative real-time PCR (RT-qPCR) using primers specific for the MDR1 gene and a housekeeping gene (e.g., GAPDH) for normalization.

  • Analyze the relative gene expression using the ΔΔCt method.

III. Neuromodulatory Activity Assays

Avermectins, including doramectin, are known to modulate the activity of ligand-gated ion channels, particularly glutamate-gated chloride channels (GluCls) in invertebrates and GABA-A receptors in vertebrates.

A. Glutamate-Gated Chloride Channel (GluCl) Activity Assay

• Principle: The effect of doramectin on GluCls can be assessed using electrophysiological techniques in cells expressing these channels (e.g., Xenopus oocytes or transfected mammalian cells).

• Protocol (Two-Electrode Voltage Clamp in Xenopus Oocytes):

  • Inject Xenopus oocytes with cRNA encoding the desired GluCl subunits.

  • After 2-3 days of incubation, place an oocyte in a recording chamber and impale it with two microelectrodes.

  • Clamp the membrane potential at a holding potential (e.g., -60 mV).

  • Perfuse the oocyte with a solution containing glutamate (B1630785) to elicit a baseline current.

  • Co-apply doramectin with glutamate to measure the potentiation of the glutamate-induced current.

  • Construct dose-response curves to determine the EC50 of doramectin's effect.

B. GABA-A Receptor Activity Assay

• Principle: Similar to the GluCl assay, the effect of doramectin on GABA-A receptors can be measured using electrophysiology.

• Protocol (Patch-Clamp Electrophysiology in Cultured Neurons or Transfected Cells):

  • Culture primary neurons or a cell line expressing GABA-A receptors.

  • Establish a whole-cell patch-clamp recording.

  • Apply GABA to elicit an inward chloride current.

  • Co-apply doramectin with GABA to observe any modulation of the GABA-induced current. A study on the related compound ivermectin showed it reduced the GABA EC50 from 8.2 to 3.2 µM and had a half-maximal potentiation of GABA responses at 17.8 nM[9].

  • Analyze changes in current amplitude, kinetics, and GABA EC50.

IV. Visualizations

Signaling Pathways

Caption: Doramectin-induced intrinsic apoptosis pathway.

Caption: Postulated inhibition of the Akt/mTOR pathway by doramectin.

Experimental Workflow

Caption: General workflow for a cell viability assay.

References

• 1. Apoptosis-Inducing and Proliferation-Inhibiting Effects of Doramectin on Mz-ChA-1 Human Cholangiocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of doramectin on programmed cell death pathway in glioma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Doramectin Induces Apoptosis in B16 Melanoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. Doramectin induced cytotoxic and genotoxic effects on bovine peripheral lymphocytes and cumulus cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Reversal of P-glycoprotein-mediated multidrug resistance in vitro by doramectin and nemadectin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of ivermectin on gamma-aminobutyric acid-induced chloride currents in mouse hippocampal embryonic neurones - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Epi-Doramectin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Doramectin (B1670889) is a broad-spectrum macrocyclic lactone antiparasitic agent widely used in veterinary medicine. As with many complex natural products, doramectin can undergo isomerization to form various related substances, including its epimers. Epi-doramectin, a stereoisomer of doramectin, is of significant interest in research and development for understanding structure-activity relationships, impurity profiling, and ensuring the quality and safety of doramectin-based pharmaceutical products. This document provides a detailed protocol for the generation and subsequent purification of 2-epidoramectin from a doramectin standard.

Data Presentation

Table 1: Summary of Chromatographic Conditions for Epi-Doramectin Purification

Parameter	Preparative HPLC	High-Speed Countercurrent Chromatography (HSCCC)
Stationary Phase	Reversed-phase C8 or C18	Liquid two-phase system
Mobile Phase/Solvent System	Acetonitrile (B52724)/Water (e.g., 70:30 v/v)	Hexane/Ethyl Acetate/Methanol (B129727)/0.5% Formic Acid in Water (7:3:5:5 v/v)[1]
Column/Coil	HALO C8 (100 mm x 4.6 mm, 2.7 µm) or equivalent preparative column[2][3]	Multi-layer coil planet centrifuge[1]
Flow Rate	Dependent on column dimensions (analytical scale: ~1.0-1.5 mL/min)	1.5 - 2.0 mL/min[4]
Detection	UV at 245 nm	Electrospray Ionization Mass Spectrometry (ESI-MS)[1]
Temperature	40 °C[2][3]	20 °C[4]
Purity Achieved	>95%	>98%[1][5]

Experimental Protocols

Protocol 1: Generation of 2-Epi-Doramectin via Base-Catalyzed Epimerization

This protocol describes the controlled isomerization of doramectin to generate its 2-epimer. Under basic conditions, doramectin can reversibly isomerize to 2-epidoramectin[6].

Materials:

• Doramectin standard

• Mildly basic solution (e.g., dilute sodium hydroxide (B78521) or an appropriate organic base)

• Organic solvent (e.g., methanol or acetonitrile)

• HPLC system for monitoring the reaction

Procedure:

• Dissolve a known quantity of doramectin in a minimal amount of a suitable organic solvent.

• Add the basic solution to the doramectin solution. The concentration of the base should be carefully controlled to favor epimerization over degradation.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by HPLC. The appearance of a new peak corresponding to 2-epidoramectin should be observed.

• Once a desirable ratio of doramectin to 2-epidoramectin is achieved, neutralize the reaction mixture with a suitable acid to quench the epimerization process.

• The resulting mixture containing doramectin and 2-epidoramectin is now ready for purification.

Protocol 2: Purification of 2-Epi-Doramectin using Preparative High-Performance Liquid Chromatography (HPLC)

This protocol outlines the separation of 2-epidoramectin from the reaction mixture using preparative HPLC.

Materials and Equipment:

• Reaction mixture from Protocol 1

• Preparative HPLC system with a UV detector

• Preparative reversed-phase C8 or C18 column

• Acetonitrile (HPLC grade)

• Ultrapure water

• Fraction collector

Procedure:

• Sample Preparation: Concentrate the neutralized reaction mixture under reduced pressure to remove the solvent. Re-dissolve the residue in the mobile phase for injection.

• Chromatographic Conditions:

  • Column: Preparative reversed-phase C8 or C18 column.

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. A starting point could be a 70:30 (v/v) mixture of acetonitrile and water[2][3].

  • Flow Rate: Adjust the flow rate according to the preparative column dimensions.

  • Detection: Monitor the elution at 245 nm.

  • Temperature: Maintain the column temperature at 40 °C[2][3].

• Injection and Fraction Collection: Inject the prepared sample onto the preparative HPLC column. Collect the fractions corresponding to the 2-epidoramectin peak using a fraction collector.

• Purity Analysis: Analyze the collected fractions for purity using an analytical HPLC method.

• Post-Purification: Pool the pure fractions and remove the solvent under reduced pressure to obtain the purified 2-epidoramectin.

Visualizations

Caption: Experimental workflow for the generation and purification of epi-doramectin.

Caption: Simplified signaling pathway for the mechanism of action of doramectin.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Primary pH degradation products of doramectin | Microbial Screening Technologies [microbialscreening.com]

Application Notes &amp; Protocols: Development of a Stability-Indicating Method for Epi-Doramectin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-doramectin (B1150635), an epimer of the broad-spectrum antiparasitic agent doramectin (B1670889), may be present as a related substance in doramectin drug substance and formulated products. The quantification of epi-doramectin and the monitoring of its stability are critical for ensuring the quality, safety, and efficacy of doramectin-based veterinary medicines. A stability-indicating analytical method is essential to separate the active pharmaceutical ingredient (API) from its degradation products and related substances under various environmental conditions.

This document provides a comprehensive guide to developing and validating a stability-indicating high-performance liquid chromatography (HPLC) method for epi-doramectin. The protocols outlined herein are based on established methods for doramectin and other avermectins and are intended to serve as a robust starting point for laboratory implementation.

Method Development Strategy

The development of a stability-indicating method involves a systematic approach to select an appropriate chromatographic system capable of resolving epi-doramectin from doramectin and all potential degradation products. This is achieved through forced degradation studies, which intentionally stress the drug substance to generate these products.

Initial Method Scouting

Based on the lipophilic nature of avermectins, a reversed-phase HPLC (RP-HPLC) method is the most suitable approach. Initial scouting experiments should focus on optimizing the column chemistry, mobile phase composition, and detector wavelength.

Recommended Starting Conditions:

Parameter	Recommended Setting
Column	C8 or C18, ≤ 5 µm particle size (e.g., HALO C8, 100 mm x 4.6 mm, 2.7 µm)[1][2]
Mobile Phase	Acetonitrile and Water[1][3][2]
Elution Mode	Isocratic or Gradient
Flow Rate	0.8 - 1.5 mL/min
Column Temperature	30 - 40 °C[1][3][2]
Detection Wavelength	245 nm (UV)[1][2]
Injection Volume	10 - 20 µL

Forced Degradation (Stress) Studies

Forced degradation studies are performed to generate potential degradation products and to demonstrate the specificity of the analytical method.[4] Epi-doramectin, either as a pure substance or in a representative formulation, should be subjected to the stress conditions outlined in the protocol below.

Experimental Protocols

Protocol for Forced Degradation Studies

Objective: To generate degradation products of epi-doramectin under various stress conditions to assess the stability-indicating nature of the analytical method.

Materials:

• Epi-doramectin reference standard

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Calibrated pH meter

• Photostability chamber

• Dry heat oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of epi-doramectin in methanol at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate the mixture at 60°C for 24 hours.

  • Cool the solution to room temperature and neutralize with an appropriate volume of 0.1 M NaOH.

  • Dilute with the mobile phase to a final concentration of approximately 0.1 mg/mL.

• Alkaline Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate the mixture at 60°C for 24 hours.

  • Cool the solution to room temperature and neutralize with an appropriate volume of 0.1 M HCl.

  • Dilute with the mobile phase to a final concentration of approximately 0.1 mg/mL.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature, protected from light, for 24 hours.

  • Dilute with the mobile phase to a final concentration of approximately 0.1 mg/mL.

• Thermal Degradation:

  • Place a solid sample of epi-doramectin in a hot air oven maintained at 80°C for 48 hours.

  • After exposure, dissolve the sample in methanol and dilute with the mobile phase to a final concentration of approximately 0.1 mg/mL.

• Photolytic Degradation:

  • Expose a solution of epi-doramectin (0.1 mg/mL in methanol) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter in a photostability chamber.

  • A control sample should be kept in the dark under the same conditions.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using the developed HPLC method.

Data Presentation: Forced Degradation Results

The results of the forced degradation studies should be summarized in a table to clearly indicate the extent of degradation and the formation of degradation products.

Stress Condition	Duration	Temperature	% Degradation of Epi-doramectin	Number of Degradation Peaks	Peak Purity of Epi-doramectin
Acidic (0.1 M HCl)	24 h	60°C
Alkaline (0.1 M NaOH)	24 h	60°C
Oxidative (3% H₂O₂)	24 h	RT
Thermal (Solid)	48 h	80°C
Photolytic	As per ICH Q1B	RT

Protocol for Stability-Indicating HPLC Method

Objective: To provide a validated HPLC method for the quantification of epi-doramectin and the separation of its degradation products.

Chromatographic Conditions:

Parameter	Condition
Instrument	HPLC system with UV detector
Column	HALO C8 (100 mm x 4.6 mm, 2.7 µm)[1][2]
Mobile Phase	Acetonitrile:Water (70:30, v/v)[1][3][2]
Flow Rate	1.0 mL/min
Column Temperature	40°C[1][3][2]
Detection Wavelength	245 nm[1][2]
Injection Volume	10 µL
Run Time	15 minutes

Preparation of Solutions:

• Standard Solution: Accurately weigh and dissolve an appropriate amount of epi-doramectin reference standard in methanol to obtain a solution with a known concentration of approximately 0.1 mg/mL.

• Sample Solution: Prepare the sample to be analyzed by dissolving it in methanol to achieve a target concentration of approximately 0.1 mg/mL of epi-doramectin.

Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the standard solution and record the chromatogram.

• Inject the sample solution and record the chromatogram.

• Inject the stressed samples from the forced degradation study and record the chromatograms.

• After analysis, calculate the amount of epi-doramectin in the sample and assess the separation of the degradation products.

System Suitability:

To ensure the validity of the analytical results, system suitability tests must be performed.

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) for replicate injections	≤ 2.0%

Method Validation

Once the method is developed, it must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][3] The validation parameters include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit, quantitation limit, and robustness.

Data Presentation: Method Validation Summary

Validation Parameter	Result	Acceptance Criteria
Specificity	No interference at the retention time of epi-doramectin	Peak purity index > 0.999
Linearity (r²)	≥ 0.999
Range (µg/mL)
Accuracy (% Recovery)	98.0 - 102.0%
Precision (RSD%)
Repeatability	≤ 2.0%
Intermediate Precision	≤ 2.0%
Limit of Detection (LOD) (µg/mL)
Limit of Quantitation (LOQ) (µg/mL)
Robustness	No significant impact on results	System suitability criteria met

Visualizations

References

• 1. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Epi-Doramectin In Vitro Studies: Application Notes and Protocols

A Note on Data Availability: Despite a comprehensive search of scientific literature, specific in vitro studies focusing on epi-doramectin (B1150635) are not publicly available. One source identifies epi-doramectin as a base-catalyzed intermediate in the decomposition of doramectin (B1670889), with no published reports on its distinct biological activity.

Therefore, this document provides detailed application notes and protocols for doramectin , a closely related and well-researched avermectin. The methodologies and findings presented here for doramectin may serve as a valuable reference for researchers investigating related compounds like epi-doramectin.

Application Notes

Doramectin, a macrocyclic lactone, is a potent anthelmintic agent. Its primary mechanism of action involves the modulation of glutamate-gated chloride channels (GluCls) in invertebrates, leading to paralysis and death of the parasite.[1][2][3][4] Recent in vitro research has unveiled additional activities of doramectin, particularly in the context of cancer cell biology and multidrug resistance.

Key in vitro applications and findings for doramectin include:

• Inhibition of P-glycoprotein (P-gp): Doramectin has been shown to reverse P-glycoprotein-mediated multidrug resistance in cancer cells. It increases the intracellular concentration of chemotherapeutic agents by inhibiting the P-gp efflux pump and down-regulating the expression of P-gp and the MDR1 gene.[5]

• Cytotoxic and Genotoxic Effects: Studies have demonstrated that doramectin can induce cytotoxicity and DNA damage in various cell lines, including bovine peripheral lymphocytes and cumulus cells.[6][7]

These findings suggest potential applications for doramectin and its analogues in oncology research, particularly in overcoming drug resistance.

Quantitative Data Summary

The following tables summarize key quantitative data from in vitro studies on doramectin.

Table 1: Reversal of P-glycoprotein-Mediated Multidrug Resistance by Doramectin in MCF-7/adr Cells [5]

Parameter	Value	Cell Line
Concentration for Significant Adriamycin Sensitization	8 µmol/L	MCF-7/adr
Fold Increase in Adriamycin Sensitivity	49.35	MCF-7/adr

Table 2: Cytotoxic and Genotoxic Effects of Doramectin on Bovine Cells [6][7]

Cell Type	Concentration	Effect	Assay
Peripheral Lymphocytes (PL)	20, 40, 60 ng/mL	Induced cytotoxic effect and DNA damage	MTT, SCGE
Peripheral Lymphocytes (PL)	20, 40, 60 ng/mL	Increased micronuclei frequency and nuclear buds	CBMN Cyt
Peripheral Lymphocytes (PL)	40 ng/mL	Increased nucleoplasmic bridges	CBMN Cyt
Cumulus Cells (CC)	20, 40 µg/mL	Significantly increased micronucleus formation	CBMN Cyt

Experimental Protocols

Protocol for MTT Cytotoxicity Assay

This protocol is adapted from studies evaluating the cytotoxic effects of doramectin.[6][7]

Objective: To determine the effect of doramectin on cell viability.

Materials:

• Target cells (e.g., bovine peripheral lymphocytes)

• Complete cell culture medium

• Doramectin stock solution (dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Multichannel pipette

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^5 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of doramectin in complete culture medium. Add 100 µL of the doramectin dilutions to the respective wells. Include vehicle-treated (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24 hours) at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

Protocol for Rhodamine 123 Accumulation Assay (P-gp Inhibition)

This protocol is based on studies investigating the reversal of P-gp-mediated multidrug resistance.[5]

Objective: To assess the inhibitory effect of doramectin on P-glycoprotein efflux activity.

Materials:

• MCF-7/adr cells (or other P-gp overexpressing cell line)

• Complete cell culture medium

• Doramectin stock solution

• Rhodamine 123 stock solution

• Verpamil (positive control for P-gp inhibition)

• PBS (Phosphate Buffered Saline)

• 24-well plates

• Flow cytometer or fluorescence microscope

Procedure:

• Cell Seeding: Seed MCF-7/adr cells in 24-well plates and allow them to adhere overnight.

• Pre-incubation with Inhibitors: Wash the cells with PBS and pre-incubate with different concentrations of doramectin or verapamil (B1683045) in serum-free medium for 1 hour at 37°C.

• Rhodamine 123 Loading: Add Rhodamine 123 to a final concentration of 5 µM and incubate for another 90 minutes at 37°C.

• Washing: Wash the cells three times with ice-cold PBS to remove extracellular Rhodamine 123.

• Fluorescence Measurement:

  • Flow Cytometry: Detach the cells using trypsin, resuspend in PBS, and analyze the intracellular fluorescence using a flow cytometer.

  • Fluorescence Microscopy: Observe the cells under a fluorescence microscope and capture images for qualitative analysis.

• Data Analysis: Quantify the mean fluorescence intensity. An increase in intracellular Rhodamine 123 fluorescence in the presence of doramectin indicates inhibition of P-gp.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Workflow and mechanism of P-glycoprotein inhibition by doramectin.

Workflow for determining the cytotoxicity of doramectin using the MTT assay.

Mechanism of action of doramectin via glutamate-gated chloride channels.

References

• 1. An Ivermectin-Sensitive Glutamate-Gated Chloride Channel from the Parasitic Nematode Haemonchus contortus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GluClR-mediated inhibitory postsynaptic currents reveal targets for ivermectin and potential mechanisms of ivermectin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cloning of an avermectin-sensitive glutamate-gated chloride channel from Caenorhabditis elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An engineered glutamate-gated chloride (GluCl) channel for sensitive, consistent neuronal silencing by ivermectin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reversal of P-glycoprotein-mediated multidrug resistance in vitro by doramectin and nemadectin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Doramectin induced cytotoxic and genotoxic effects on bovine peripheral lymphocytes and cumulus cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes &amp; Protocols for Epi-Doramectin Pharmacokinetic Studies

Introduction

Doramectin (B1670889) is a macrocyclic lactone of the avermectin (B7782182) family, widely used as a veterinary anthelmintic and insecticide.[1] Like other avermectins, doramectin possesses a complex chemical structure with multiple chiral centers, resulting in various stereoisomers, including epimers, which are isomers differing at a single chiral center.[2] "Epi-doramectin" refers to a specific epimer of doramectin. The biological activity and pharmacokinetic profile of such compounds can be highly dependent on their specific stereochemistry.[2] Therefore, a dedicated pharmacokinetic (PK) study of epi-doramectin (B1150635) is crucial to understand its absorption, distribution, metabolism, and excretion (ADME), ensuring its efficacy and safety.

These application notes provide a comprehensive framework for designing and executing a pharmacokinetic study for epi-doramectin. The protocols are based on established methods for doramectin, with a critical emphasis on the validation of analytical techniques to ensure specific quantification of the epi-doramectin isomer.

Part 1: Pharmacokinetic Study Design

A robust pharmacokinetic study design is fundamental for generating reliable data. The following outlines the key considerations for an in-vivo study in a target animal species, such as cattle.

1.1. Study Objectives

• To determine the plasma concentration-time profile of epi-doramectin following administration.

• To calculate key pharmacokinetic parameters, including:

  • Maximum plasma concentration (Cmax)

  • Time to reach maximum plasma concentration (Tmax)

  • Area under the plasma concentration-time curve (AUC)

  • Elimination half-life (t½)

  • Mean Residence Time (MRT)

• To assess the bioavailability of a specific formulation and route of administration.

1.2. Experimental Animals & Housing

• Species: Select a relevant target species (e.g., cattle, sheep). Studies in cattle often use healthy, parasite-free animals with body weights ranging from 180 to 210 kg.[3]

• Group Size: A sufficient number of animals (e.g., 20 per group) should be used to achieve statistical power.[4]

• Acclimatization: Animals should be acclimatized to the study conditions for at least one week prior to the experiment.

• Housing: Animals should be housed in conditions that comply with animal welfare regulations, with ad libitum access to water and a controlled diet.

1.3. Drug Administration

• Formulation: Use a well-characterized formulation of epi-doramectin. Commercial formulations of doramectin are typically 1% injectable solutions.[3]

• Dose: The dose should be based on anticipated therapeutic levels. A common dose for doramectin in cattle is 200 µg/kg for subcutaneous injection or 500 µg/kg for pour-on application.[4][5]

• Routes of Administration:

  • Subcutaneous (SC): Administered under the skin.

  • Intramuscular (IM): Injected into the muscle.

  • Pour-on (Topical): Applied along the dorsal line.

1.4. Experimental Workflow

The overall workflow of the pharmacokinetic study is depicted below.

References

• 1. Doramectin Versus Other Active Ingredients | Weekly View | Farm Health First [farmhealthfirst.com]
• 2. Doramectin [sitem.herts.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. Comparative pharmacokinetics of doramectin and ivermectin in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of pharmacokinetic profiles of doramectin and ivermectin pour-on formulations in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Epi-Doramectin Synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the synthesis of epi-doramectin (B1150635). The information is presented in a question-and-answer format to directly address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

General Questions

Q1: What is epi-doramectin and why is its synthesis of interest?

A1: Epi-doramectin is the C13 epimer of doramectin (B1670889), a potent anthelmintic agent. The synthesis of 13-epi-avermectins, a class of compounds to which epi-doramectin belongs, is of significant interest because these analogs can retain the high potency of the parent compounds while exhibiting a substantially increased margin of safety.[1][2]

Q2: What is the general synthetic strategy for converting doramectin to epi-doramectin?

A2: The conversion of doramectin to its C13 epimer, epi-doramectin, typically involves a three-step process:

• Protection: Selective protection of the hydroxyl groups at the C5 and C4" positions to prevent their reaction in the subsequent oxidation step.

• Oxidation: Oxidation of the C13 hydroxyl group to a ketone.

• Reduction: Stereoselective reduction of the newly formed C13 ketone to the desired 13-epi hydroxyl group.

• Deprotection: Removal of the protecting groups from the C5 and C4" positions.

Troubleshooting Guide by Synthesis Step

Q3: I am having trouble selectively protecting the C5 and C4" hydroxyl groups. What are the recommended conditions?

A3: For selective protection of the C5 and C4" hydroxyl groups of avermectins, tert-butyldimethylsilyl (TBDMS) ethers are a common choice due to their stability and selective deprotection conditions.[3] The use of tert-butyldimethylsilyl chloride (TBSCl) in the presence of a base like imidazole (B134444) in an inert solvent such as dimethylformamide (DMF) is a standard procedure. To ensure selectivity over the C13 hydroxyl, careful control of stoichiometry and reaction time is crucial.

Q4: My protection reaction is incomplete, or I am seeing protection at the C13 hydroxyl as well. How can I improve selectivity?

A4:

• Reagent Stoichiometry: Use a controlled amount of the silylating agent (e.g., 2.0-2.2 equivalents of TBSCl) to favor protection of the more reactive C5 and C4" hydroxyls.

• Temperature: Running the reaction at a lower temperature (e.g., 0 °C to room temperature) can enhance selectivity.

• Reaction Time: Monitor the reaction closely by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) and quench it as soon as the starting material is consumed to minimize over-silylation.

• Alternative Protecting Groups: If selectivity remains an issue, consider protecting groups with different steric bulk or electronic properties.

Q5: Which oxidation method is most suitable for converting the C13 hydroxyl to a ketone without degrading the doramectin macrocycle?

A5: Mild oxidation conditions are essential to avoid degradation of the complex avermectin (B7782182) structure. The Swern oxidation (using oxalyl chloride, dimethyl sulfoxide (B87167) (DMSO), and a hindered base like triethylamine (B128534) at low temperatures, e.g., -78 °C) and the Dess-Martin periodinane (DMP) oxidation are highly effective and widely used for this type of transformation on sensitive substrates.[4][5][6][7][8][9] Both methods are known for their high chemoselectivity and tolerance of various functional groups.[4][10]

Q6: My oxidation reaction is sluggish or incomplete. What could be the cause?

A6:

• Reagent Quality: Ensure that the oxidizing agents (DMP or the reagents for Swern oxidation) are fresh and of high purity. DMP can be sensitive to moisture.

• Temperature Control (Swern Oxidation): Maintaining a very low temperature (typically below -60 °C) during the initial phase of the Swern oxidation is critical for the stability of the reactive intermediates.[6]

• Solvent Purity: Use anhydrous solvents to prevent quenching of the reactive species.

• Reaction Time: While these reactions are often rapid, complex substrates may require longer reaction times. Monitor the reaction progress carefully.

Q7: I am observing side products after the oxidation step. What are they likely to be?

A7: Common side products can result from over-oxidation or degradation. With Swern oxidation, if the temperature is not carefully controlled, side reactions can occur. For both methods, ensure a proper workup to quench any remaining oxidant and acidic or basic byproducts.

Q8: How can I achieve high stereoselectivity in the reduction of the C13 ketone to obtain the desired epi-doramectin?

A8: The key to obtaining the 13-epi configuration is the use of a sterically hindered reducing agent that will attack the ketone from the less hindered face. L-selectride (lithium tri-sec-butylborohydride) is a highly effective reagent for the stereoselective reduction of cyclic ketones to the thermodynamically less stable alcohol, which in this case corresponds to the 13-epi isomer.[1][2][11][12][13] The reaction is typically performed at low temperatures (e.g., -78 °C) in an anhydrous solvent like tetrahydrofuran (B95107) (THF).

Q9: My reduction is yielding a mixture of both doramectin and epi-doramectin. How can I improve the diastereoselectivity?

A9:

• Choice of Reducing Agent: L-selectride is generally superior to less bulky reagents like sodium borohydride (B1222165) (NaBH₄) for this purpose.[2] Ensure the L-selectride is of high quality and has not degraded.

• Temperature: Low temperatures are crucial for maximizing kinetic control and, therefore, stereoselectivity. Ensure the reaction is maintained at or below -78 °C.

• Slow Addition: Add the reducing agent slowly to the solution of the ketone to maintain a low concentration of the hydride and favor the desired approach trajectory.

Reducing Agent	Typical Diastereoselectivity (Less Stable:More Stable Alcohol)
Sodium Borohydride (NaBH₄)	Low to moderate
Lithium Aluminum Hydride (LiAlH₄)	Low to moderate
L-selectride	High to very high (>95:5)[2]

Q10: What are the best conditions for removing the TBDMS protecting groups without affecting the rest of the molecule?

A10: TBDMS ethers can be cleaved under acidic conditions or with a fluoride (B91410) source.

• Acidic Conditions: A common method is using a mixture of acetic acid, THF, and water. However, careful monitoring is required to prevent any acid-catalyzed degradation of the avermectin core.

• Fluoride-Based Reagents: Tetrabutylammonium fluoride (TBAF) in THF is a very common and effective method for cleaving TBDMS ethers.[3][14] Alternatively, hydrofluoric acid in pyridine (B92270) (HF-Pyridine) can be used, often offering high selectivity.[14]

Q11: The deprotection step is causing decomposition of my product. What can I do to minimize this?

A11:

• Milder Conditions: If using acidic conditions, try a weaker acid or run the reaction at a lower temperature.

• Buffered Fluoride Source: If using TBAF, which can be basic, consider buffering the reaction with a mild acid like acetic acid.

• Reaction Time: Minimize the reaction time by closely monitoring the disappearance of the starting material.

• Workup: Ensure a prompt and careful workup to neutralize the deprotection reagents and remove any byproducts.

Experimental Protocols

Protocol 1: Synthesis of 13-epi-Avermectin (General Procedure adaptable for Doramectin)

This protocol is adapted from the synthesis of 13-epi-avermectin B1 and should be optimized for doramectin.

Step A: Di-TBDMS Protection of Doramectin

• Dissolve doramectin (1 equivalent) in anhydrous DMF.

• Add imidazole (2.5 equivalents).

• Cool the solution to 0 °C.

• Add a solution of TBDMS-Cl (2.2 equivalents) in DMF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-18 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Step B: Dess-Martin Oxidation of the C13-Hydroxyl

• Dissolve the di-TBDMS protected doramectin (1 equivalent) in anhydrous dichloromethane.

• Add Dess-Martin periodinane (1.5 equivalents) in one portion.

• Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and sodium thiosulfate.

• Stir vigorously for 15 minutes, then separate the layers.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• The crude 13-keto intermediate is often used directly in the next step without further purification.

Step C: Stereoselective Reduction with L-selectride

• Dissolve the crude 13-keto intermediate (1 equivalent) in anhydrous THF.

• Cool the solution to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• Slowly add L-selectride (1.5 equivalents, 1.0 M solution in THF) dropwise via syringe.

• Stir the reaction at -78 °C for 1-3 hours, monitoring by TLC.

• Carefully quench the reaction at -78 °C by the slow addition of water, followed by 30% hydrogen peroxide and 3N aqueous sodium hydroxide.

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Extract the product with ethyl acetate, wash with brine, dry, and concentrate.

• Purify by flash column chromatography to separate the 13-epi product from any unreacted starting material or the C13-natural isomer.

Step D: Deprotection of TBDMS Ethers

• Dissolve the purified 13-epi-di-TBDMS-doramectin (1 equivalent) in THF.

• Add a solution of TBAF (3 equivalents, 1.0 M in THF).

• Stir at room temperature for 2-16 hours, monitoring by TLC.

• Once the reaction is complete, concentrate the mixture and purify by flash column chromatography or preparative HPLC to yield the final epi-doramectin product.

Visualizations

Caption: Workflow for the synthesis of epi-doramectin.

Caption: Troubleshooting low diastereoselectivity in the reduction step.

References

• 1. L-selectride | Benchchem [benchchem.com]
• 2. charettelab.ca [charettelab.ca]
• 3. total-synthesis.com [total-synthesis.com]
• 4. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 5. Dess-Martin Oxidation [organic-chemistry.org]
• 6. Swern oxidation - Wikipedia [en.wikipedia.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Swern Oxidation | TCI EUROPE N.V. [tcichemicals.com]
• 9. Swern Oxidation [organic-chemistry.org]
• 10. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 11. L/N/K-Selectride | Chem-Station Int. Ed. [en.chem-station.com]
• 12. How L-selectride Improves Reaction Selectivity in Organic Chemistry Easily - GSJM [gsjm-hydride.com]
• 13. researchgate.net [researchgate.net]
• 14. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]

Technical Support Center: Epi-Doramectin Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield and purity of epi-doramectin (B1150635).

Troubleshooting Guides

This section addresses specific issues encountered during epi-doramectin production, categorized by yield and purity challenges.

Yield Issues

Question: Why is my epi-doramectin yield consistently low?

Answer:

Low yields of avermectin-family compounds like epi-doramectin typically stem from suboptimal fermentation conditions, inefficient precursor supply, or issues with the producer strain itself. Doramectin (B1670889), a closely related compound, is produced by mutant Streptomyces avermitilis using cyclohexanecarboxylic acid (CHC) as a precursor.[1] Optimizing this process is key.

Potential Causes & Solutions:

• Suboptimal Producer Strain: The inherent capability of your Streptomyces avermitilis strain may be limited.

  • Solution: Implement a strain improvement program. High-throughput screening of mutant strains generated through methods like atmospheric and room temperature plasma (ARTP) mutagenesis can significantly enhance production.[1] Strains can be pre-screened on plates with enhanced tolerance to the final product to identify robust candidates.[1]

• Inefficient Precursor Feeding: Doramectin biosynthesis is dependent on the addition of the precursor cyclohexanecarboxylic acid (CHC). High concentrations of CHC can inhibit the growth of S. avermitilis.[2][3]

  • Solution: Optimize the CHC feeding strategy. Instead of a single initial addition, a fed-batch approach may yield better results. Overexpression of key CoA ligases, such as FadD17, can also enhance the activation of CHC for biosynthesis, potentially increasing yield by over 260%.[2]

• Non-Optimized Fermentation Medium: The composition of the fermentation medium critically affects microbial growth and product synthesis.

  • Solution: Systematically optimize the medium using statistical methods like Response Surface Methodology (RSM). Key components to investigate include carbon and nitrogen sources.[1] For example, optimizing the fermentation medium for a doramectin-producing strain increased the yield from 431.5 mg/L to 934.5 mg/L in shake flasks.[1]

• Poor Fermentation Parameter Control: Parameters such as pH, temperature, and dissolved oxygen are critical for secondary metabolite production.

  • Solution: Maintain strict control over fermentation parameters. For doramectin production, controlling the pH between 6.7 and 7.0 during the secondary metabolism stage has been shown to promote a rapid and sustained synthesis rate, achieving titers up to 2.25 g/L.[4] The optimal temperature for avermectin (B7782182) production is often around 31°C.[5]

Workflow for Improving Epi-Doramectin Yield

Caption: Workflow for enhancing epi-doramectin production.

Purity Issues

Question: How can I reduce impurities and increase the purity of my final epi-doramectin product?

Answer:

Achieving high purity requires a multi-step approach focusing on both the upstream fermentation process to minimize the formation of related byproducts and a robust downstream purification strategy to remove remaining contaminants.[6][7] Epi-doramectin itself can be a metabolic residue of doramectin, highlighting the need for precise analytical methods and targeted purification.[8]

Potential Causes & Solutions:

• Presence of Structurally Similar Impurities: The fermentation broth will contain doramectin and other avermectin analogs, which are structurally very similar to epi-doramectin, making separation difficult.

  • Solution: Employ orthogonal chromatography techniques.[9] This involves using multiple chromatography steps that separate molecules based on different properties (e.g., polarity, charge, size). A typical sequence might include:

    • Capture Chromatography: To isolate and concentrate the avermectin mixture from the clarified harvest.[9]

    • Intermediate Purification: Using reversed-phase high-performance liquid chromatography (RP-HPLC), which is highly effective for separating avermectin analogs.[10]

    • Polishing Step: A final chromatography step (e.g., size-exclusion or a different RP-HPLC phase) to remove any remaining trace impurities.[7]

• Inefficient Extraction from Fermentation Broth: Poor initial recovery from the fermentation broth leads to a complex matrix for purification, reducing overall efficiency.

  • Solution: Optimize the initial extraction method. A common and effective method involves extraction with acetonitrile (B52724), which also helps precipitate proteins.[10] This is followed by cleanup steps, potentially using alumina (B75360) chromatography, before proceeding to HPLC.

• Contamination with Host Cell Debris and Media Components: Residual biomass, proteins, and media components can co-purify with the product.

  • Solution: Implement effective clarification and filtration steps immediately after harvest. This typically involves centrifugation to pellet cell mass, followed by depth filtration to remove smaller particulates before the capture chromatography step.[9]

Troubleshooting Workflow for Purity Issues

Caption: Logical workflow for troubleshooting purity issues.

Data & Protocols

Table 1: Fermentation Improvement Data for Doramectin Production

This table summarizes the progressive improvement in doramectin yield through strain mutation and medium optimization, demonstrating the potential for significant gains. A similar strategy can be applied to epi-doramectin.

Strain / Condition	Method	Yield (mg/L)	Improvement (%)	Reference
S. avermitilis D-11 (Starting Strain)	Standard Fermentation	~150.3	-	[1]
S. avermitilis DA-137	ARTP Mutagenesis & Screening	431.5	187%	[1]
S. avermitilis DA-137	Optimized Fermentation Medium	934.5	522% (from start)	[1]
S. avermitilis DA-137	50L Fermenter Batch Culture	1217	710% (from start)	[1]

Protocol 1: HPLC Analysis of Epi-Doramectin

This protocol is a generalized method for the quantitative analysis of avermectins, adaptable for epi-doramectin, based on common industry practices.[11]

1. Sample Preparation and Extraction: a. Homogenize 2.5 g of fermentation broth or purified sample. b. Add 8 mL of acetonitrile and vortex thoroughly. c. Centrifuge to pellet solids and collect the supernatant. d. For complex matrices, perform a solid-phase cleanup using an alumina column. e. Evaporate the extract to dryness under a gentle stream of nitrogen at 50°C.[11]

2. Derivatization (for Fluorescence Detection): a. Reconstitute the dried extract in a solution of trifluoroacetic anhydride (B1165640) and 1-methylimidazole (B24206) to form a fluorescent derivative. This step is crucial for achieving high sensitivity. b. The reaction is time and temperature-dependent; optimal conditions may require incubation (e.g., 65°C for 90 minutes).[12]

3. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water is typically used.

• Detector: Fluorescence Detector (FLD) set to the appropriate excitation/emission wavelengths for the derivative.

• Injection Volume: 20 µL.

• Quantification: Use a standard curve prepared with a certified epi-doramectin reference standard.

Protocol 2: Seed and Fermentation Culture

This protocol provides a starting point for the cultivation of S. avermitilis for epi-doramectin production.[13]

1. Seed Culture: a. Prepare seed medium (e.g., ISP2 medium containing yeast extract, malt (B15192052) extract, and dextrose). b. Inoculate with a stock culture of the high-yielding S. avermitilis strain. c. Incubate at 28-30°C for 48-72 hours in a shaker incubator.

2. Production Fermentation: a. Prepare the production medium. A representative medium could contain soluble corn starch (50 g/L), yeast extract (2.0 g/L), KCl (0.1 g/L), NaCl (0.5 g/L), MgSO₄·7H₂O (0.1 g/L), and CaCO₃ (0.8 g/L).[13] Adjust pH to 7.0-7.2. b. Inoculate the production medium with 10% (v/v) of the seed culture.[5] c. Add the precursor (cyclohexanecarboxylic acid) according to your optimized feeding strategy. d. Ferment for 10-12 days at 31°C, maintaining pH control between 6.7-7.0.[4][5] e. Monitor product titer regularly using HPLC (Protocol 1).

Frequently Asked Questions (FAQs)

Q1: What is epi-doramectin? Epi-doramectin is a stereoisomer and a known metabolite or related impurity of doramectin, a potent macrocyclic lactone used as an anthelmintic agent.[8] It is structurally very similar to doramectin and other avermectins.

Q2: What are the best analytical methods to quantify epi-doramectin? High-Performance Liquid Chromatography (HPLC) is the standard method. For high sensitivity and specificity, HPLC coupled with a fluorescence detector (after derivatization) or tandem mass spectrometry (LC-MS/MS) is recommended.[10][14] LC-MS/MS can provide simultaneous confirmation and quantification of multiple avermectins in a single run.[15]

Q3: How do genetic modifications affect yield? Targeted genetic modifications can significantly boost yield. For avermectins, overexpression of positive regulatory genes like aveR or aveT can increase the transcription of the entire biosynthetic gene cluster, leading to higher production.[16][17] Deleting genes for competing metabolic pathways can also redirect cellular resources toward producing the desired compound.

Avermectin Biosynthesis Regulation

References

• 1. Improved doramectin production based on high-throughput screening and medium optimization in Streptomyces avermitilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. CN107723325B - Fermentation production method of doramectin based on pH control - Google Patents [patents.google.com]
• 5. brieflands.com [brieflands.com]
• 6. mt.com [mt.com]
• 7. researchgate.net [researchgate.net]
• 8. fao.org [fao.org]
• 9. biomanufacturing.org [biomanufacturing.org]
• 10. researchgate.net [researchgate.net]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]
• 12. scispace.com [scispace.com]
• 13. Isolation, Characterization and Selection of Avermectin-Producing Streptomyces avermitilis Strains From Soil Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. agilent.com [agilent.com]
• 15. Determination of Abamectin, Doramectin, Emamectin, Eprinomectin, Ivermectin, and Moxidectin in Milk by Liquid Chromatography Electrospray Tandem Mass Specrometry [agris.fao.org]
• 16. Increasing Avermectin Production in Streptomyces avermitilis by Manipulating the Expression of a Novel TetR-Family Regulator and Its Target Gene Product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Increasing Avermectin Production in Streptomyces avermitilis by Manipulating the Expression of a Novel TetR-Family Regulator and Its Target Gene Product - PMC [pmc.ncbi.nlm.nih.gov]

Epi-Doramectin Stability Technical Support Center

Disclaimer: Scientific literature specifically detailing the stability of epi-doramectin (B1150635) is limited. The following information is based on comprehensive studies of doramectin (B1670889) and other structurally related avermectins. Due to their close chemical relationship, it is scientifically reasonable to infer that epi-doramectin will exhibit a similar stability profile and degradation pathways.

Troubleshooting Guides & FAQs

This section provides answers to common questions and troubleshooting guidance for researchers working with epi-doramectin, focusing on stability-related challenges.

FAQs: General Stability and Degradation

Q1: What are the primary factors that can cause epi-doramectin to degrade?

A1: Like other avermectins, epi-doramectin is susceptible to degradation from several factors, including:

• pH: It is particularly unstable in acidic conditions, which can lead to the cleavage of the disaccharide chain. It is also sensitive to alkaline conditions.[1][2]

• Light: Exposure to light, especially UV light, can cause photodegradation.[1][3] It is recommended to protect epi-doramectin from light.[4]

• Oxidation: The macrocyclic lactone structure is prone to oxidation. The presence of oxidizing agents or even atmospheric oxygen can lead to the formation of degradation products.[5]

• Temperature: Elevated temperatures can accelerate the rate of all degradation pathways.[3][6]

Q2: I am seeing unexpected peaks in my HPLC analysis of an aged epi-doramectin sample. What could they be?

A2: Unexpected peaks are likely degradation products. Based on studies of doramectin and other avermectins, common degradants include:

• Monosaccharide and Aglycone Derivatives: Formed under acidic conditions due to the loss of one or both sugar moieties from the macrocyclic lactone ring.[6]

• Epimers and Isomers: Acidic or basic conditions can lead to epimerization at various chiral centers. Photo-isomerization can also occur upon exposure to light.[1][2]

• Oxidation Products: Degradation can occur at several positions on the molecule, leading to hydroxylated or epoxidated derivatives.[5][7]

Q3: My epi-doramectin solution appears cloudy or has precipitated. What could be the cause?

A3: Epi-doramectin, like doramectin, is sparingly soluble in water.[8] Precipitation can occur if the solubility limit is exceeded in your chosen solvent system. Additionally, degradation can sometimes lead to less soluble products. Ensure you are using an appropriate solvent system, such as those used in commercial formulations which often include oils like sesame oil, castor oil, or ethyl oleate (B1233923) to ensure solubility and stability.[8][9]

Troubleshooting: Formulation and Storage

Q4: How can I improve the stability of my epi-doramectin formulation for in-vitro or in-vivo experiments?

A4: To enhance stability, consider the following formulation strategies:

• Use of Co-solvents: Employing a suitable solvent system is crucial. Commercial doramectin injections use vehicles like sesame oil with ethyl oleate, or castor oil with ethyl oleate or fractionated coconut oil.[8][10] Cottonseed oil and benzyl (B1604629) benzoate (B1203000) have also been used.[11]

• Inclusion of Antioxidants: To prevent oxidative degradation, add antioxidants to your formulation. Commonly used antioxidants in avermectin (B7782182) formulations include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and tocopherol acetate.[1][11]

• pH Control: If using an aqueous component, ensure the pH is controlled to be near neutral, as both acidic and alkaline conditions can accelerate degradation.

• Light Protection: Store all solutions in amber vials or otherwise protected from light to prevent photodegradation.[4]

• Use of Cyclodextrins: Cyclodextrins can form inclusion complexes with avermectins, which can improve their solubility and protect them from hydrolysis and photodegradation.[5]

Q5: What are the recommended storage conditions for epi-doramectin, both as a solid and in solution?

A5:

• Solid Form: Store solid epi-doramectin at or below -20°C in a tightly sealed container, protected from light and moisture.[12]

• In Solution: For solutions, storage at -20°C or -80°C is recommended for long-term stability.[12] Solutions should be stored in tightly sealed containers to prevent solvent evaporation and protected from light. The specific solvent system will also impact stability. Oil-based formulations are generally more stable at room temperature than aqueous solutions.

Data Presentation: Degradation of Avermectins

The following table summarizes the known degradation pathways for avermectins under various stress conditions, based on studies of doramectin and related compounds. The extent of degradation can vary based on the specific conditions (e.g., concentration of acid/base, temperature, duration of exposure).

Stress Condition	Primary Degradation Pathway(s)	Potential Degradation Products
Acidic Hydrolysis (e.g., 0.1N HCl)	Cleavage of glycosidic bonds	Monosaccharide and aglycone derivatives, epimers
Alkaline Hydrolysis (e.g., 0.1N NaOH)	Epimerization, hydrolysis of the lactone ring	2-epimer and other isomers
Oxidation (e.g., H₂O₂)	Oxidation of the macrocyclic lactone ring	8a-OH, 8a-OOH, 8a-oxo, and 3,4-epoxide derivatives
Thermal Degradation (e.g., 60-80°C)	Accelerates other degradation pathways, potential for isomerization	A mixture of hydrolytic and oxidative degradants
Photodegradation (UV/Visible light)	Photo-isomerization	Geometric isomers (e.g., 8,9-Z-isomer)

Experimental Protocols

Protocol 1: Forced Degradation Study of Epi-Doramectin

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and establish the degradation profile of epi-doramectin.

1. Preparation of Stock Solution:

• Prepare a stock solution of epi-doramectin in methanol (B129727) or acetonitrile (B52724) at a concentration of approximately 1 mg/mL.[13][14]

2. Stress Conditions:

• Acid Hydrolysis: Mix equal volumes of the stock solution with 0.2N HCl to achieve a final acid concentration of 0.1N. Incubate at 60°C for 30 minutes to 2 hours.[15] Neutralize with an equimolar amount of NaOH before analysis.

• Base Hydrolysis: Mix equal volumes of the stock solution with 0.2N NaOH to achieve a final base concentration of 0.1N. Incubate at 60°C for 30 minutes to 2 hours.[15] Neutralize with an equimolar amount of HCl before analysis.

• Oxidative Degradation: Mix the stock solution with a solution of 3% hydrogen peroxide. Keep at room temperature for up to 7 days, monitoring periodically.[5]

• Thermal Degradation: Place the solid epi-doramectin powder and the stock solution in an oven at 80°C for 24-48 hours.

• Photolytic Degradation: Expose the solid epi-doramectin and the stock solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. A control sample should be wrapped in aluminum foil to exclude light.

3. Sample Analysis:

• At appropriate time points, withdraw samples, dilute with the mobile phase to a suitable concentration (e.g., 100 µg/mL), and analyze by a stability-indicating HPLC method (see Protocol 2).

• Aim for 5-20% degradation of the parent compound to ensure that the primary degradation products are formed without excessive secondary degradation.

Protocol 2: Stability-Indicating HPLC Method for Epi-Doramectin

This protocol describes a reversed-phase HPLC method suitable for separating epi-doramectin from its potential degradation products.[13][16][17]

1. Chromatographic Conditions:

• Column: HALO C8 (100 mm x 4.6 mm, 2.7 µm particle size) or equivalent.[16]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (70:30, v/v).[16]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.[16]

• Detection Wavelength: 245 nm.[13]

• Injection Volume: 10-20 µL.

2. Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve epi-doramectin in methanol to prepare a standard solution of a known concentration (e.g., 100 µg/mL).

• Sample Solution: Dilute the samples from the forced degradation study with the mobile phase to a final concentration within the linear range of the assay.

3. Analysis and Data Interpretation:

• Inject the standard and stressed samples into the HPLC system.

• Identify the peak for epi-doramectin based on the retention time of the standard.

• Peaks that appear in the stressed samples but not in the control samples are considered degradation products.

• The method is considered "stability-indicating" if all degradation product peaks are well-resolved from the parent epi-doramectin peak and from each other.

• Calculate the percentage of degradation by comparing the peak area of epi-doramectin in the stressed sample to that in an unstressed control sample.

Visualizations

Caption: Workflow for a comprehensive epi-doramectin stability study.

Caption: Major degradation pathways for avermectins like epi-doramectin.

References

• 1. CN104490768A - Doramectin injection and preparation method thereof - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. cdn.specialistsales.com.au [cdn.specialistsales.com.au]
• 5. researchgate.net [researchgate.net]
• 6. isah-soc.org [isah-soc.org]
• 7. A comprehensive study to identify and characterize major degradation products of Ivermectin drug substance including its degradation pathways using LC-HRMS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. WO2000035445A1 - Doramectin formulations - Google Patents [patents.google.com]
• 9. merck.com [merck.com]
• 10. DECTOMAX® DECTOMAX®-CA1 (doramectin Injection) [dailymed.nlm.nih.gov]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 12. file.medchemexpress.com [file.medchemexpress.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. scispace.com [scispace.com]
• 16. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Separation of Doramectin on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

overcoming matrix effects in epi-doramectin analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analysis of epi-doramectin (B1150635).

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the analysis of epi-doramectin, particularly focusing on overcoming matrix effects.

Frequently Asked Questions

Q1: What are matrix effects and how do they affect my epi-doramectin analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency (suppression or enhancement) due to the presence of co-eluting compounds from the sample matrix.[1][2][3] This can lead to inaccurate quantification of epi-doramectin.[1] For example, components in complex biological matrices like liver or milk can interfere with the ionization of epi-doramectin in the mass spectrometer source, leading to either a decreased (ion suppression) or increased (ion enhancement) signal compared to a clean standard.[2][4]

Q2: I am observing poor peak shapes and inconsistent results. Could this be due to matrix effects?

A2: Yes, poor peak shapes, such as tailing or broadening, and inconsistent results are common indicators of matrix effects.[1][5] These issues can arise from the co-elution of matrix components that interfere with the analyte's interaction with the stationary phase or its ionization.[1] It's also crucial to ensure that the sample preparation is adequate to remove a significant portion of these interfering substances.

Q3: How can I minimize matrix effects in my LC-MS/MS method for epi-doramectin?

A3: Several strategies can be employed to minimize matrix effects:

• Effective Sample Preparation: Utilize robust extraction and clean-up procedures to remove interfering matrix components. Techniques like solid-phase extraction (SPE) and liquid-liquid extraction (LLE) are commonly used.[4][6]

• Chromatographic Separation: Optimize the chromatographic conditions to separate epi-doramectin from co-eluting matrix components.[4]

• Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that is similar to your samples. This helps to compensate for the matrix effects as the standards and samples will be affected similarly.[7]

• Internal Standards: Use a stable isotope-labeled internal standard of epi-doramectin. This is the most effective way to compensate for matrix effects as the internal standard will be affected in the same way as the analyte.[4]

• Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components, thereby minimizing their impact on the analysis.[4]

Troubleshooting Common Problems

Problem	Possible Cause	Recommended Solution
Low Analyte Recovery	Inefficient extraction from the matrix.	Optimize the extraction solvent and procedure. Ensure thorough homogenization of tissue samples.[8][9] Consider different extraction techniques like solid-phase extraction (SPE) or supported liquid extraction (SLE).[6][10]
High Signal Suppression	Co-eluting matrix components interfering with ionization.	Improve the clean-up step in your sample preparation. An additional clean-up step, such as using a different SPE sorbent or performing a liquid-liquid extraction, can be beneficial.[7][11] Also, adjust the chromatographic gradient to better separate the analyte from interferences.[4]
Poor Reproducibility	Inconsistent sample preparation or variable matrix effects between samples.	Standardize the sample preparation procedure meticulously. The use of an internal standard, preferably a stable isotope-labeled one, is highly recommended to correct for variations.[4] Ensure the sample matrix for all standards and samples is as consistent as possible.
Non-linear Calibration Curve	Matrix effects varying with analyte concentration.	Use matrix-matched calibration curves.[7] If the issue persists, consider a different ionization source or optimize the source parameters.

Quantitative Data Summary

The following tables summarize key quantitative data for the analysis of doramectin, a closely related compound to epi-doramectin, in various biological matrices. This data can serve as a valuable reference for method development and validation for epi-doramectin.

Table 1: Method Performance for Doramectin in Bovine Plasma [12]

Parameter	Value
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Within-day Precision (RSD)	< 6.50%
Between-day Precision (RSD)	< 8.10%
Linearity (r)	≥ 0.998

Table 2: Method Performance for Doramectin in Milk [13][14]

Parameter	Value
Limit of Detection (LOD)	0.1 µg/kg
Limit of Quantification (LOQ)	0.2 µg/kg
Recovery	85 - 105%
Linearity (r²)	> 0.98

Table 3: Method Performance for Doramectin in Muscle Tissue [15]

Parameter	Value
Limit of Detection (LOD)	0.1 µg/kg
Limit of Quantification (LOQ)	0.2 µg/kg
Intra-day Precision	0.403 - 1.689%

Experimental Protocols

Protocol 1: Extraction and Clean-up of Doramectin from Animal Tissue

This protocol is adapted from established methods for the extraction of avermectins from tissue samples.[8]

• Homogenization: Weigh 2.5 g of ground tissue into a 50 mL polypropylene (B1209903) centrifuge tube.

• Internal Standard: Fortify the sample with an appropriate internal standard solution.

• Extraction: Add 8 mL of acetonitrile (B52724) to the sample tube.

• Vortexing and Centrifugation: Vortex the tube for approximately 30 seconds and then centrifuge for 3 minutes at 1500 RPM.

• Alumina (B75360) Clean-up: Pour the acetonitrile supernatant through a deactivated alumina solid-phase extraction (SPE) column and collect the eluate.

• Re-extraction: Repeat the extraction step with an additional 8 mL of acetonitrile, centrifuge, and pass the supernatant through the same alumina column, combining the eluates.

• Evaporation: Evaporate the combined eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Doramectin

This is a general protocol based on typical LC-MS/MS methods for avermectins.[15][16]

• LC Column: A C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18 or X Terra MS C-18).[15][16]

• Mobile Phase: A gradient of 5 mM ammonium (B1175870) formate (B1220265) in water and 0.1% formic acid in methanol/acetonitrile.[15][16]

• Ionization Mode: Positive electrospray ionization (ESI+).[15]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. For doramectin, typical transitions are 916.88 > 593.83 and 916.88 > 331.40.[15][16]

Visualizations

The following diagrams illustrate key concepts and workflows related to the analysis of epi-doramectin.

Caption: Conceptual diagram of matrix effects in mass spectrometry.

References

• 1. researchgate.net [researchgate.net]
• 2. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Matrix effects and selectivity issues in LC-MS-MS: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Combination of analyte protectants to overcome matrix effects in routine GC analysis of pesticide residues in food matrixes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. nucleus.iaea.org [nucleus.iaea.org]
• 9. fao.org [fao.org]
• 10. gcms.cz [gcms.cz]
• 11. Confirmation of eprinomectin, moxidectin, abamectin, doramectin, and ivermectin in beef liver by liquid chromatography/positive ion atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development and Validation of a Reliable UHPLC-MS/MS Method for Simultaneous Quantification of Macrocyclic Lactones in Bovine Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]
• 15. op.niscair.res.in [op.niscair.res.in]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Epi-Doramectin Peak Tailing in HPLC

Welcome to the technical support center for resolving peak tailing issues encountered during the HPLC analysis of epi-doramectin (B1150635). This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and optimize their chromatographic methods.

Frequently Asked Questions (FAQs)

Q1: What is epi-doramectin and why is its peak shape in HPLC important?

A1: Epi-doramectin is a stereoisomer of doramectin (B1670889), a broad-spectrum antiparasitic agent belonging to the avermectin (B7782182) family of macrocyclic lactones.[1][2] In HPLC analysis, achieving a symmetrical peak shape for both doramectin and its epimer is crucial for accurate quantification and resolution from other related substances. Peak tailing can lead to inaccurate peak integration, reduced resolution between adjacent peaks, and compromised method robustness, which are all critical aspects in pharmaceutical quality control and research.

Q2: What are the most common causes of peak tailing for epi-doramectin in reversed-phase HPLC?

A2: Peak tailing of basic compounds like epi-doramectin in reversed-phase HPLC is often attributed to secondary interactions with the stationary phase. The most common causes include:

• Silanol (B1196071) Interactions: Residual silanol groups on the silica-based stationary phase can interact with the basic functional groups of epi-doramectin, leading to peak tailing.[3]

• Inappropriate Mobile Phase pH: If the mobile phase pH is not optimized, it can lead to the ionization of both the analyte and residual silanols, increasing the likelihood of undesirable interactions.

• Column Contamination or Degradation: Accumulation of sample matrix components or degradation of the stationary phase can create active sites that cause peak tailing.

• Sub-optimal Mobile Phase Composition: An inadequate concentration of organic modifier or the absence of a suitable buffer can result in poor peak shape.

• Column Overload: Injecting too high a concentration of the analyte can saturate the stationary phase and lead to peak asymmetry.[4]

Q3: Can the choice of HPLC column affect peak tailing for epi-doramectin?

A3: Absolutely. The choice of column is a critical factor. For basic compounds like epi-doramectin, it is advisable to use a modern, high-purity silica (B1680970) column with end-capping. These columns have a lower concentration of residual silanol groups, which minimizes secondary interactions. Columns with a C8 or C18 stationary phase are commonly used for the analysis of avermectins.[1][2]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving epi-doramectin peak tailing.

Initial Assessment

Before making any changes to your method, it's important to characterize the problem:

• Quantify the Tailing: Calculate the tailing factor (Tf) or asymmetry factor (As). A value greater than 1.5 is generally considered significant tailing.

• Check System Suitability: Ensure that your HPLC system is performing correctly by running a system suitability test with a known standard.

• Review Method Parameters: Double-check all method parameters, including mobile phase preparation, column temperature, and flow rate, to ensure they are correct.

Troubleshooting Steps

The following flowchart and detailed steps will guide you through the troubleshooting process.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hplc.eu [hplc.eu]
• 4. uhplcs.com [uhplcs.com]

Technical Support Center: Optimizing Mass Spectrometry Parameters for Epi-Doramectin

Welcome to the technical support center for the analysis of epi-doramectin (B1150635) using mass spectrometry. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial mass spectrometry parameters for epi-doramectin analysis?

A1: For initial analysis of epi-doramectin, it is recommended to start with parameters optimized for doramectin (B1670889), its isomer. Positive electrospray ionization (ESI+) is generally the preferred mode for avermectins.[1][2] Key parameters to begin with include monitoring the appropriate precursor and product ions. For doramectin, a common precursor ion is m/z 921.70.[2]

Q2: What are the typical Multiple Reaction Monitoring (MRM) transitions for doramectin that can be used as a starting point for epi-doramectin?

A2: While specific transitions for epi-doramectin should be empirically determined, the following MRM transitions for doramectin provide a strong starting point for method development. The most intense transition is typically used for quantification, with the second as a qualifier.

Precursor Ion (m/z)	Product Ion (m/z)	Use
921.70	777.40	Quantification[2]
916.88	593.83	Quantification[3]
916.88	331.40	Qualifier[3][4]

Q3: What type of liquid chromatography (LC) setup is suitable for epi-doramectin analysis?

A3: A reverse-phase liquid chromatography system is typically used for the separation of avermectins. A C18 column is a common choice.[4][5] Gradient elution with a mobile phase consisting of an organic solvent (like methanol (B129727) or acetonitrile) and water with a modifier (such as acetic acid or formic acid) is generally effective.[2]

Q4: What are some common sample preparation techniques for analyzing avermectins like epi-doramectin in complex matrices?

A4: Sample preparation is crucial for accurate analysis. Common techniques include:

• Protein Precipitation: For plasma samples, protein precipitation with acetonitrile (B52724) containing formic acid is a straightforward and effective method.[2]

• Liquid-Liquid Extraction (LLE): This technique is often used for milk samples, where the analyte is partitioned into a solvent like acetonitrile.[1]

• Solid-Phase Extraction (SPE): SPE can be used for cleanup after initial extraction to remove interfering matrix components.[6][7]

Troubleshooting Guide

Q5: I am not observing any signal for my epi-doramectin standard. What should I check?

A5: No signal can be attributed to several factors. A systematic check is recommended.

• Instrument Calibration: Ensure the mass spectrometer is properly calibrated.[8]

• Ion Source Settings: Verify that the electrospray ionization (ESI) source settings are appropriate and that the spray is stable. Irregular or absent spray can be due to a clog.[9]

• Method Parameters: Double-check that the correct MRM transitions and ionization mode are selected in your acquisition method.[9]

• Sample Integrity: Confirm the concentration and stability of your epi-doramectin standard.

Q6: My peak shape is poor (e.g., broad, tailing, or split). How can I improve it?

A6: Poor peak shape often points to chromatographic issues.

• Column Condition: The column may be degraded or contaminated. Consider flushing or replacing the column.

• Mobile Phase: Ensure the mobile phase is correctly prepared and degassed. Incompatible pH or solvent composition can affect peak shape.

• Injection Volume and Solvent: A large injection volume or a sample solvent that is much stronger than the initial mobile phase can lead to peak distortion.

Q7: I am experiencing high background noise in my chromatograms. What are the possible causes?

A7: High background noise can mask your analyte signal.

• System Contamination: The LC system, including the solvent lines, injector, and column, may be contaminated. Flushing the system with a strong solvent can help.

• Solvent Purity: Use high-purity, LC-MS grade solvents and additives.

• Gas Supply: Ensure the nitrogen gas supply for the mass spectrometer is pure.

• Leaks: Check for leaks in the LC flow path or at the MS interface.[10]

Q8: My results are inconsistent between injections. What could be the reason?

A8: Inconsistent results can stem from both the autosampler and the LC-MS system.

• Autosampler Performance: Check for air bubbles in the syringe and ensure the injection volume is accurate and reproducible.

• Column Equilibration: Ensure the column is adequately equilibrated between injections.

• System Stability: Monitor the LC pressure and MS spray stability to ensure they are consistent throughout the analytical run.

Quantitative Data Summary

The following table summarizes the limits of detection (LOD) and quantification (LOQ) reported for doramectin in various studies. These values can serve as a benchmark when developing a method for epi-doramectin.

Analyte	Matrix	LOD	LOQ	Reference
Doramectin	Bovine Plasma	0.03 ng/mL	1 ng/mL	[2]
Doramectin	Milk	0.1 µg/kg	0.2 µg/kg	[3]
Doramectin	Milk	0.19 ppb	-	[11]

Detailed Experimental Protocol (Adapted for Epi-Doramectin)

This protocol is a general guideline for the LC-MS/MS analysis of avermectins and can be adapted for epi-doramectin.

1. Sample Preparation (Plasma)

• To 100 µL of plasma sample, add an internal standard.

• Add 300 µL of 1% formic acid in acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis

• LC System: UHPLC system

• Column: Acquity UPLC HSS-T3 column (or equivalent C18 column)[2]

• Mobile Phase A: 0.01% acetic acid in water[2]

• Mobile Phase B: 0.01% acetic acid in methanol[2]

• Gradient: A typical gradient would start with a high percentage of mobile phase A and ramp up to a high percentage of mobile phase B to elute the analyte.

• Flow Rate: 0.3 mL/min[2]

• Column Temperature: 40 °C[2]

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)[2]

• Detection Mode: Multiple Reaction Monitoring (MRM)

Visualizations

Caption: A generalized experimental workflow for the analysis of epi-doramectin.

Caption: A logical flow for troubleshooting common mass spectrometry issues.

References

• 1. Determination of abamectin, doramectin, emamectin, eprinomectin, ivermectin, and moxidectin in milk by liquid chromatography electrospray tandem mass specrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of ivermectin quantification method in volumetric absorptive microsampling using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Confirmation of eprinomectin, moxidectin, abamectin, doramectin, and ivermectin in beef liver by liquid chromatography/positive ion atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mass Spectrometry Standards and Calibrants Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 9. cgspace.cgiar.org [cgspace.cgiar.org]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]

Epi-Doramectin Reference Standard Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with epi-doramectin (B1150635) reference standards. The information provided addresses common purity issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is epi-doramectin and why is it a concern as an impurity?

A1: Epi-doramectin, specifically 2-epidoramectin, is a stereoisomer of doramectin (B1670889). It is a critical process-related impurity that can form during the manufacturing process or through degradation of the doramectin active pharmaceutical ingredient (API). Under basic conditions, doramectin can reversibly convert to 2-epidoramectin. As an impurity, its presence in a doramectin reference standard can affect the accuracy of analytical measurements, leading to incorrect potency assessments and potentially impacting the safety and efficacy of the final drug product. Regulatory guidelines require the identification and quantification of such impurities.

Q2: What are the typical purity levels of a doramectin reference standard, and what is an acceptable level for the epi-doramectin impurity?

A2: The purity of a primary reference standard should ideally be 99.5% or higher.[1] However, commercially available doramectin reference standards may have varying purity levels. For instance, some certificates of analysis show purities around 98.22% as determined by LCMS. In metabolic studies, epi-doramectin has been observed as a significant residue, with one study in pigs reporting that it constituted a mean of 7.4% of the total residues.[2] The acceptable limit for any specific impurity, including epi-doramectin, is typically defined by pharmacopeial monographs or regulatory filings for the specific drug product. For related substances, a common reporting threshold is 0.1% of the target concentration.[3][4][5][6]

Q3: How can I be sure that my epi-doramectin reference standard is suitable for use?

A3: The suitability of a reference standard depends on its intended use.[7] For use in assays, a high degree of purity is required.[7] It is crucial to obtain a certificate of analysis (CoA) from the supplier, which should provide information on the identity, purity, and storage conditions. The CoA should be based on a comprehensive characterization using multiple analytical techniques.[1][8] For critical applications, it is recommended to perform an in-house verification of the reference standard against a well-characterized primary standard, if available.

Troubleshooting Guide for HPLC Analysis

This guide addresses common issues observed during the HPLC analysis of doramectin that may be related to the presence of epi-doramectin or other impurities.

Issue	Potential Cause	Recommended Solution
Peak Splitting or Tailing for the Doramectin Peak	Co-elution or partial separation of doramectin and epi-doramectin.	Optimize the HPLC method by adjusting the mobile phase composition, column temperature, or flow rate to improve resolution. Ensure the sample solvent is compatible with the mobile phase.
Unexpected Peaks in the Chromatogram	Presence of degradation products or other process-related impurities.	Perform a forced degradation study (acidic, basic, oxidative, photolytic, and thermal stress) on a pure doramectin standard to identify potential degradation products and their retention times.[9]
Variable Retention Times for Doramectin and/or Impurity Peaks	Inconsistent mobile phase preparation, temperature fluctuations, or column degradation.	Ensure accurate and consistent mobile phase preparation. Use a column oven to maintain a stable temperature.[3] If the problem persists, the column may be aging and require replacement.
Quantification of Doramectin is Inaccurate	The reference standard has a lower purity than stated, or there is an inaccurate integration of co-eluting peaks.	Verify the purity of the reference standard. Manually review the peak integration to ensure that the doramectin peak is correctly integrated and that any impurity peaks are separated and quantified appropriately.

Quantitative Data Summary

The following table summarizes the known impurities of doramectin.

Impurity	Typical Level	Notes
epi-Doramectin (2-epidoramectin)	Mean of 7.4% of total residues in some animal studies.[2]	A stereoisomer of doramectin.
Other Process-Related Impurities	Seven impurities (Imp-I to Imp-VII) have been identified in doramectin bulk drug.[9]	Includes a furan (B31954) ring-opening product and a compound lacking a methyl group at C-14.[9]
Degradation Products	Levels vary depending on stress conditions (acid, base, oxidation, light, heat).	Formed under forced degradation conditions.

Experimental Protocols

Stability-Indicating HPLC Method for Doramectin and its Related Substances

This method is adapted from a validated, stability-indicating reversed-phase HPLC method.[3][4][5][6][10][11]

• Instrumentation: A high-performance liquid chromatograph equipped with a UV detector.

• Column: HALO C8, 100 mm x 4.6 mm, 2.7 µm particle size.[3][4][5][10][11]

• Mobile Phase: Acetonitrile and water (70:30, v/v).[3][4][5][10][11]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.[3][4][5][10][11]

• Detection Wavelength: 245 nm.[3][4][5]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the doramectin reference standard and samples in methanol (B129727) to a concentration of approximately 0.4 mg/mL.[3][4][5]

Visualizations

Caption: Doramectin degradation and epimerization pathway.

Caption: Experimental workflow for HPLC analysis.

Caption: Troubleshooting logic for unexpected peaks.

References

• 1. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 2. fao.org [fao.org]
• 3. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. academic.oup.com [academic.oup.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. who.int [who.int]
• 8. CURRENTA: Reference Standard Qualification [currenta.de]
• 9. 2024.sci-hub.se [2024.sci-hub.se]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Epi-doramectin Stability in Sample Preparation

This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing the degradation of epi-doramectin (B1150635) during sample preparation. Find troubleshooting advice and answers to frequently asked questions to ensure the accuracy and reliability of your experimental results.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and analysis of epi-doramectin, focusing on preventing its degradation.

Question	Possible Cause(s)	Recommended Solution(s)
Why am I observing a significant peak for epi-doramectin in my freshly prepared doramectin (B1670889) standard?	The doramectin reference standard may have undergone epimerization during storage or the solvent used for dissolution may be slightly basic.	Prepare fresh standards using a high-purity doramectin reference material. Dissolve the standard in a neutral, high-purity solvent such as methanol (B129727) or acetonitrile (B52724).[1] Store stock solutions in a freezer at ≤ -10 °C.[2]
My sample results show a higher than expected concentration of epi-doramectin and a lower concentration of doramectin after extraction. What could be the cause?	The sample matrix or the extraction conditions may be promoting the epimerization of doramectin to epi-doramectin. Basic (alkaline) conditions are a known cause of this reversible isomerization.[3][4]	Ensure that the pH of your sample and extraction solvents is neutral or slightly acidic. If the sample matrix is inherently basic, consider adding a suitable buffer to maintain a neutral pH during extraction. The use of a 2% acetic acid/acetonitrile solution has been reported for avermectin (B7782182) extraction.[2]
I am seeing degradation products other than epi-doramectin, such as the monosaccharide or aglycone forms. Why is this happening?	Exposure to acidic conditions can lead to the deglycosylation of doramectin, resulting in the formation of doramectin monosaccharide and, with further degradation, doramectin aglycone.[3][4]	Avoid strongly acidic conditions during your sample preparation. If an acidic pH is required for extraction or chromatographic separation, use mildly acidic conditions and minimize the exposure time. Store samples and extracts at low temperatures to slow down acid-catalyzed hydrolysis.
My results are inconsistent, and I suspect photodegradation. Is this a common issue?	Avermectins, as a class, are known to be susceptible to photodegradation. Exposure to UV or even strong visible light can lead to the formation of photoisomers.	All sample preparation steps should be performed under amber or yellow light, or in amber-colored labware to protect the analytes from light. Store all solutions, extracts, and samples in the dark.
After leaving my processed samples in the autosampler overnight, I see an increase in epi-doramectin. What should I do?	The conditions in the autosampler (e.g., temperature, solvent composition of the final extract) might be contributing to the epimerization of doramectin.	Analyze samples as soon as possible after preparation. If samples must be stored in the autosampler, ensure it is temperature-controlled (e.g., set to 4 °C) to minimize degradation. The stability of the processed sample in the final solvent should be validated.

Frequently Asked Questions (FAQs)

Q1: What are the main degradation pathways for doramectin that can lead to the formation of epi-doramectin?

A1: The primary degradation pathway leading to the formation of 2-epidoramectin is a reversible isomerization that occurs under basic (alkaline) conditions.[3][4] Under mildly acidic conditions, the main degradation pathway is deglycosylation, which results in the formation of doramectin monosaccharide and doramectin aglycone.[3][4]

Q2: What are the ideal storage conditions for epi-doramectin and doramectin stock solutions and samples?

A2: Stock solutions should be prepared in high-purity solvents like methanol or acetonitrile and stored in a freezer at ≤ -10 °C in amber glass vials to protect from light.[2] Biological samples should be stored frozen, also at ≤ -10 °C, until analysis.[2]

Q3: What sample preparation techniques are recommended to minimize epi-doramectin degradation?

A3: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a commonly used and effective technique for extracting avermectins from various matrices.[5][6] It is important to control the pH during this process, potentially by using buffered solutions, to prevent epimerization or hydrolysis. All steps should be performed while protecting the sample from light.

Q4: How can I confirm the identity of epi-doramectin and other degradation products in my samples?

A4: The most reliable method for confirming the identity of epi-doramectin and other degradation products is Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). This technique provides retention time and mass spectral data that can be compared to reference standards for positive identification.[7][8]

Experimental Protocols

Protocol 1: Extraction of Doramectin and Epi-doramectin from Biological Matrices using a Modified QuEChERS Method

This protocol is a general guideline and may require optimization for specific matrices.

• Sample Homogenization:

  • Weigh 5 g (± 0.1 g) of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

  • For tissues with low water content, add an appropriate amount of water to hydrate (B1144303) the sample.

• Extraction:

  • Add 10 mL of a 2% acetic acid in acetonitrile solution to the sample tube.

  • Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Cap the tube and vortex vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 10 minutes at a controlled temperature (e.g., 10 °C).

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 4 mL aliquot of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing d-SPE sorbents (e.g., 250 mg C18 and 250 mg MgSO₄).

  • Vortex for 1 minute.

  • Centrifuge at ≥3000 x g for 10 minutes.

• Final Extract Preparation:

  • Transfer a portion of the cleaned supernatant to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40-50 °C).

  • Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an amber autosampler vial.

Protocol 2: Preparation of Calibration Standards

• Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh approximately 10 mg of doramectin reference standard into a 10 mL amber volumetric flask.

  • Dissolve and dilute to volume with methanol.

  • Store at ≤ -10 °C. This solution is typically stable for up to one year.[2]

• Intermediate and Working Standards:

  • Prepare an intermediate stock solution (e.g., 10 µg/mL) by diluting the primary stock solution with methanol. This solution is generally stable for up to 6 months when stored at ≤ -10 °C.[2]

  • Prepare fresh working standard solutions daily by further diluting the intermediate stock solution with the mobile phase to the desired concentration range for the calibration curve.

Visualizations

Caption: pH-dependent degradation pathways of doramectin.

Caption: Recommended workflow for sample preparation to minimize degradation.

Caption: Troubleshooting flowchart for epi-doramectin degradation.

References

• 1. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fsis.usda.gov [fsis.usda.gov]
• 3. Primary pH degradation products of doramectin | Microbial Screening Technologies [microbialscreening.com]
• 4. researchgate.net [researchgate.net]
• 5. preprints.org [preprints.org]
• 6. mdpi.com [mdpi.com]
• 7. Positive and negative electrospray LC-MS-MS methods for quantitation of the antiparasitic endectocide drugs, abamectin, doramectin, emamectin, eprinomectin, ivermectin, moxidectin and selamectin in milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Confirmation of eprinomectin, moxidectin, abamectin, doramectin, and ivermectin in beef liver by liquid chromatography/positive ion atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Method Validation for Epi-Doramectin Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analytical method validation of epi-doramectin (B1150635) quantification. The information is tailored for researchers, scientists, and drug development professionals working on the analysis of doramectin (B1670889) and its related impurities.

Frequently Asked Questions (FAQs)

Q1: What is epi-doramectin and why is its quantification important?

A1: Epi-doramectin is an epimer of doramectin, a broad-spectrum anti-parasitic agent. It is considered a related substance or impurity in doramectin drug products. Regulatory agencies require the quantification of such impurities to ensure the safety, efficacy, and quality of the final drug product. Therefore, a validated analytical method is crucial for accurately determining the levels of epi-doramectin.

Q2: Which analytical technique is most suitable for quantifying epi-doramectin?

A2: Reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection is a widely used and robust technique for the quantification of doramectin and its related substances, including epi-doramectin.[1][2] LC-MS/MS can also be employed for higher sensitivity and selectivity, particularly for residue analysis in complex matrices.[3][4]

Q3: What are the key validation parameters for an epi-doramectin quantification method?

A3: According to the International Council for Harmonisation (ICH) guidelines, the key validation parameters include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantification (LOQ), and robustness.[1][2]

Q4: How is the specificity of the method demonstrated?

A4: Specificity is demonstrated by showing that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This is often achieved through forced degradation studies where the drug substance is exposed to stress conditions like acid, base, oxidation, heat, and light to generate potential degradation products.[5][6] The method should be able to separate the epi-doramectin peak from doramectin and any generated degradation products. Under basic conditions, doramectin can isomerize to form 2-epidoramectin.[7]

Q5: What are typical acceptance criteria for the validation parameters?

A5: While specific limits may vary depending on the application and regulatory requirements, general acceptance criteria are summarized in the table below.

Quantitative Data Summary

The following tables summarize typical validation parameters and acceptance criteria for the quantification of epi-doramectin as a related substance in doramectin drug substance, based on a stability-indicating HPLC-UV method.

Table 1: Method Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria
Specificity	The method must be able to resolve epi-doramectin from doramectin and other potential impurities/degradants. Peak purity analysis should confirm the homogeneity of the analyte peak.
Linearity (r²)	≥ 0.998[8]
Range	Typically from the Limit of Quantification (LOQ) to 150% of the specification limit for the impurity.
Accuracy (% Recovery)	80.0% to 120.0%
Precision (RSD%)	Repeatability (Intra-day): ≤ 5.0% Intermediate Precision (Inter-day): ≤ 10.0%
Limit of Quantification (LOQ)	The method should be sensitive enough to quantify epi-doramectin at the reporting threshold (e.g., 0.1% of the doramectin concentration).[1][2]
Robustness	No significant impact on results with small, deliberate variations in method parameters (e.g., ±2% change in mobile phase organic content, ±5°C change in column temperature).

Table 2: Example System Suitability Requirements

System Suitability Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0 for both doramectin and epi-doramectin peaks
Resolution (Rs)	≥ 1.5 between doramectin and epi-doramectin peaks
Theoretical Plates (N)	≥ 2000 for both doramectin and epi-doramectin peaks
Relative Standard Deviation (RSD%) of replicate injections	≤ 2.0% for peak area and retention time

Experimental Protocol: Stability-Indicating HPLC Method

This protocol is based on a validated method for the determination of doramectin and its related substances.[1][2]

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

2. Chromatographic Conditions:

• Column: HALO C8, 100 mm x 4.6 mm, 2.7 µm particle size[1][2]

• Mobile Phase: Acetonitrile and water (70:30, v/v)[1][2]

• Flow Rate: 1.0 mL/min

• Column Temperature: 40°C[1][2]

• Detection Wavelength: 245 nm[1][2]

• Injection Volume: 10 µL

• Run Time: Approximately 10 minutes[2]

3. Standard and Sample Preparation:

• Diluent: Methanol (B129727)

• Standard Solution: Prepare a stock solution of epi-doramectin reference standard in methanol. Prepare working standard solutions by diluting the stock solution to the desired concentrations (e.g., at the LOQ and specification levels).

• Sample Solution: Accurately weigh and dissolve the doramectin drug substance or product in methanol to achieve a known concentration.

4. Validation Experiments:

• Specificity: Perform forced degradation studies on doramectin. Analyze blank, placebo (if applicable), doramectin standard, epi-doramectin standard, and stressed samples to demonstrate resolution.

• Linearity: Prepare a series of at least five concentrations of epi-doramectin spanning the expected range. Plot a graph of peak area versus concentration and determine the correlation coefficient (r²).

• Accuracy: Analyze samples spiked with known amounts of epi-doramectin at different concentration levels (e.g., 50%, 100%, and 150% of the specification limit). Calculate the percentage recovery.

• Precision:

  • Repeatability: Analyze a minimum of six replicate preparations of a sample spiked with epi-doramectin at the target concentration on the same day and by the same analyst.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or instrument.

• LOD and LOQ: Determine the limit of detection and limit of quantification based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Introduce small, deliberate changes to the method parameters (e.g., mobile phase composition, column temperature, flow rate) and assess the impact on the results.

Troubleshooting Guide

Caption: Troubleshooting guide for common HPLC issues in epi-doramectin analysis.

Experimental Workflow and Logic

Caption: Workflow for the development and validation of an epi-doramectin quantification method.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Primary pH degradation products of doramectin | Microbial Screening Technologies [microbialscreening.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Doramectin Isomerization in Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the isomerization of doramectin (B1670889) to its inactive epi-doramectin (B1150635) form in pharmaceutical formulations.

Frequently Asked Questions (FAQs)

Q1: What is epi-doramectin and why is it a concern in doramectin formulations?

A1: Epi-doramectin is the 2-epimer of doramectin, an isomer formed by the inversion of the stereochemical center at the C-2 position of the doramectin molecule. This structural change can lead to a significant reduction or loss of biological activity. The formation of epi-doramectin is a critical quality attribute to control during formulation development and stability studies to ensure the therapeutic efficacy of the final product. Avermectins, including doramectin, can undergo epimerization at the C-2 position, particularly under basic conditions[1].

Q2: What are the primary factors that promote the isomerization of doramectin to epi-doramectin?

A2: The primary factor promoting the isomerization of doramectin to epi-doramectin is exposure to alkaline (high pH) conditions. Other factors that can contribute to the overall degradation of doramectin, potentially including isomerization, are exposure to strong acids, light (photodegradation), and oxidative stress. Temperature can accelerate these degradation processes.

Q3: What is the optimal pH range to maintain the stability of doramectin in a formulation?

Q4: How does temperature affect the stability of doramectin and its isomerization to epi-doramectin?

A4: Elevated temperatures accelerate chemical degradation reactions, including the isomerization of doramectin. While doramectin is stable under normal storage conditions, prolonged exposure to high temperatures can increase the rate of formation of degradants, including epi-doramectin. It is recommended to store doramectin formulations according to the manufacturer's instructions, typically at controlled room temperature, to minimize degradation.

Q5: Is doramectin sensitive to light? What precautions should be taken?

A5: Yes, avermectins are known to be sensitive to light[2]. Photodegradation can lead to the formation of various isomers and degradation products. To minimize photolytic degradation, doramectin formulations should be protected from light during manufacturing, storage, and handling. The use of amber or opaque packaging is a common and effective strategy. Photostability testing, as per ICH Q1B guidelines, should be conducted to assess the light sensitivity of a new formulation.

Q6: What types of excipients are commonly used in stable doramectin formulations?

A6: Doramectin is often formulated in non-aqueous, oily vehicles to enhance its stability. Common excipients include vegetable oils (e.g., sesame oil, cottonseed oil), ethyl oleate, and castor oil[4][5][6]. These solvents help to protect the molecule from hydrolysis and other degradation pathways. Antioxidants, such as butylated hydroxytoluene (BHT) or tocopherol acetate, are also frequently included to prevent oxidative degradation[].

Troubleshooting Guide: Isomerization of Doramectin to Epi-Doramectin

This guide provides a systematic approach to identifying and resolving issues related to the formation of epi-doramectin in your formulations.

Problem: Increased levels of epi-doramectin detected during stability studies.

Diagram: Troubleshooting Workflow for Epi-Doramectin Formation

Caption: A logical workflow for troubleshooting the root cause of epi-doramectin formation.

Potential Cause	Investigation	Recommended Action
High Formulation pH	Measure the pH of the aqueous phase of the formulation or the pH of aqueous extracts of the non-aqueous formulation.	Adjust the pH to a slightly acidic to neutral range (e.g., pH 6.0-7.0) using a suitable buffering agent.
Basic Impurities in Excipients	Review the certificates of analysis for all excipients for information on pH or basic impurities. Conduct compatibility studies with individual excipients.	Source high-purity excipients from reputable suppliers. Consider including purification steps for critical excipients.
Elevated Storage Temperature	Review temperature logs from stability chambers and storage areas.	Ensure the formulation is stored at the recommended temperature. Implement stricter temperature controls if necessary.
Exposure to Light	Assess the light-protective properties of the primary packaging. Review handling procedures for potential light exposure.	Use amber or opaque primary packaging. Minimize exposure to light during all stages of manufacturing and handling.
Incompatible Excipients	Conduct a thorough literature review and perform compatibility studies between doramectin and each excipient.	Reformulate to replace any excipients that are found to promote isomerization.

Quantitative Data on Doramectin Degradation

While specific kinetic data for the isomerization of doramectin to epi-doramectin across a range of conditions is limited in publicly available literature, the following table summarizes general stability information for avermectins. This data can be used to guide formulation development and stress testing protocols.

Condition	Effect on Avermectins	Primary Degradants	Reference
Alkaline pH (e.g., > 8)	Promotes epimerization at C-2.	2-epimer (epi-doramectin)	[1]
Acidic pH (e.g., < 4)	Promotes deglycosylation.	Monosaccharide, Aglycone	[3]
Oxidative Stress	Degradation of the macrocyclic lactone ring.	Oxidized derivatives	[2]
Photolysis (UV/Visible Light)	Isomerization and degradation.	Photo-isomers, various degradants	[2]
Elevated Temperature	Accelerates all degradation pathways.	Mixture of degradants	[8]

Experimental Protocols

Protocol 1: Forced Degradation Study for Doramectin

Objective: To investigate the degradation pathways of doramectin under various stress conditions and to generate the primary degradants, including epi-doramectin, for analytical method development and validation.

Materials:

• Doramectin active pharmaceutical ingredient (API)

• Hydrochloric acid (HCl), 0.1 N

• Sodium hydroxide (B78521) (NaOH), 0.1 N

• Hydrogen peroxide (H₂O₂), 3%

• Methanol, HPLC grade

• Acetonitrile, HPLC grade

• Water, HPLC grade

• pH meter

• Photostability chamber

• Oven

Procedure:

• Acid Hydrolysis: Dissolve doramectin in a suitable solvent (e.g., methanol) and add 0.1 N HCl. Heat the solution at a controlled temperature (e.g., 60°C) for a specified time. Neutralize the solution before analysis.

• Base Hydrolysis: Dissolve doramectin in a suitable solvent and add 0.1 N NaOH. Keep the solution at room temperature for a specified time. Neutralize the solution before analysis. This condition is expected to generate epi-doramectin.

• Oxidative Degradation: Dissolve doramectin in a suitable solvent and add 3% H₂O₂. Keep the solution at room temperature, protected from light, for a specified time.

• Thermal Degradation: Place solid doramectin powder and a solution of doramectin in an oven at an elevated temperature (e.g., 80°C) for a specified time.

• Photolytic Degradation: Expose solid doramectin powder and a solution of doramectin to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A dark control should be kept under the same conditions.

Analysis: Analyze all stressed samples, along with an unstressed control, using a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method for Doramectin and Epi-Doramectin

Objective: To separate and quantify doramectin and its process-related impurities and degradation products, including epi-doramectin.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

Chromatographic Conditions (Example): [9][10]

• Column: HALO C8 (100 mm × 4.6 mm i.d., 2.7 µm particle size)

• Mobile Phase: Acetonitrile and water (70:30, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 40°C

• Detection Wavelength: 245 nm

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Prepare a standard solution of doramectin of known concentration in the mobile phase. If available, prepare a standard solution of epi-doramectin.

• Sample Preparation: Dilute the doramectin formulation with a suitable solvent to obtain a final concentration within the linear range of the method.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Quantification: Identify the peaks based on their retention times compared to the standards. Calculate the amount of doramectin and epi-doramectin in the sample.

Signaling Pathways and Logical Relationships

Diagram: Degradation Pathways of Doramectin

Caption: Major degradation pathways of doramectin under different stress conditions.

References

• 1. openaccessjournals.com [openaccessjournals.com]
• 2. researchgate.net [researchgate.net]
• 3. Primary pH degradation products of doramectin | Microbial Screening Technologies [microbialscreening.com]
• 4. Effect of formulation on the pharmacokinetics and efficacy of doramectin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. WO2000035445A1 - Doramectin formulations - Google Patents [patents.google.com]
• 6. WO2010116267A1 - High dosage doramectin formulation - Google Patents [patents.google.com]
• 8. isah-soc.org [isah-soc.org]
• 9. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

addressing poor reproducibility in epi-doramectin assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address poor reproducibility in epi-doramectin (B1150635) assays. The information is tailored for researchers, scientists, and drug development professionals to help identify and resolve common issues encountered during experimentation.

Troubleshooting Guides and FAQs

This section is designed in a question-and-answer format to directly address specific problems that can lead to poor reproducibility in epi-doramectin quantification.

Sample Handling and Stability

Q1: My epi-doramectin concentrations are inconsistent across replicates. Could sample degradation be the cause?

A1: Yes, inconsistent epi-doramectin concentrations are frequently linked to sample degradation. Doramectin (B1670889) and its epimers are susceptible to degradation under certain conditions. Of particular note is the base-catalyzed epimerization of avermectins.[1] Exposure of your sample to basic conditions, even mildly basic pH, can lead to the conversion of doramectin to epi-doramectin, and vice-versa, altering the concentration of your target analyte. Additionally, avermectins can degrade under acidic conditions and are sensitive to light.

Q2: What are the optimal storage conditions for samples containing doramectin and epi-doramectin?

A2: To minimize degradation and interconversion, samples should be stored at or below -20°C in a dark environment. It is also advisable to ensure the sample matrix is at a neutral or slightly acidic pH. One study on the stability of various macrocyclic lactones in bovine plasma found that acidification of the plasma to approximately pH 4 contributed to the stability of the analytes during long-term storage at ≤ -15°C.[2]

Q3: Can the extraction process itself lead to variability in my results?

A3: Absolutely. The efficiency of your extraction process is critical for reproducible results. Incomplete extraction will lead to lower than expected analyte concentrations. The choice of extraction solvent and cleanup procedure is crucial. Acetonitrile (B52724) is a commonly used and effective solvent for extracting avermectins from various matrices, including tissues and milk.[3][4] Solid-phase extraction (SPE) with a C18 cartridge is a frequently employed cleanup step to remove interfering substances.[3] Inconsistent execution of these steps can introduce significant variability.

Chromatography and Detection

Q4: I'm observing peak tailing or splitting for my epi-doramectin peak. What could be the cause?

A4: Peak tailing and splitting in HPLC are common issues that can significantly impact reproducibility. Several factors can contribute to this problem:

• Column Degradation: The accumulation of contaminants from the sample matrix on the column can lead to a deterioration of the packed bed, causing peak distortion.[5] A guard column can help protect the analytical column.[5]

• Mobile Phase Issues: An incorrect mobile phase pH can affect the ionization state of the analyte and its interaction with the stationary phase, leading to tailing. For structurally similar compounds like epimers, precise control of the mobile phase composition is critical for good separation.

• Sample Overload: Injecting too much sample can saturate the column, resulting in peak tailing and broadening.[6]

• Extra-Column Volume: Excessive volume in the tubing and connections between the injector, column, and detector can cause band broadening and peak tailing.[5]

• Sample Solvent Effects: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause peak distortion, including splitting.[7]

Q5: My assay is not sensitive enough to detect low levels of epi-doramectin. How can I improve sensitivity?

A5: Improving the sensitivity of your assay may involve several strategies:

• Optimize the Detector: If using HPLC with UV detection, ensure you are using the optimal wavelength for doramectin, which is around 245 nm.[8] For higher sensitivity and specificity, consider using a fluorescence detector after derivatization or an LC-MS/MS system.[3][9]

• Derivatization: Avermectins can be derivatized to form fluorescent compounds, which significantly enhances detection sensitivity. A common derivatization method involves using 1-methylimidazole (B24206) and trifluoroacetic anhydride.[10]

• Mass Spectrometry: LC-MS/MS offers the highest sensitivity and selectivity for the analysis of avermectins.[9] Optimizing the MS parameters, such as the precursor and product ions, is crucial for achieving low limits of detection.

Q6: I'm having trouble separating doramectin from epi-doramectin. What can I do?

A6: Separating epimers can be challenging due to their similar physicochemical properties. Here are some suggestions:

• Column Selection: A high-resolution column with a smaller particle size (e.g., 2.7 µm) can provide the necessary efficiency for separating closely related compounds.[8][11] A C18 or C8 column is commonly used.[8][11]

• Mobile Phase Optimization: The composition of the mobile phase is critical. Small changes in the ratio of organic solvent (e.g., acetonitrile, methanol) to water can significantly impact the resolution of epimers. The use of additives like formic acid or phosphoric acid can also improve peak shape and separation.[12]

• Temperature Control: Maintaining a consistent and optimized column temperature is important for reproducible chromatography. A study on the separation of doramectin and its related substances maintained the column at 40°C.[8]

Matrix Effects

Q7: I suspect matrix effects are impacting my assay's accuracy. How can I identify and mitigate them?

A7: Matrix effects, which can cause ion suppression or enhancement in LC-MS analysis, are a common source of poor reproducibility in complex samples.

• Identification: To determine if you have matrix effects, you can compare the signal response of an analyte in a pure solvent to the response of the same analyte spiked into a blank matrix extract. A significant difference in signal indicates the presence of matrix effects.

• Mitigation Strategies:

  • Sample Cleanup: A thorough sample cleanup procedure, such as solid-phase extraction (SPE), can remove many of the interfering matrix components.[3]

  • Matrix-Matched Calibration: Preparing your calibration standards in a blank matrix that is identical to your sample matrix can help to compensate for matrix effects.[13]

  • Stable Isotope-Labeled Internal Standards: The use of a stable isotope-labeled internal standard that co-elutes with your analyte is the most effective way to correct for matrix effects, as it will be affected in the same way as the analyte of interest.[2]

Data Presentation

Table 1: HPLC Method Parameters for Doramectin and Related Substances

Parameter	Condition	Reference
Column	HALO C8 (100 mm × 4.6 mm, 2.7 µm)	[8]
Mobile Phase	Acetonitrile:Water (70:30, v/v)	[8]
Flow Rate	1.0 mL/min (example, not specified)
Column Temperature	40 °C	[8]
Detection	UV at 245 nm	[8]
Injection Volume	20 µL (example, not specified)
Run Time	< 10 minutes	[8]

Table 2: LC-MS/MS Parameters for Doramectin

Parameter	Condition	Reference
Ionization Mode	Positive Electrospray Ionization (ESI+)	[9]
MRM Transition	916.88 > 593.83 (Quantifier)	[9]
916.88 > 331.40 (Qualifier)	[9]
Limit of Detection (LOD)	0.1 µg/kg (in chicken muscle)	[9]
Limit of Quantitation (LOQ)	0.2 µg/kg (in chicken muscle)	[9]

Table 3: Stability of Doramectin in Bovine Plasma under Acidified Conditions

Storage Time	Storage Temperature	Analyte Recovery (%)	Reference
28 days	≤ -15 °C	90 ± 10	[2]
9 months	≤ -15 °C	80 - 85	[2]

Experimental Protocols

Protocol 1: HPLC-UV Analysis of Doramectin and Epi-Doramectin in a Drug Substance

This protocol is adapted from a validated, stability-indicating method for the analysis of doramectin and its related substances.[8]

• Standard and Sample Preparation:

  • Prepare a stock solution of doramectin reference standard in methanol (B129727).

  • Accurately weigh and dissolve the doramectin drug substance sample in methanol to achieve a similar concentration as the standard solution.

• Chromatographic System:

  • HPLC System: An HPLC system equipped with a UV detector.

  • Column: HALO C8, 100 mm × 4.6 mm, 2.7 µm particle size.

  • Mobile Phase: Isocratic mixture of acetonitrile and water (70:30, v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40 °C.

  • Detection Wavelength: 245 nm.

  • Injection Volume: 20 µL.

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject a blank (methanol) to ensure no interfering peaks are present.

  • Inject the standard solution multiple times to establish system suitability (e.g., check for consistent retention times and peak areas).

  • Inject the sample solutions.

• Data Processing:

  • Identify the peaks for doramectin and epi-doramectin based on their retention times relative to the standard.

  • Integrate the peak areas and calculate the concentration of epi-doramectin relative to doramectin.

Protocol 2: Extraction of Doramectin from Tissue Samples for LC-MS/MS Analysis

This protocol is a general procedure based on common methods for avermectin (B7782182) extraction from tissue matrices.[10]

• Sample Homogenization:

  • Weigh approximately 2.5 g of minced tissue into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Add an internal standard if available.

• Extraction:

  • Add 8 mL of acetonitrile to the tube.

  • Homogenize the sample for 1-2 minutes.

  • Vortex for 30 seconds and centrifuge at a minimum of 1500 RPM for 3 minutes.

• Cleanup (Solid-Phase Extraction):

  • Pre-condition a C18 SPE cartridge with acetonitrile followed by water.

  • Load the supernatant from the extraction step onto the SPE cartridge.

  • Wash the cartridge with a weak solvent mixture (e.g., water/acetonitrile) to remove polar interferences.

  • Elute the analytes with a stronger solvent (e.g., acetonitrile or methanol).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of mobile phase.

  • Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

Mandatory Visualization

Caption: A generalized workflow for the analysis of epi-doramectin in various sample types.

Caption: The mechanism of action of doramectin via the glutamate-gated chloride channel.

References

• 1. Stability studies and high-performance liquid chromatographic procedures for L-648,548 and its major degradates in an animal health formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. jfda-online.com [jfda-online.com]
• 4. researchgate.net [researchgate.net]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Peak splitting and tailing - Chromatography Forum [chromforum.org]
• 8. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. nucleus.iaea.org [nucleus.iaea.org]
• 11. researchgate.net [researchgate.net]
• 12. Separation of Doramectin on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. agilent.com [agilent.com]

Technical Support Center: Epi-doramectin Contamination in Doramectin Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering epi-doramectin (B1150635) contamination in their doramectin (B1670889) samples.

Frequently Asked Questions (FAQs)

Q1: What is epi-doramectin and how is it formed?

A1: Epi-doramectin is a stereoisomer of doramectin, specifically the 2-epimer. It is a known impurity and degradation product of doramectin. Its formation can be catalyzed by basic conditions, which cause a change in the spatial arrangement of atoms at the second carbon position of the doramectin molecule. This structural change can potentially alter the biological activity and safety profile of the drug.

Q2: What is the potential impact of epi-doramectin contamination on my experiments?

A2: The presence of epi-doramectin can have several implications for your research:

• Inaccurate Quantification of Doramectin: If your analytical method does not adequately separate doramectin from epi-doramectin, you may overestimate the true concentration of the active doramectin compound.

• Variable Experimental Results: The unknown and potentially variable levels of epi-doramectin in different batches of doramectin can lead to inconsistent and unreliable experimental outcomes.

• Safety and Toxicity Concerns: The toxicological profile of epi-doramectin has not been extensively studied. The presence of this impurity could introduce unforeseen safety risks.

Q3: Are there established regulatory limits for epi-doramectin in doramectin samples?

A3: Currently, there is no specific monograph for doramectin in the European Pharmacopoeia (Ph. Eur.)[1]. While general guidelines for the control of impurities in active pharmaceutical ingredients exist, specific official limits for epi-doramectin are not publicly available. In the absence of specific guidance, it is crucial to characterize and control the levels of any impurity to ensure the quality and consistency of your research material.

Q4: How can I detect and quantify epi-doramectin in my doramectin samples?

A4: High-Performance Liquid Chromatography (HPLC) is the most common technique for the separation and quantification of doramectin and its related substances, including epi-doramectin. A validated, stability-indicating HPLC method is essential for accurately determining the level of contamination. A detailed experimental protocol is provided in this guide.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of epi-doramectin contamination.

Problem	Possible Causes	Troubleshooting Steps
Poor separation between doramectin and epi-doramectin peaks in HPLC.	1. Inappropriate column selection. 2. Mobile phase composition not optimized. 3. Suboptimal column temperature.	1. Use a high-resolution C8 or C18 column with a small particle size (e.g., ≤ 3 µm). 2. Adjust the ratio of organic solvent (e.g., acetonitrile) to water in the mobile phase. Small, incremental changes can significantly impact resolution. 3. Optimize the column temperature. A good starting point is 40°C.
Inaccurate or non-reproducible quantification of epi-doramectin.	1. Lack of a specific reference standard for epi-doramectin. 2. Degradation of doramectin or epi-doramectin during sample preparation. 3. Non-linear detector response.	1. If a certified reference standard for epi-doramectin is unavailable, use relative response factors (RRFs) with respect to doramectin for estimation. Note that this provides an estimate and not an exact quantification. 2. Prepare samples in a diluent that ensures stability (e.g., methanol) and analyze them promptly. Avoid exposure to basic conditions. 3. Ensure the concentration of the impurity falls within the linear range of the detector. If necessary, adjust the sample concentration.
Appearance of unexpected peaks in the chromatogram.	1. Presence of other impurities or degradation products. 2. Contamination from solvents or sample handling. 3. Sample matrix effects.	1. A forced degradation study can help in identifying potential degradation products. 2. Run a blank injection of the solvent to check for contamination. 3. If analyzing formulated products, perform a matrix effect study to ensure that excipients are not interfering with the analysis.

Data Presentation

While specific quantitative data for epi-doramectin in commercial doramectin batches is limited in publicly available literature, a study on the impurity profile of a doramectin bulk drug identified seven impurities (Imp-I to Imp-VII) at the following levels[2][3]:

Impurity	Percentage (%)
Imp-I	0.073
Imp-II	0.394
Imp-III	0.972
Imp-IV	0.227
Imp-V	0.343
Imp-VI	0.151
Imp-VII	0.211

Note: The specific identity of these impurities as epi-doramectin was not confirmed in this study. Another study on doramectin residues in cattle fat mentioned the presence of a doramectin epimer at low levels, though a specific quantity was not provided[4].

Experimental Protocols

Key Experiment: Determination of epi-doramectin by High-Performance Liquid Chromatography (HPLC)

This protocol is based on a validated stability-indicating HPLC method for doramectin and its related substances[5][].

1. Objective:

To separate and quantify epi-doramectin in doramectin samples.

2. Materials and Reagents:

• Doramectin sample

• Doramectin reference standard

• Epi-doramectin reference standard (if available)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (B129727) (HPLC grade)

• HPLC system with UV detector

• C8 or C18 analytical column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size)

3. Chromatographic Conditions:

Parameter	Condition
Column	C8 or C18, 150 mm x 4.6 mm, 3.5 µm
Mobile Phase	Acetonitrile and Water (Gradient or Isocratic)
Flow Rate	1.0 mL/min
Column Temperature	40°C
Detection Wavelength	245 nm
Injection Volume	10 µL

4. Sample Preparation:

• Standard Solution: Accurately weigh and dissolve the doramectin reference standard in methanol to obtain a known concentration (e.g., 1 mg/mL).

• Sample Solution: Accurately weigh and dissolve the doramectin sample in methanol to obtain a similar concentration as the standard solution.

• Filter all solutions through a 0.45 µm filter before injection.

5. Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Identify the peaks for doramectin and epi-doramectin based on their retention times (an epi-doramectin reference standard is required for definitive identification).

• Calculate the percentage of epi-doramectin in the sample using the area normalization method or an external standard method if a reference standard is available.

6. System Suitability:

• Perform system suitability tests to ensure the chromatographic system is performing adequately. Key parameters include resolution between doramectin and epi-doramectin, tailing factor, and theoretical plates.

Visualizations

Caption: Workflow for the analysis of epi-doramectin in doramectin samples.

Caption: Troubleshooting guide for poor peak resolution in HPLC analysis.

References

• 1. assets.hpra.ie [assets.hpra.ie]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. Doramectin | CAS 117704-25-3 | LGC Standards [lgcstandards.com]
• 5. 854. Doramectin (WHO Food Additives Series 36) [inchem.org]

Technical Support Center: Optimization of Epi-Doramectin Storage Conditions

This technical support center provides guidance and troubleshooting for researchers, scientists, and drug development professionals working with epi-doramectin (B1150635). The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation and storage.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for epi-doramectin?

For long-term stability, it is recommended to store epi-doramectin at -20°C.[1] Avermectins, the family of compounds to which doramectin (B1670889) belongs, are typically stored at low temperatures to minimize degradation. Samples of liver tissue containing doramectin have been successfully stored frozen at approximately -20°C for up to three years without significant degradation.[2] It is also advisable to protect the compound from light.

Q2: Can I store epi-doramectin at refrigerated temperatures (2-8°C) for short periods?

While -20°C is recommended for long-term storage, refrigeration at 2-8°C may be acceptable for short-term storage. However, the duration of acceptable storage at this temperature should be validated by stability studies. One product information sheet for a doramectin-containing product suggests storage at 2° to 8°C in the dark.[3]

Q3: How does pH affect the stability of epi-doramectin?

Epi-doramectin is susceptible to degradation under acidic conditions. Under mildly acidic conditions, doramectin has been shown to undergo sequential deglycosylation to yield doramectin monosaccharide and doramectin aglycone.[4] Therefore, it is critical to maintain a neutral pH for solutions containing epi-doramectin to prevent degradation.

Q4: Is epi-doramectin sensitive to light?

Yes, avermectins are known to be light-sensitive. It is recommended to store both solid epi-doramectin and its solutions in light-resistant containers or in the dark to prevent photodegradation.

Q5: What solvents are suitable for dissolving and storing epi-doramectin?

Methanol (B129727) is a commonly used solvent for dissolving and preparing doramectin samples for analysis.[5] For analytical purposes, stock solutions of related compounds have been prepared in methanol and stored at -18°C for up to 12 months.[6] Acetonitrile (B52724) is also frequently used in analytical methods and as an extraction solvent.[6][7] The choice of solvent may depend on the specific application, and its impact on stability should be considered.

Troubleshooting Guide

Issue 1: I am seeing unexpected peaks in my HPLC analysis of a stored epi-doramectin sample.

• Potential Cause 1: Degradation due to improper storage.

  • Troubleshooting Step 1: Verify the storage temperature. Has the sample been consistently stored at -20°C?

  • Troubleshooting Step 2: Check the pH of the solution. Acidic conditions can cause deglycosylation, leading to the appearance of monosaccharide and aglycone degradation products.[4]

  • Troubleshooting Step 3: Ensure the sample was protected from light during storage and handling.

• Potential Cause 2: Contamination.

  • Troubleshooting Step 1: Analyze a fresh sample of epi-doramectin to rule out contamination of the stored sample.

  • Troubleshooting Step 2: Check the purity of the solvent used to dissolve the sample.

Issue 2: The concentration of my epi-doramectin standard solution has decreased over time.

• Potential Cause 1: Degradation.

  • Troubleshooting Step 1: Review the storage conditions (temperature, light exposure, pH) as outlined in Issue 1.

  • Troubleshooting Step 2: Consider the solvent used for the solution. While methanol and acetonitrile are common, their long-term effects on epi-doramectin stability at specific concentrations and temperatures should be validated.

• Potential Cause 2: Solvent evaporation.

  • Troubleshooting Step 1: Ensure that storage vials are properly sealed to prevent solvent evaporation, especially for long-term storage.

• Potential Cause 3: Adsorption to the container surface.

  • Troubleshooting Step 1: Consider using silanized glass or polypropylene (B1209903) vials to minimize adsorption, particularly for very dilute solutions.

Data Presentation

Table 1: Summary of Factors Affecting Epi-Doramectin Stability

Parameter	Condition	Effect on Stability	Recommendation	Citation
Temperature	-20°C	Optimal for long-term stability	Recommended for long-term storage.	[1][2]
2-8°C	Suitable for short-term storage	Validate for intended duration; protect from light.	[3]
Room Temperature	Increased risk of degradation	Avoid for storage.
pH	Mildly Acidic	Deglycosylation to monosaccharide and aglycone	Maintain neutral pH in solutions.	[4]
Neutral	More stable	Recommended for solutions.
Basic	Stability not well-documented	Use with caution and validate.
Light	Exposure	Potential for photodegradation	Store in the dark or in light-resistant containers.
Solvent	Methanol	Suitable for sample preparation and storage	Store solutions at low temperatures.	[5][6]
Acetonitrile	Suitable for extraction and analysis	Store solutions at low temperatures.	[6][7]

Experimental Protocols

Protocol: Accelerated Stability Study of Epi-Doramectin in Solution

1. Objective: To evaluate the stability of epi-doramectin in a specific solvent under accelerated storage conditions.

2. Materials:

• Epi-doramectin reference standard

• HPLC-grade solvent (e.g., methanol)

• Amber HPLC vials with screw caps

• Calibrated stability chambers or ovens

• Validated stability-indicating HPLC method[5]

3. Procedure:

• Prepare a stock solution of epi-doramectin in the chosen solvent at a known concentration (e.g., 1 mg/mL).

• Aliquot the stock solution into amber HPLC vials and seal them securely.

• Place the vials in stability chambers set to the following conditions:

  • 40°C / 75% Relative Humidity (Accelerated)

  • 25°C / 60% Relative Humidity (Long-term simulation)

  • 5°C (Refrigerated)

  • -20°C (Control)

• At specified time points (e.g., 0, 1, 2, 4, 8, and 12 weeks), remove one vial from each storage condition.

• Allow the vials to equilibrate to room temperature.

• Analyze the samples using a validated stability-indicating HPLC method to determine the concentration of epi-doramectin and the presence of any degradation products.

• Calculate the percentage of remaining epi-doramectin and the relative percentage of each degradation product.

4. Data Analysis:

• Plot the percentage of remaining epi-doramectin against time for each storage condition.

• Determine the degradation rate constant and the shelf-life under each condition.

Mandatory Visualizations

Caption: Proposed degradation pathway for epi-doramectin.

Caption: Experimental workflow for a stability study.

Caption: Troubleshooting flowchart for stability issues.

References

• 1. agscientific.com [agscientific.com]
• 2. fao.org [fao.org]
• 3. Zoetis [zoetisus.com]
• 4. Primary pH degradation products of doramectin | Microbial Screening Technologies [microbialscreening.com]
• 5. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. isah-soc.org [isah-soc.org]

Reference Data & Comparative Studies

epi-doramectin vs doramectin biological activity

A Comparative Guide to the Biological Activity of Doramectin (B1670889) and the Significance of its Stereoisomers

This guide provides a detailed comparison of the biological activities of the well-established antiparasitic agent, doramectin, and explores the potential implications of its stereochemical variations, such as epi-doramectin (B1150635). This document is intended for researchers, scientists, and drug development professionals interested in the structure-activity relationships of macrocyclic lactones.

Introduction to Doramectin and its Epimers

Doramectin is a semi-synthetic macrocyclic lactone derived from the fermentation of genetically engineered strains of Streptomyces avermitilis.[1][2][3] It is a potent, broad-spectrum endectocide used in veterinary medicine to treat and control a wide range of internal and external parasites, including gastrointestinal roundworms, lungworms, eyeworms, grubs, sucking lice, and mange mites in cattle and other livestock.[3][4][5]

Mechanism of Action

The primary mode of action for doramectin involves its role as an allosteric modulator of glutamate-gated chloride channels (GluCls) in the nerve and muscle cells of invertebrates.[1][2][6]

• Binding to GluCls : Doramectin binds selectively to GluCls, which are ligand-gated ion channels unique to invertebrates.[7][8][9]

• Increased Chloride Permeability : This binding potentiates the effect of glutamate, leading to an increased permeability of the cell membrane to chloride ions.[2][6]

• Hyperpolarization : The influx of chloride ions causes hyperpolarization of the nerve and muscle cells.[2][6][10]

• Paralysis and Death : This hyperpolarization inhibits the electrical activity of nerve cells in nematodes and muscle cells in arthropods, resulting in a rapid, non-spastic paralysis and eventual death of the parasite.[1][3][4]

Mammals are generally unaffected by therapeutic doses of doramectin because their neuronal receptors to which macrocyclic lactones bind are located within the central nervous system (CNS), which is protected by the blood-brain barrier that doramectin does not readily cross.[2][3] Additionally, the primary inhibitory neurotransmitter in mammals is GABA, and while avermectins can interact with GABA receptors, their affinity for invertebrate GluCls is significantly higher.

Biological Activity and Efficacy of Doramectin

Doramectin has demonstrated high efficacy against a wide range of parasitic nematodes and arthropods. Clinical and field studies have quantified its potent anthelmintic and insecticidal/acaricidal activity.

Anthelmintic Activity

Doramectin is highly effective against both adult and larval stages of numerous nematode species.

Table 1: Efficacy of Doramectin Against Common Cattle Nematodes

Nematode Species	Efficacy (%)	Reference
Ostertagia ostertagi (including inhibited larvae)	>99.6%	[11]
Haemonchus placei	>99.6%	[11]
Cooperia spp.	>99.6%	[11]
Dictyocaulus viviparus (lungworm)	>99.6%	[11][12]
Oesophagostomum radiatum	>99.6%	[11]
Bunostomum phlebotomum	>99.6%	[11]
Trichostrongylus spp.	>99.6%	[11]
Nematodirus helvetianus	73.3% - 75.5%	[11]

Note: Efficacy is based on the reduction of worm burdens in treated animals compared to untreated controls.

Acaricidal Activity

Doramectin is also effective against ectoparasites such as mites. In a comparative study against Psoroptes ovis (mange mites) in cattle, a 1% doramectin injection showed significantly higher efficacy than a 1% ivermectin formulation, with 80% of doramectin-treated animals clinically cured compared to 10% for ivermectin.[13]

The Importance of Stereochemistry: Doramectin vs. its Epimers

The biological activity of a drug is intrinsically linked to its three-dimensional structure. The precise spatial arrangement of atoms determines how well a molecule can fit into the binding site of its target receptor, much like a key fits into a lock.

For doramectin, the target is the glutamate-gated chloride channel. The interaction between doramectin and the GluCl is highly specific. An epimer of doramectin, having a different configuration at one of its chiral centers, would present a different shape to the binding site. This alteration, even at a single point, can dramatically reduce or even eliminate its binding affinity and, consequently, its biological activity.

Figure 1. Impact of stereochemistry on drug-receptor binding and biological effect.

As illustrated in Figure 1, the specific stereochemical configuration of doramectin allows for a precise fit with the GluCl receptor, leading to effective binding and the desired antiparasitic action. An epimer, with its altered shape, would likely fail to bind effectively, resulting in a lack of biological activity.

Experimental Protocols

The evaluation of anthelmintic drugs like doramectin relies on standardized and controlled experimental protocols to determine their efficacy.

Fecal Egg Count Reduction Test (FECRT)

The FECRT is a common method to assess the efficacy of an anthelmintic against gastrointestinal nematodes.

• Animal Selection : A group of naturally infected animals is selected. Fecal samples are collected to determine a baseline fecal egg count (FEC).

• Randomization : Animals are randomly allocated to a treatment group (receiving doramectin) and a control group (untreated).

• Treatment : The treatment group is administered doramectin at the recommended dosage (e.g., 200 mcg/kg of body weight for cattle).[3][11]

• Post-treatment Sampling : Fecal samples are collected from both groups at specific time points after treatment (e.g., 7, 14, and 21 days).[14]

• Egg Counting : The number of nematode eggs per gram of feces is determined using a standardized technique, such as the sucrose (B13894) centrifugal flotation method.[14]

• Efficacy Calculation : The percentage reduction in FEC is calculated using the formula: Efficacy (%) = [1 - (mean FEC of treatment group / mean FEC of control group)] * 100

Figure 2. Workflow for a Fecal Egg Count Reduction Test (FECRT).

Controlled Efficacy Studies (Worm Burden)

For more definitive efficacy data, controlled studies involving necropsy are conducted.

• Infection : Animals are experimentally or naturally infected with specific parasite species.

• Treatment : A group of animals is treated with doramectin, while a control group remains untreated.

• Necropsy : At a predetermined time after treatment, all animals are euthanized.

• Worm Recovery : The gastrointestinal tract and other relevant organs are examined, and all parasites are collected, identified, and counted.[11]

• Efficacy Calculation : Efficacy is determined by comparing the geometric mean worm counts of the treated group to the control group.[12]

Conclusion

Doramectin is a highly effective broad-spectrum antiparasitic agent whose activity is dependent on its specific interaction with glutamate-gated chloride channels in invertebrates. This interaction is governed by the precise three-dimensional structure of the doramectin molecule. While direct comparative data for epi-doramectin is unavailable, the principles of stereochemistry in pharmacology strongly suggest that any alteration to doramectin's chiral centers, as in an epimer, would likely lead to a significant reduction or complete loss of biological activity due to improper binding at the target receptor. Future research into the specific activities of doramectin's various stereoisomers could provide deeper insights into the structure-activity relationships of macrocyclic lactones and aid in the design of novel, highly targeted antiparasitic drugs.

References

• 1. Doramectin [sitem.herts.ac.uk]
• 2. grokipedia.com [grokipedia.com]
• 3. DECTOMAX® DECTOMAX®-CA1 (doramectin Injection) [dailymed.nlm.nih.gov]
• 4. Doramectin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 5. Doramectin | C50H74O14 | CID 9832750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. nbinno.com [nbinno.com]
• 7. AOP-Wiki [aopwiki.org]
• 8. Glutamate-gated chloride channels and the mode of action of the avermectin/milbemycin anthelmintics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Glutamate-gated Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What are Glutamate-gated chloride channel modulators and how do they work? [synapse.patsnap.com]
• 11. Activity of doramectin against nematode endoparasites of cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The therapeutic efficacy and prophylactic activity of doramectin against Dictyocaulus viviparus in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Comparative assessment of different ivermectin and doramectin formulations for mange control in grazing steers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Evaluation of anthelmintic efficacy of doramectin against gastrointestinal nematodes by fecal examination in cattle in Japan - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Epi-Doramectin and Ivermectin Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of epi-doramectin (B1150635) and ivermectin, two prominent macrocyclic lactones used in the control of parasites. The following sections detail their mechanisms of action, comparative pharmacokinetics, and efficacy against various parasites, supported by experimental data.

Mechanism of Action

Both doramectin (B1670889) and ivermectin are potent anthelmintic agents that belong to the avermectin (B7782182) family of compounds.[1] Their primary mechanism of action involves the modulation of glutamate-gated chloride ion channels (GluCls) present in the nerve and muscle cells of invertebrates.[2][3][4] Binding of these drugs to GluCls leads to an increased permeability of the cell membrane to chloride ions, resulting in hyperpolarization of the nerve or muscle cell.[4] This ultimately causes paralysis and death of the parasite.[5][6]

The following diagram illustrates the signaling pathway initiated by ivermectin and its analogs.

Caption: Simplified signaling pathway of Ivermectin and Doramectin.

Comparative Pharmacokinetics

Pharmacokinetic studies in various animal models have revealed key differences between doramectin and ivermectin, which may influence their duration of efficacy.

Cattle Studies

In cattle, doramectin has consistently demonstrated a longer persistence and greater systemic exposure compared to ivermectin.

Table 1: Comparative Pharmacokinetics of Doramectin and Ivermectin in Cattle (Subcutaneous Injection, 200 µg/kg)

Parameter	Doramectin	Ivermectin	Reference
Cmax (ng/ml)	~32	~32	[7]
Tmax (days)	5.3 ± 0.35	4.0 ± 0.28	[7]
AUC (ng·day/ml)	511 ± 16	361 ± 17	[7]

Table 2: Comparative Pharmacokinetics of Doramectin and Ivermectin in Cattle (Pour-on Formulation, 500 µg/kg)

Parameter	Doramectin	Ivermectin	Reference
Cmax (ng/ml)	12.2 ± 4.8	12.2 ± 6.0	[8][9]
Tmax (days)	4.3 ± 1.6	3.4 ± 0.8	[8][9]
AUC (ng·day/ml)	168.0 ± 41.7	115.5 ± 43.0	[8][9]
Mean Residence Time (days)	12.8 ± 1.9	8.4 ± 1.5	[8][9]

Sheep and Horse Studies

Similar trends of prolonged persistence for doramectin have been observed in sheep and horses.

Table 3: Comparative Pharmacokinetics of Doramectin and Ivermectin in Horses (Oral Administration)

Parameter	Doramectin	Ivermectin	Reference
Terminal Elimination Half-life	Significantly longer	Shorter	[10]
AUC	30% higher	Lower	[10]

Comparative Efficacy

The differences in pharmacokinetic profiles often translate to variations in the persistent efficacy of the two drugs against parasitic infections.

Efficacy Against Gastrointestinal Nematodes in Cattle

Studies have shown that doramectin can provide a longer period of protection against nematode infections in cattle compared to ivermectin.

In one field study, doramectin treatment resulted in a high level of persistent activity for approximately 4 to 5 weeks, demonstrating an advantage over the persistence of ivermectin.[11] Another study showed that doramectin treatment reduced pretreatment egg counts by 95% to 100% by day 21 post-treatment, with subsequent rises in egg output being delayed by two to four weeks.[12] While there were no significant differences in average daily weight gain between doramectin and ivermectin-treated groups, the prolonged protection offered by doramectin is a notable advantage.[12]

Table 4: Persistent Efficacy of Doramectin against Experimental Nematode Infections in Calves

Parasite	Challenge Duration (days)	Efficacy (%)	Reference
Cooperia oncophora	14	99.2	[13]
21	90.7	[13]
Dictyocaulus viviparus	21	100	[13]
28	99.9	[13]
Ostertagia ostertagi	21	99.9	[13]
28	93.7	[13]

Efficacy Against Mange Mites

In a study on rabbits naturally infested with Sarcoptes scabiei, both ivermectin and doramectin were effective.[14][15] However, in cases of high infestation, ivermectin was observed to have a more rapid effect.[14][15] Conversely, in cattle with psoroptic mange, doramectin showed a higher efficacy (80% cured) compared to ivermectin (10% cured) in one trial.[16] This highlights that the relative efficacy can be dependent on the host species and the specific parasite.

Experimental Protocols

The following provides a generalized overview of the methodologies employed in the cited studies. For specific details, researchers are encouraged to consult the primary literature.

Pharmacokinetic Studies

A common experimental workflow for pharmacokinetic analysis is outlined below.

Caption: General workflow for pharmacokinetic studies.

Methodology for Pharmacokinetic Analysis:

• Animal Selection and Acclimatization: Clinically healthy animals of a specific species and weight range are selected and allowed to acclimatize to the study conditions.

• Dosing: Animals are randomly assigned to treatment groups and administered either doramectin or ivermectin at a specified dosage and route (e.g., subcutaneous injection, pour-on).

• Blood Sampling: Blood samples are collected from the jugular vein at predetermined time points post-treatment.

• Plasma Separation: Plasma is separated from the blood samples by centrifugation.

• Drug Concentration Analysis: The concentration of the drug in the plasma is quantified using High-Performance Liquid Chromatography (HPLC).

• Pharmacokinetic Modeling: The plasma concentration-time data is analyzed using pharmacokinetic software to determine key parameters such as Cmax, Tmax, and AUC.

Efficacy Studies (Nematode Infections)

The general protocol for evaluating the efficacy against nematode infections is as follows:

Methodology for Efficacy Evaluation:

• Animal Selection: Parasite-naive animals are selected for experimental infections, or naturally infected animals are used for field studies.

• Treatment Allocation: Animals are randomly allocated to a treatment group (doramectin or ivermectin) or a control group (placebo or no treatment).

• Parasite Challenge (for experimental infections): Animals are experimentally infected with a known number of infective larvae.

• Fecal Egg Counts: Fecal samples are collected at regular intervals to monitor parasite egg shedding.

• Worm Burden Determination: At the end of the study, animals are euthanized, and the gastrointestinal tract is examined to count the number of adult worms.

• Efficacy Calculation: The percentage reduction in worm burden in the treated groups is calculated relative to the control group.

Conclusion

Both doramectin and ivermectin are highly effective endectocides. The primary distinction lies in their pharmacokinetic profiles, with doramectin generally exhibiting a longer half-life and greater area under the curve, which can translate to a longer duration of prophylactic efficacy against certain parasites, particularly in cattle. However, the choice between the two may depend on the target parasite, host species, and specific clinical situation. For instance, in cases of severe mange in rabbits, the faster action of ivermectin might be preferable. Researchers and drug development professionals should consider these factors when designing new therapeutic strategies or selecting an appropriate treatment.

References

• 1. Ivermectin: An Anthelmintic, an Insecticide, and Much More - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AOP-Wiki [aopwiki.org]
• 3. Glutamate-gated Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Effects of glutamate and ivermectin on single glutamate-gated chloride channels of the parasitic nematode H. contortus | PLOS Pathogens [journals.plos.org]
• 6. Effects of glutamate and ivermectin on single glutamate-gated chloride channels of the parasitic nematode H. contortus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative pharmacokinetics of doramectin and ivermectin in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of pharmacokinetic profiles of doramectin and ivermectin pour-on formulations in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Pharmacokinetics of doramectin and ivermectin after oral administration in horses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Duration of anthelmintic efficacy of doramectin and ivermectin injectable solutions against naturally acquired nematode infections of cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The effectiveness of a single treatment with doramectin or ivermectin in the control of gastrointestinal nematodes in grazing yearling stocker cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Redirecting [linkinghub.elsevier.com]
• 14. Comparison of efficacy of ivermectin and doramectin against mange mite (Sarcoptes scabiei) in naturally infested rabbits in Turkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Comparative assessment of different ivermectin and doramectin formulations for mange control in grazing steers - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Reactivity of Doramectin Antibodies with Epi-Doramectin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of doramectin (B1670889) antibodies with its epimer, epi-doramectin (B1150635). Due to the limited availability of direct experimental data for epi-doramectin, this guide leverages data from closely related avermectins to provide a comprehensive overview for researchers in drug development and analytical science.

Introduction to Doramectin and its Epimers

Doramectin is a broad-spectrum antiparasitic agent belonging to the avermectin (B7782182) family of macrocyclic lactones.[1] Like other avermectins, its complex structure gives rise to several stereoisomers, including epimers, which are isomers that differ at only one chiral center. The specific spatial arrangement of substituent groups is crucial for the biological activity and immunological recognition of these molecules. While structurally very similar, the subtle difference in the stereochemistry of an epimer, such as epi-doramectin, can significantly impact its binding affinity to antibodies raised against the parent compound, doramectin. Understanding this cross-reactivity is critical for the development of specific and sensitive immunoassays for doramectin.

Comparative Analysis of Antibody Cross-Reactivity

The following table summarizes the cross-reactivity of various avermectin antibodies with doramectin and other related compounds as determined by competitive ELISA. This data can be used to infer the potential cross-reactivity with epi-doramectin, which would likely be significant due to its structural similarity to doramectin.

Antibody Specificity	Analyte	Cross-Reactivity (%)	Reference
Ivermectin	Ivermectin	100%	[2]
Emamectin	112%	[2]
Eprinomectin	58%	[2]
Abamectin	60%	[2]
Doramectin	9%	[2]
Milbemycin	<1%	[2]
Abamectin (Monoclonal)	Abamectin	100%	[3]
Ivermectin	23.3%	[3]
Eprinomectin	7.8%	[3]
Doramectin	5.0%	[3]
Emamectin benzoate	21.2%	[3]
Avermectin (Monoclonal 2H10)	Avermectin	100%	[4]
Ivermectin	No Reaction	[4]
Doramectin	No Reaction	[4]

Note: The cross-reactivity is calculated as (IC50 of doramectin / IC50 of the cross-reactant) x 100. A lower percentage indicates lower cross-reactivity. The significant variability in cross-reactivity highlights the importance of antibody selection and characterization.

Structural Relationships of Avermectins

The structural similarities and differences between various avermectins are key determinants of antibody cross-reactivity. Doramectin is structurally similar to ivermectin and abamectin.[1] Epi-doramectin differs from doramectin at a single chiral center, making it structurally very closely related. The following diagram illustrates the structural relationships within the avermectin family.

Caption: Structural relationship of doramectin to other avermectins.

Experimental Protocol: Competitive Indirect ELISA for Cross-Reactivity Assessment

This section outlines a typical experimental protocol for determining the cross-reactivity of doramectin antibodies using a competitive indirect enzyme-linked immunosorbent assay (ELISA).

Objective: To determine the percentage of cross-reactivity of a doramectin-specific antibody with epi-doramectin and other related avermectins.

Materials:

• 96-well microtiter plates

• Doramectin-protein conjugate (coating antigen)

• Doramectin-specific primary antibody (e.g., monoclonal or polyclonal)

• Doramectin and epi-doramectin standards

• Enzyme-conjugated secondary antibody (e.g., HRP-goat anti-mouse IgG)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2M H₂SO₄)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Washing buffer (e.g., PBS with 0.05% Tween 20)

• Blocking buffer (e.g., 5% non-fat dry milk in PBS)

• Assay buffer (e.g., PBS)

• Microplate reader

Experimental Workflow:

Caption: Workflow for competitive indirect ELISA.

Procedure:

• Coating: Coat the wells of a 96-well microtiter plate with the doramectin-protein conjugate diluted in coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with washing buffer.

• Blocking: Block the remaining protein-binding sites in the wells by adding blocking buffer. Incubate for 1-2 hours at 37°C.

• Washing: Wash the plate three times with washing buffer.

• Competitive Reaction:

  • Add serial dilutions of the doramectin standard and the test compounds (e.g., epi-doramectin, ivermectin) to the wells.

  • Add the doramectin-specific primary antibody to each well.

  • Incubate for 1 hour at 37°C.

• Washing: Wash the plate three times with washing buffer.

• Secondary Antibody Incubation: Add the enzyme-conjugated secondary antibody diluted in assay buffer to each well. Incubate for 1 hour at 37°C.

• Washing: Wash the plate five times with washing buffer.

• Substrate Reaction: Add the substrate solution to each well and incubate in the dark for 15-30 minutes at room temperature.

• Stopping the Reaction: Stop the color development by adding the stop solution to each well.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

Data Analysis:

• Plot the absorbance values against the logarithm of the analyte concentration for doramectin and each test compound to generate standard curves.

• Determine the concentration of each compound that causes 50% inhibition of the maximum signal (IC50).

• Calculate the percent cross-reactivity using the following formula:

  % Cross-Reactivity = (IC50 of Doramectin / IC50 of Test Compound) x 100

Conclusion

The specificity of doramectin antibodies is a critical factor in the development of reliable immunoassays. While direct data on cross-reactivity with epi-doramectin is scarce, the structural similarity suggests a high potential for significant cross-reactivity. The provided experimental protocol for competitive ELISA offers a robust framework for researchers to empirically determine the cross-reactivity of their specific antibodies. Careful validation and characterization of antibody specificity are paramount to ensure the accuracy and reliability of any immunoassay intended for the detection and quantification of doramectin. Researchers should consider the potential for cross-reactivity with epimers and other closely related avermectins when interpreting assay results.

References

• 1. researchgate.net [researchgate.net]
• 2. food.r-biopharm.com [food.r-biopharm.com]
• 3. A Monoclonal Antibody-Based ELISA for Multiresidue Determination of Avermectins in Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preparation and characterization of monoclonal antibodies against avermectin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Avermectin Isomer Stability

An essential guide for researchers, scientists, and drug development professionals on the relative stability of avermectin (B7782182) isomers under various stress conditions. This document provides a synthesis of experimental data, detailed methodologies for stability-indicating assays, and visual representations of degradation pathways to support formulation development and stability testing.

Avermectins, a class of 16-membered macrocyclic lactones, are widely used as potent anthelmintic and insecticidal agents. The most common avermectin, abamectin (B1664291), is a mixture of at least 80% avermectin B1a and no more than 20% avermectin B1b. The stability of these compounds is a critical factor in their formulation, storage, and efficacy. This guide presents a comparative overview of the stability of avermectin isomers, focusing on their degradation under various stress conditions.

Comparative Stability Data

The stability of avermectin isomers is influenced by several factors, including light, heat, pH, and oxidative conditions.[1] The following table summarizes quantitative data from forced degradation studies, providing a comparative look at the stability of avermectin B1a and its degradation products under different stressors.

Stress Condition	Parameter	Avermectin B1a	Degradation Product(s)	Reference
Photolytic Stress	Quantum Yield (at 254 nm in methanol)	0.23	8,9-Z-Avermectin B1a and other photoisomers	[2]
Acidic Stress (0.05 M HCl, 5h)	% Degradation	Significant	Monosaccharide B1a, Aglycone B1a	[3][4]
Alkaline Stress (0.025 M NaOH, 1h)	% Degradation	Significant	2-epimer B1a, Δ2,3-avermectin B1a	[3][5]
Oxidative Stress (5% H₂O₂, 21h)	% Degradation	Significant	8a-OH B1a, 8a-OOH B1a, 8a-oxo B1a, 5-oxo B1a	[3][4]
Thermal Stress (Solid, 80°C, 7d)	% Degradation	Significant	-	[3][4]
Thermal Stress (Solution, 80°C, 1d)	% Degradation	Significant	-	[3][4]

Note: Abamectin as a mixture is sensitive to degradation under acidic, alkaline, oxidative, and photolytic conditions.[1][3] The degradation of abamectin generally follows first-order kinetics.[5]

Key Degradation Pathways and Isomerization

Avermectins are susceptible to degradation through several pathways, leading to the formation of various isomers and degradation products. Understanding these pathways is crucial for developing stable formulations and analytical methods.

Photodegradation

Exposure to ultraviolet (UV) light is a primary cause of avermectin degradation.[1] The main photodegradation product is the 8,9-Z isomer of avermectin B1a, which is formed through a cis-trans isomerization of the double bond at the C8-C9 position.[3][6] The quantum yield for the photodegradation of abamectin in methanol (B129727) under 254 nm UV light has been determined to be 0.23, indicating an efficient photochemical process.[2]

Photodegradation pathway of Avermectin B1a.

Epimerization and Isomerization under Alkaline and Acidic Conditions

Avermectins are unstable in both acidic and alkaline environments.[1] Under alkaline conditions, avermectin B1a can undergo epimerization at the C2 position to form the 2-epimer. Both the parent compound and its epimer can then be converted to the more stable Δ2,3-isomer.[5] Acidic conditions, on the other hand, lead to the cleavage of the disaccharide chain, resulting in the formation of the monosaccharide and aglycone degradation products.[3][4]

Degradation of Avermectin B1a under alkaline and acidic conditions.

Experimental Protocols

Accurate assessment of avermectin isomer stability relies on robust analytical methodologies. Forced degradation studies coupled with stability-indicating high-performance liquid chromatography (HPLC) are the standard approaches.

Forced Degradation Study Protocol

This protocol outlines a general procedure for conducting forced degradation studies on avermectin isomers, based on ICH guidelines.[3][4]

• Preparation of Stock Solution: Prepare a stock solution of the avermectin isomer in a suitable solvent such as acetonitrile (B52724) or methanol at a concentration of approximately 2.5 mg/mL.[3]

• Stress Conditions:

  • Acidic Hydrolysis: Treat the stock solution with 0.05 M hydrochloric acid and incubate for 5 hours.[3]

  • Alkaline Hydrolysis: Treat the stock solution with 0.025 M sodium hydroxide (B78521) and incubate for 1 hour.[3]

  • Oxidative Degradation: Treat the stock solution with 5% hydrogen peroxide and incubate for 21 hours.[3]

  • Thermal Degradation:

    • Solid State: Store the solid avermectin isomer at 80°C for 7 days.[3]

    • Solution State: Incubate the stock solution at 80°C for 24 hours.[3]

  • Photolytic Degradation: Expose the solid avermectin isomer and the stock solution to UV light (e.g., 1.10 W/m²).[3]

• Sample Analysis: Analyze the stressed samples using a validated stability-indicating HPLC method.

References

• 1. An overview on chemical derivatization and stability aspects of selected avermectin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Photodegradation of the acaricide abamectin: a kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. HPLC assay for avermectin B1a and its two photoisomers using a photo diode array detector - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Anthelmintic Spectrum of Doramectin and its Analogs: A Comparative Guide

A notable gap in current research exists regarding the specific anthelmintic spectrum of epi-doramectin (B1150635), a known degradation product and isomer of doramectin (B1670889). Extensive literature searches did not yield specific experimental data on the efficacy of epi-doramectin against helminth parasites. Therefore, this guide will focus on the well-documented anthelmintic spectrum of doramectin, providing a comparative analysis with other key macrocyclic lactones, supported by experimental data and detailed protocols.

This guide is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of doramectin's efficacy, mechanism of action, and the experimental methodologies used for its evaluation.

Comparative Anthelmintic Efficacy

Doramectin, a member of the avermectin (B7782182) family of macrocyclic lactones, exhibits a broad-spectrum of activity against a wide range of nematode and arthropod parasites.[1] The following tables summarize the efficacy of doramectin and other commercially available anthelmintics against key gastrointestinal nematodes in cattle.

Table 1: Efficacy of Injectable Doramectin Against Adult Gastrointestinal Nematodes in Cattle

Nematode Species	Efficacy (%)	Reference
Ostertagia ostertagi (including inhibited larvae)	≥99.6	[2]
Haemonchus placei	≥99.6	[2]
Trichostrongylus axei	≥99.6	[2]
Cooperia oncophora	≥99.6	[2]
Cooperia punctata	≥99.6	[2]
Cooperia surnabada	≥99.6	[2]
Bunostomum phlebotomum	≥99.6	[2]
Oesophagostomum radiatum	≥99.6	[2]
Nematodirus helvetianus	9.6 - 77.4	[3][4]
Trichuris spp.	92.3 - 94.6	[2][4]

Table 2: Comparative Persistent Efficacy of Topical Anthelmintics in Beef Calves (Based on Fecal Egg Count Reduction)

Treatment (500 µg/kg)	Day 28 (% Reduction vs. Control)	Day 70 (% Reduction vs. Control)	Reference
Doramectin (DOR)	> IVM	Numerically higher than IVM
Ivermectin (IVM)	< EPR & MOX	Numerically lower than DOR, EPR, MOX
Eprinomectin (EPR)	> IVM & DOR	Numerically higher than DOR & IVM
Moxidectin (MOX)	> IVM & DOR	Numerically higher than DOR & IVM

Experimental Protocols

Detailed and standardized protocols are crucial for the accurate assessment of anthelmintic efficacy. Below are summaries of commonly employed in vivo and in vitro experimental methodologies.

In Vivo Efficacy Assessment: Fecal Egg Count Reduction Test (FECRT)

The Fecal Egg Count Reduction Test is a widely used method to evaluate the efficacy of an anthelmintic in a herd.[5]

Objective: To determine the percentage reduction in nematode egg shedding in feces after treatment.

Methodology:

• Animal Selection: A group of naturally infected animals (e.g., cattle) with a pre-treatment fecal egg count (FEC) above a certain threshold (e.g., 100-200 eggs per gram) is selected.[5]

• Randomization: Animals are randomly allocated to a treatment group and a control (untreated) group.

• Treatment: The treatment group receives the anthelmintic at the recommended dosage. The control group receives a placebo or no treatment.

• Fecal Sampling: Fecal samples are collected from each animal before treatment (Day 0) and at a specific post-treatment interval (e.g., Day 14).[6]

• Egg Counting: The number of nematode eggs per gram of feces (EPG) is determined for each sample using a standardized technique, such as the McMaster method.

• Calculation of Efficacy: The percentage reduction in FEC is calculated using the following formula:

  % Reduction = [1 - (Mean EPG of treated group post-treatment / Mean EPG of control group post-treatment)] x 100

In Vitro Efficacy Assessment: Larval Motility Assay

In vitro assays provide a controlled environment for assessing the direct effect of a compound on a specific developmental stage of a parasite.

Objective: To determine the concentration of a compound that inhibits the motility of nematode larvae.

Methodology:

• Larval Recovery: Third-stage (L3) larvae of the target nematode species are obtained from fecal cultures.

• Assay Setup: A known number of L3 larvae are placed in each well of a microtiter plate containing a suitable culture medium.

• Compound Addition: The test compound (e.g., doramectin) is added to the wells at various concentrations. Control wells contain either the medium alone or a known effective anthelmintic.

• Incubation: The plate is incubated at a controlled temperature (e.g., 37°C) for a specific period (e.g., 24-48 hours).

• Motility Assessment: The motility of the larvae in each well is observed under a microscope. Larvae are often scored as motile, sluggish, or non-motile.

• Data Analysis: The percentage of non-motile larvae is calculated for each concentration, and the EC50 (the concentration that inhibits the motility of 50% of the larvae) is determined.

Mechanism of Action: Signaling Pathway

Avermectins, including doramectin, exert their anthelmintic effect by targeting glutamate-gated chloride channels (GluCls) in the nerve and muscle cells of invertebrates.[7] This action is highly specific to invertebrates as vertebrates primarily use GABA-gated chloride channels in the central nervous system, and avermectins have a low affinity for these receptors.

The binding of doramectin to GluCls potentiates the effect of the neurotransmitter glutamate, leading to an increased influx of chloride ions into the nerve or muscle cell. This hyperpolarizes the cell membrane, making it less excitable and ultimately causing flaccid paralysis of the parasite. This paralysis affects the parasite's ability to feed, move, and reproduce, leading to its expulsion from the host.

Caption: Mechanism of action of doramectin on nematode neuromuscular junction.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the in vivo assessment of an anthelmintic compound.

Caption: Workflow for an in vivo anthelmintic efficacy trial (FECRT).

References

• 1. Avermectin Derivatives, Pharmacokinetics, Therapeutic and Toxic Dosages, Mechanism of Action, and Their Biological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activity of doramectin against nematode endoparasites of cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficacy of doramectin for treatment of experimentally induced infection with gastrointestinal nematodes in calves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Efficacy of doramectin against field nematode infections of cattle in Latin America - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anthelmintic efficiency of doramectin, fenbendazole, and nitroxynil, in combination or individually, in sheep worm control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of anthelmintic efficacy of doramectin against gastrointestinal nematodes by fecal examination in cattle in Japan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cmapspublic3.ihmc.us [cmapspublic3.ihmc.us]

Comparative Bioequivalence of Doramectin Formulations: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the bioequivalence and pharmacokinetic profiles of different doramectin (B1670889) formulations, supported by experimental data. While specific bioequivalence studies on epi-doramectin (B1150635) as a standalone active ingredient are not prominently available in public literature, it is recognized as a component of total doramectin residues.

One document notes that epi-Doramectin can constitute between 4.8% and 10.9% of the total residues of doramectin.[1] This guide focuses on the bioequivalence of doramectin administered via different routes and compares its pharmacokinetic profile to that of ivermectin, a closely related anthelmintic.

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters from comparative studies on doramectin.

Table 1: Comparison of Doramectin and Ivermectin Pharmacokinetics in Cattle (Subcutaneous Injection)

Parameter	Doramectin (200 µg/kg)	Ivermectin (200 µg/kg)
Cmax (ng/mL)	~32	~32
Tmax (days)	5.3 ± 0.35	4.0 ± 0.28
AUC (ng·day/mL)	511 ± 16	361 ± 17
Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC: Area under the plasma concentration-time curve.
Data sourced from a study comparing commercial formulations in 40 cattle.[2][3]

Table 2: Comparison of Doramectin and Ivermectin Pharmacokinetics in Cattle (Pour-on Application)

Parameter	Doramectin (500 µg/kg)	Ivermectin (500 µg/kg)
Cmax (ng/mL)	12.2 ± 4.8	12.2 ± 6.0
Tmax (days)	4.3 ± 1.6	3.4 ± 0.8
AUC (ng·day/mL)	168.0 ± 41.7	115.5 ± 43.0
MRT (days)	12.8 ± 1.9	8.4 ± 1.5
MRT: Mean Residence Time. Data from a 50-day study in 24 young beef cattle.[4][5]

Table 3: Bioequivalence of Doramectin in Cattle via Subcutaneous (SC) vs. Intramuscular (IM) Injection (200 µg/kg)

Parameter	Subcutaneous (SC)	Intramuscular (IM)
Cmax (ng/mL)	27.8 ± 7.9	33.1 ± 9.0
AUC₀-∞ (ng·day/mL)	457 ± 66	475 ± 82
Data from a study with 40 cattle to assess bioequivalence between the two routes.[6]

Experimental Protocols

Below are detailed methodologies for the key experiments cited in this guide.

Protocol 1: Subcutaneous Doramectin vs. Ivermectin in Cattle

• Objective: To compare the plasma pharmacokinetics of commercial formulations of doramectin and ivermectin.

• Study Animals: Forty cattle were used in the study.[2][3]

• Drug Administration: Animals were administered either doramectin or ivermectin via subcutaneous injection at a dose of 200 µg/kg.[2][3]

• Sampling: Blood samples were collected at predetermined time points to measure plasma drug concentrations.

• Analytical Method: Plasma concentrations of doramectin and ivermectin were determined using high-performance liquid chromatography (HPLC).

• Pharmacokinetic Analysis: The peak plasma concentration (Cmax) and the time to reach Cmax (Tmax) were determined from the plasma concentration-time data. The area under the curve (AUC) was calculated to assess the total drug exposure.[2][3]

Protocol 2: Pour-on Doramectin vs. Ivermectin in Cattle

• Objective: To compare the plasma pharmacokinetics of doramectin and ivermectin following topical administration.

• Study Animals: Twenty-four young beef cattle were included in this 50-day study.[4][5]

• Drug Administration: Doramectin or ivermectin was administered as a pour-on formulation at a dose of 500 µg/kg.[4][5]

• Sampling: Plasma samples were collected over the 50-day period.[4][5]

• Analytical Method: Drug concentrations in plasma were quantified using HPLC.[4]

• Pharmacokinetic Analysis: Cmax and Tmax were determined directly from plasma concentration data for each animal. The AUC and Mean Residence Time (MRT) were calculated as measures of drug exposure and persistence.[4][5]

Protocol 3: Bioequivalence of Subcutaneous vs. Intramuscular Doramectin in Cattle

• Objective: To assess the bioequivalence of doramectin administered by subcutaneous (SC) and intramuscular (IM) routes.

• Study Animals: The study involved 40 cattle.[6]

• Drug Administration: Doramectin was administered at a dose of 200 µg/kg either subcutaneously or intramuscularly.[6]

• Sampling: Plasma samples were collected to determine doramectin concentrations.

• Analytical Method: High-performance liquid chromatography was used for the analysis of plasma samples.[6]

• Bioequivalence Analysis: Bioequivalence was established by comparing the 90% confidence limits of the difference between the mean AUC values for the SC and IM groups.[6]

Visualizations

The following diagrams illustrate the workflows of the described bioequivalence studies.

References

• 1. fao.org [fao.org]
• 2. Comparative pharmacokinetics of doramectin and ivermectin in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of pharmacokinetic profiles of doramectin and ivermectin pour-on formulations in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacokinetics and bioequivalence of parenterally administered doramectin in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Toxicological Profile: Doramectin vs. its Epimer, Epi-Doramectin

A notable gap in toxicological data exists for epi-doramectin, a known metabolite of the widely used endectocide, doramectin (B1670889). While extensive research has characterized the toxicity profile of the parent compound, doramectin, publicly available studies directly comparing its toxicity to that of its 2-epimer are absent. This guide provides a comprehensive overview of the known toxicological data for doramectin, highlighting the current knowledge gap regarding its epimeric metabolite for researchers, scientists, and drug development professionals.

The 2-epimer of doramectin has been identified as a metabolite in cattle fat, constituting a minor component of the total residues.[1] However, specific toxicological evaluations of this epimer have not been reported in the reviewed literature. The focus of existing research has been on the parent compound, doramectin.

Quantitative Toxicity Data for Doramectin

The following tables summarize the acute and short-term toxicity data for doramectin across various species and administration routes.

Table 1: Acute Oral Toxicity of Doramectin in Female CD-1 Mice (in sesame oil vehicle)

Parameter	Doramectin (mg/kg bw)
Maximum "asymptomatic" dose	25
Minimum "symptomatic" dose	75
Minimum lethal dose	200 (5/5 lethal)
LD50 dose	75-200

Source: Pfizer, 1994a, as cited in WHO Food Additives Series 36[2]

Table 2: Acute Toxicity of Doramectin in Rodents (in oily formulation)

Species	Route	LD50 (mg/kg bw)
Male Rat	Oral	50-100
Male Mouse	Oral	250-500
Male Rat	Intraperitoneal	50-100
Male Mouse	Intraperitoneal	100-200

Source: EMEA, 1997[1]

Table 3: No-Observed-Effect Level (NOEL) for Doramectin in Short-Term Studies

Species	Study Duration	Route	NOEL (mg/kg bw/day)	Key Effect at Higher Doses
Rat	3 months	Gavage	2	Increased liver and kidney weight, CNS toxicity signs at 10 mg/kg bw/day
Dog	3 months	Gavage	0.1	Mydriasis at ≥ 0.3 mg/kg bw/day

Source: WHO Food Additives Series 36[2]

Key Toxicological Effects of Doramectin

The primary toxicological effects of doramectin are centered on the central nervous system (CNS).[2] Common clinical signs of toxicity observed in animal studies include:

• Decreased activity and respiration

• Hunched posture

• Shakiness and tremors

• Weakness

• Ataxia (impaired coordination)

• Weight loss[2]

In dogs, mydriasis (dilation of the pupil) is a particularly sensitive indicator of a drug-related effect.[2] At the cellular level, doramectin has been shown to induce cytotoxic and genotoxic effects in bovine peripheral lymphocytes in vitro.[3]

Experimental Protocols

Detailed methodologies for the key toxicological studies are crucial for the interpretation and replication of findings.

Acute Oral Toxicity Study in Mice (as per Pfizer, 1994a):

• Test System: Female CD-1 mice.

• Vehicle: Sesame oil.

• Administration: Oral gavage.

• Dosage: A range of doses were administered to different groups of animals to determine the maximum asymptomatic dose, minimum symptomatic dose, minimum lethal dose, and the LD50.

• Observation: Animals were observed for clinical signs of toxicity and mortality over a specified period.

Three-Month Gavage Study in Dogs:

• Test System: Beagle dogs.

• Vehicle: Sesame oil.

• Administration: Daily oral gavage for 92 days.

• Dosage Groups: Multiple dose groups, including a control group.

• Parameters Monitored: Clinical signs (with a focus on mydriasis), body weight, food consumption, hematology, serum chemistry, urinalysis, organ weights, and histopathology.

• Objective: To determine the no-observed-effect-level (NOEL) for chronic exposure.

In Vitro Cytotoxicity and Genotoxicity Assay (Bovine Lymphocytes):

• Cell Type: Bovine peripheral lymphocytes.

• Test Compound: Doramectin at various concentrations (e.g., 20, 40, 60 ng/mL).

• Incubation Time: 24 hours.

• Assays:

  • MTT Assay: To assess cytotoxicity by measuring mitochondrial metabolic activity.

  • Comet Assay (Single Cell Gel Electrophoresis): To detect DNA damage.

  • Cytokinesis-Block Micronucleus (CBMN) Cytome Assay: To evaluate chromosomal damage (micronuclei), and other nuclear anomalies.[3]

Signaling Pathways and Experimental Workflows

Metabolic Pathway of Doramectin

The metabolism of doramectin is a key aspect of its pharmacology and toxicology. The formation of the 2-epimer is a documented metabolic step.

Caption: Metabolic fate of doramectin leading to various metabolites, including its 2-epimer.

General Workflow for In Vivo Toxicity Assessment

A standardized workflow is typically followed for assessing the toxicity of a compound in animal models.

Caption: A generalized workflow for conducting in vivo toxicological studies.

Conclusion

The available data provides a robust toxicological profile for doramectin, with well-defined acute toxicity levels and NOELs from short-term studies. The primary target organ for doramectin toxicity is the central nervous system. However, a significant knowledge gap exists concerning the toxicity of its metabolite, epi-doramectin. While identified as a residue in cattle, its toxic potential has not been independently characterized in the public domain. For a complete understanding of the safety profile of doramectin, further research into the specific toxicity of its epimer is warranted. This would be of particular importance for comprehensive risk assessments.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. 854. Doramectin (WHO Food Additives Series 36) [inchem.org]
• 3. Doramectin induced cytotoxic and genotoxic effects on bovine peripheral lymphocytes and cumulus cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

validation of epi-doramectin as a biomarker of doramectin degradation

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of epi-doramectin (B1150635) as a stability-indicating biomarker for the degradation of doramectin (B1670889), a widely used veterinary antiparasitic agent. Understanding the degradation pathways of doramectin is crucial for ensuring its quality, safety, and efficacy. This document compares epi-doramectin with other potential degradation products and furnishes detailed experimental protocols for its monitoring.

Doramectin Degradation Pathways

Doramectin is susceptible to degradation under various conditions, primarily through hydrolysis and isomerization. The principal degradation pathways involve changes in pH. Under basic conditions, doramectin can reversibly isomerize to its epimer, 2-epidoramectin. Concurrently, an irreversible reaction can lead to the formation of Δ2,3-doramectin. In acidic environments, the primary degradation route is the sequential deglycosylation of the doramectin molecule, resulting in the formation of doramectin monosaccharide and subsequently doramectin aglycone.

Metabolic processes in animals also contribute to the biotransformation of doramectin. Key metabolic routes include O-demethylation and hydroxylation. Notably, the 2-epimer of doramectin has been identified as a metabolite in cattle, indicating that epimerization can also occur in vivo.

Epi-Doramectin as a Primary Biomarker

Epi-doramectin is a prominent degradation product formed under basic conditions and has been identified in stability studies. Its direct and reversible formation from doramectin makes it a strong candidate as a biomarker for monitoring the initial stages of degradation in alkaline environments. The development of stability-indicating analytical methods capable of separating doramectin from its related substances, including epi-doramectin, further supports its use as a specific indicator of degradation.

Comparison of Potential Degradation Biomarkers

To objectively assess the most suitable biomarker for doramectin degradation, a comparison of the primary degradation products is necessary. The choice of a biomarker depends on the specific environmental conditions the drug substance or product is exposed to.

Biomarker Candidate	Degradation Condition	Pathway	Suitability as a Biomarker
Epi-doramectin	Basic pH	Reversible Isomerization	Excellent indicator for degradation under alkaline conditions. Its presence signifies initial degradation.
Δ2,3-doramectin	Basic pH	Irreversible Degradation	A marker for more advanced, irreversible degradation under basic conditions.
Doramectin Monosaccharide	Acidic pH	Hydrolysis (Deglycosylation)	A primary indicator of degradation in acidic environments.
Doramectin Aglycone	Acidic pH	Hydrolysis (Deglycosylation)	Indicates further progression of acid-catalyzed degradation.

While epi-doramectin is a reliable biomarker under basic conditions, a comprehensive stability analysis should also consider the potential for degradation under acidic, oxidative, and photolytic stress. For a complete stability profile, monitoring for doramectin monosaccharide and aglycone is recommended, particularly for formulations with an acidic pH.

Experimental Protocols

The following is a detailed methodology for a stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the simultaneous determination of doramectin and its degradation products, including epi-doramectin. This method is based on validated procedures reported in the literature.

Forced Degradation Studies

To generate degradation products and validate the stability-indicating nature of the analytical method, forced degradation studies should be performed on a sample of doramectin.

• Acid Hydrolysis: Dissolve doramectin in a solution of 0.1 M HCl and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve doramectin in a solution of 0.1 M NaOH and heat at 60°C for 24 hours.

• Oxidative Degradation: Treat a solution of doramectin with 3% hydrogen peroxide at room temperature for 24 hours.

• Photolytic Degradation: Expose a solution of doramectin to UV light (254 nm) for 24 hours.

• Thermal Degradation: Expose solid doramectin to a temperature of 105°C for 24 hours.

Stability-Indicating HPLC-UV Method

This method allows for the separation and quantification of doramectin and its degradation products.

• Chromatographic System:

  • HPLC system with a UV detector.

  • Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

  • Column Temperature: 30°C.

  • Mobile Phase: Acetonitrile and water (gradient elution may be required for optimal separation).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 245 nm.

  • Injection Volume: 20 µL.

• Sample Preparation:

  • Accurately weigh and dissolve the doramectin sample (from forced degradation studies or stability testing) in the mobile phase to a final concentration of approximately 1 mg/mL.

  • Filter the solution through a 0.45 µm filter before injection.

• Data Analysis:

  • Identify the peaks corresponding to doramectin and its degradation products based on their retention times, which should be established using reference standards where available.

  • Calculate the percentage of each degradation product relative to the initial concentration of doramectin.

Visualizing Degradation and Analysis

The following diagrams illustrate the degradation pathways of doramectin and the workflow for its analysis.

Caption: Doramectin degradation pathways under different pH conditions.

Caption: Workflow for the validation of a doramectin degradation biomarker.

Conclusion

Epi-doramectin serves as a validated and reliable biomarker for the degradation of doramectin, particularly under basic conditions. Its formation is a direct consequence of doramectin isomerization, making it a sensitive indicator of initial instability. For a comprehensive assessment of doramectin stability, especially in formulations with varying pH, a multi-faceted approach that includes the monitoring of other key degradation products, such as doramectin monosaccharide and aglycone, is recommended. The provided experimental protocols offer a robust framework for researchers and drug development professionals to implement stability-indicating methods for doramectin, thereby ensuring product quality and regulatory compliance.

A Comparative Guide to the Analysis of Epi-Doramectin and Related Avermectins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the determination of doramectin (B1670889) and other related avermectins, offering valuable insights for the analysis of its epimer, epi-doramectin (B1150635). In the absence of direct inter-laboratory comparison studies for epi-doramectin, this document synthesizes data from single-laboratory validations of various analytical techniques. The performance characteristics of these methods, primarily High-Performance Liquid Chromatography (HPLC) with fluorescence detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), are presented to aid researchers in selecting and developing methods for the quantification of epi-doramectin in diverse matrices.

Comparative Analysis of Method Performance

The following tables summarize the quantitative performance data from various studies on avermectin (B7782182) analysis. These metrics are crucial for evaluating the suitability of a method for specific research or regulatory needs.

Table 1: Performance Characteristics of LC-MS/MS Methods for Avermectin Analysis in Milk

Analyte	Method	LOQ (µg/kg)	LOD (µg/kg)	Recovery (%)	RSD (%)	Reference
Doramectin	LC-MS/MS	< 2.5	-	75.0 - 122.0	< 8.0	[1]
Doramectin	LC-MS/MS	-	0.19	-	-	[2]
Doramectin	UHPLC-MS/MS	-	-	88.7 - 110	-	[3]
Ivermectin	LC-MS/MS	< 2.5	-	75.0 - 122.0	< 8.0	[1]
Abamectin	LC-MS/MS	< 2.5	-	75.0 - 122.0	< 8.0	[1]
Eprinomectin	LC-MS/MS	< 2.5	-	75.0 - 122.0	< 8.0	[1]
Moxidectin	LC-MS/MS	< 2.5	-	75.0 - 122.0	< 8.0	[1]

Table 2: Performance Characteristics of HPLC-FLD and LC-MS/MS Methods for Avermectin Analysis in Animal Tissues

Analyte	Matrix	Method	LOQ (µg/kg)	LOD (µg/kg)	Recovery (%)	RSD (%)	Reference
Doramectin	Bovine Muscle	HPLC-FLD	-	5	73.3 - 110	2.11 - 16.57	[4]
Doramectin	Chicken Muscle	LC-MS/MS	0.2	0.1	High Precision & Accuracy	-	[2]
Ivermectin	Chicken Muscle	LC-MS/MS	0.2	0.1	High Precision & Accuracy	-	[2]
Moxidectin	Chicken Muscle	LC-MS/MS	0.5	0.2	High Precision & Accuracy	-	[2]
Abamectin	Bovine Muscle	HPLC-FLD	-	5	73.3 - 110	2.11 - 16.57	[4]
Ivermectin	Bovine Muscle	HPLC-FLD	-	5	73.3 - 110	2.11 - 16.57	[4]
Moxidectin	Bovine Muscle	HPLC-FLD	-	5	73.3 - 110	2.11 - 16.57	[4]

Experimental Protocols

Detailed methodologies are essential for the replication and adaptation of analytical methods. Below are summaries of key experimental protocols from the cited literature.

Method 1: LC-MS/MS for Avermectins in Milk[1]

• Sample Preparation: A fast and simple QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method was employed for the extraction of antiparasitic residues from milk.

• Chromatographic Separation: Analysis was performed using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).

• Validation: The method was validated for the simultaneous assessment of ivermectin, abamectin, doramectin, eprinomectin, moxidectin, and diflubenzuron (B1670561) residues in milk. The limits of quantification were all lower than 2.5 µg/L.

Method 2: HPLC with Fluorescence Detection for Avermectins in Bovine Muscle[4]

• Extraction: Samples are extracted using acetonitrile (B52724).

• Cleanup: Solid-phase extraction (SPE) with a C18 column is used for cleanup.

• Derivatization: The extracted compounds are derivatized with 1-methylimidazole (B24206) and trifluoroacetic anhydride (B1165640) in acetonitrile to form fluorescent derivatives.

• Detection: The derivatives are measured by HPLC with a fluorescence detector at excitation and emission wavelengths of 365 nm and 470 nm, respectively.

Method 3: LC-MS/MS for Avermectins in Chicken Muscle[2]

• Instrumentation: A liquid chromatograph coupled with a tandem mass spectrometer (LC-MS/MS) operating in positive ionization mode was used.

• Multiple Reaction Monitoring (MRM): Specific MRM transitions were used for the quantification and confirmation of ivermectin, doramectin, and moxidectin.

• Validation: The method was validated to establish the limit of detection (LOD) and limit of quantification (LOQ).

Visualized Workflows and Pathways

To further clarify the experimental processes, the following diagrams illustrate the key workflows.

Caption: Workflow for HPLC-FLD analysis of avermectins in bovine muscle.

Caption: General workflow for LC-MS/MS analysis of avermectins.

Conclusion

While a dedicated inter-laboratory comparison for epi-doramectin analysis is not yet available in the public domain, the presented data from validated methods for doramectin and other avermectins provide a strong foundation for researchers. The choice between HPLC-FLD and LC-MS/MS will depend on the required sensitivity, selectivity, and the available instrumentation. LC-MS/MS methods generally offer lower detection and quantification limits and higher specificity. The detailed protocols and workflows in this guide are intended to assist in the development and validation of robust analytical methods for epi-doramectin, contributing to advancements in drug development and food safety.

References

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. jfda-online.com [jfda-online.com]

A Comparative Guide to Epi-Doramectin and Other Doramectin Impurities for Researchers and Drug Development Professionals

An In-depth Analysis of Structure, Potency, and Analytical Separation

Doramectin (B1670889), a potent macrocyclic lactone anthelmintic, is a cornerstone in veterinary medicine for combating a wide range of internal and external parasites.[1][2] As with any pharmaceutical agent, the presence of impurities in the active pharmaceutical ingredient (API) is a critical consideration, impacting both efficacy and safety. This guide provides a comprehensive comparison of epi-doramectin (B1150635) and other known doramectin impurities, offering valuable insights for researchers, scientists, and drug development professionals.

This document delves into the structural variations, comparative insecticidal activity, and analytical methodologies for distinguishing these compounds. The information presented is curated from peer-reviewed studies and is intended to support research and development efforts in the field of veterinary pharmaceuticals.

Structural and Physicochemical Comparison of Doramectin and Its Impurities

Doramectin's complex structure gives rise to a variety of related impurities during its manufacturing process and degradation. These impurities can include epimers, degradation products, and by-products from side reactions. A study successfully isolated and identified seven principal impurities from a doramectin bulk drug, designated as Imp-I through Imp-VII.[1][3] Among these, Imp-VI was identified as 2-epidoramectin.[1]

The structural elucidation of these impurities reveals key differences from the parent doramectin molecule. For instance, Imp-IV is a furan (B31954) ring-opening product, and Imp-V is characterized by the absence of a methyl group at the C-14 position.[1][3] The table below summarizes the known structural and physicochemical properties of doramectin and its identified impurities.

Compound Name	Impurity Designation	Molecular Formula	Molecular Weight ( g/mol )	Key Structural Features
Doramectin	-	C₅₀H₇₄O₁₄	899.11	Parent compound
Impurity I	Imp-I	C₅₁H₇₆O₁₅	941.15	Not fully elucidated in provided search results
Impurity II	Imp-II	C₄₉H₇₂O₁₃	869.09	Not fully elucidated in provided search results
Impurity III	Imp-III	C₅₀H₇₂O₁₃	881.11	Not fully elucidated in provided search results
Impurity IV	Imp-IV	C₅₀H₇₄O₁₅	915.11	Furan ring-opening product[1][3]
14-Demethyl Doramectin	Imp-V	C₄₉H₇₂O₁₄	885.09	Lacks a methyl group at C-14[1][3]
2-epi-Doramectin	Imp-VI	C₅₀H₇₄O₁₄	899.11	Epimer of doramectin at the C-2 position [1]
25-cyclohexyl avermectin (B7782182) A1	Imp-VII	C₅₁H₇₆O₁₄	925.15	Differs in the substituent at the C-25 position

Comparative Biological Activity: Insecticidal Potency

The primary concern with pharmaceutical impurities is their potential biological activity, which can range from being inert to exhibiting toxicity or, in some cases, having its own therapeutic effect. The insecticidal activity of the seven identified doramectin impurities was evaluated against the diamondback moth (Plutella xylostella), a common agricultural pest.[1]

The results, summarized in the table below, indicate that while all impurities exhibit some level of insecticidal activity, none are as potent as the parent compound, doramectin. Notably, 2-epidoramectin (Imp-VI) shows significantly lower activity compared to doramectin.

Compound	LC₅₀ (mg/L) against Plutella xylostella
Doramectin	0.08
Impurity I	> 200
Impurity II	15.63
Impurity III	5.21
Impurity IV	28.34
Impurity V	10.25
2-epi-Doramectin (Imp-VI)	45.78
Impurity VII	> 200

Data sourced from a study on the isolation and characterization of doramectin impurities.[1]

Toxicological and Pharmacokinetic Profiles: A Data Gap

A comprehensive comparison of epi-doramectin and other impurities would ideally include detailed toxicological and pharmacokinetic data. However, there is a significant lack of publicly available information on the specific toxicity and pharmacokinetic profiles of these individual impurities.

General toxicological studies on doramectin indicate that at high doses, it can induce signs of neurotoxicity, including tremors, ataxia, and decreased activity.[4] The metabolism of doramectin has been studied in various animal species, with the primary routes of excretion being through feces.[5] The main metabolites are more polar than the parent compound and result from O-demethylation and hydroxylation.[5]

It is crucial for researchers and drug development professionals to note that the toxicological and pharmacokinetic properties of the impurities may differ significantly from those of doramectin. Further studies are warranted to establish the safety profiles of these individual compounds.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Impurity Profiling

The separation and quantification of doramectin and its impurities are primarily achieved using reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection.

Methodology:

• Column: A C18 or C8 analytical column is typically used. For instance, a HALO C8 column (100 mm × 4.6 mm i.d., 2.7 µm particle size) has been reported for this purpose.

• Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile (B52724) and water is common. A typical mobile phase composition is a mixture of acetonitrile, methanol (B129727), and water.[2]

• Detection: UV detection at a wavelength of 245 nm is suitable for these compounds.

• Sample Preparation: Samples are typically dissolved in methanol or another suitable organic solvent.

• Preparative HPLC: For the isolation of impurities for further characterization, preparative HPLC is employed with a larger column and a higher flow rate. The fractions corresponding to each impurity peak are collected for subsequent analysis.[1]

The following DOT script visualizes a general workflow for the HPLC analysis of doramectin impurities.

References

• 1. Isolation, identification, and characterization of potential impurities of doramectin and evaluation of their insecticidal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. 854. Doramectin (WHO Food Additives Series 36) [inchem.org]
• 4. researchgate.net [researchgate.net]
• 5. fao.org [fao.org]

Comparative Pharmacokinetic Profiles of Doramectin and epi-Doramectin: A Comprehensive Guide

A notable scarcity of publicly available scientific literature exists regarding the pharmacokinetic profile of epi-doramectin (B1150635). Extensive database searches did not yield any peer-reviewed studies detailing its absorption, distribution, metabolism, and excretion (ADME) characteristics. A single report from the World Health Organization mentions the identification of a 2-epimer of doramectin (B1670889) as a minor metabolite in cattle fat, accounting for a small fraction of the total drug-related material.[1] However, no further pharmacokinetic data for this epimer were provided. Consequently, this guide will focus on the well-documented pharmacokinetic profile of doramectin, drawing comparisons with the structurally similar and frequently co-analyzed compound, ivermectin, to provide a comprehensive overview for researchers, scientists, and drug development professionals.

Doramectin, a second-generation avermectin, is a potent endectocide used in veterinary medicine.[2] Its efficacy and duration of action are intrinsically linked to its pharmacokinetic properties. This guide summarizes key experimental data, details methodologies from pivotal studies, and provides visual representations of experimental workflows and metabolic pathways.

Quantitative Pharmacokinetic Data

The following tables summarize the key pharmacokinetic parameters of doramectin, primarily in cattle and sheep, with comparative data for ivermectin where available. These parameters are crucial for understanding the in-vivo behavior of the drug.

Table 1: Comparative Pharmacokinetics of Doramectin and Ivermectin in Cattle (Subcutaneous Administration)

Parameter	Doramectin	Ivermectin	Reference
Cmax (ng/mL)	~32	~32	[3]
Tmax (days)	5.3 ± 0.35	4.0 ± 0.28	[3]
AUC (ng·day/mL)	511 ± 16	361 ± 17	[3]
Half-life (t1/2) (days)	Not explicitly stated	Not explicitly stated
Bioavailability	Higher than ivermectin	Lower than doramectin	[3]

Table 2: Comparative Pharmacokinetics of Doramectin and Ivermectin in Cattle (Pour-on Administration)

Parameter	Doramectin	Ivermectin	Reference
Cmax (ng/mL)	12.2 ± 4.8	12.2 ± 6.0	[1]
Tmax (days)	4.3 ± 1.6	3.4 ± 0.8	[1]
AUC (ng·day/mL)	168.0 ± 41.7	115.5 ± 43.0	[1]
Mean Residence Time (MRT) (days)	12.8 ± 1.9	8.4 ± 1.5	[1]

Table 3: Pharmacokinetics of Doramectin Following Intramuscular vs. Subcutaneous Administration in Cattle

Parameter	Intramuscular (IM)	Subcutaneous (SC)	Reference
Cmax (ng/mL)	33.1 ± 9.0	27.8 ± 7.9	[4]
AUC (ng·day/mL)	475 ± 82	457 ± 66	[4]

Experimental Protocols

The data presented above are derived from studies employing rigorous experimental designs. Below are detailed methodologies from key experiments.

Study: Comparative Pharmacokinetics of Doramectin and Ivermectin in Cattle (Subcutaneous)

• Animals: Forty cattle were divided into two groups of twenty.

• Drug Administration: One group received a commercial formulation of doramectin, and the other received a commercial formulation of ivermectin. Both were administered via subcutaneous injection at a dose of 200 µg/kg.

• Sample Collection: Blood samples were collected from the jugular vein at predetermined time points.

• Analytical Method: Plasma concentrations of doramectin and ivermectin were determined using high-performance liquid chromatography (HPLC).

Study: Comparative Pharmacokinetics of Doramectin and Ivermectin in Cattle (Pour-on)

• Animals: Twenty-four young beef cattle were used in the study.

• Drug Administration: Doramectin and ivermectin were administered topically as pour-on formulations at a dose of 500 µg/kg.

• Sample Collection: Plasma samples were collected over a 50-day period.

• Data Analysis: Maximum plasma concentration (Cmax) and time to reach Cmax (Tmax) were determined directly from the plasma concentration-time profiles. The area under the plasma concentration-time curve (AUC) and mean residence time (MRT) were calculated to assess drug exposure and persistence.

Visualizations

Experimental Workflow for a Comparative Pharmacokinetic Study

Caption: Generalized workflow for a comparative pharmacokinetic study.

Known Metabolic Pathway of Doramectin

Caption: Simplified metabolic pathway of doramectin.[1]

Discussion

The available data consistently demonstrate that doramectin exhibits a longer residence time in the body compared to ivermectin, as indicated by its larger AUC and longer MRT.[1][3] This prolonged exposure is a key factor in its extended period of efficacy against parasites. The time to reach maximum plasma concentration (Tmax) is also generally longer for doramectin, suggesting a slower absorption from the site of administration.[3] While peak concentrations (Cmax) are often similar to ivermectin, the sustained plasma levels of doramectin contribute to its greater overall systemic exposure.

The metabolism of doramectin proceeds primarily through O-demethylation and hydroxylation.[1] The identification of a 2-epimer as a minor metabolite in fat suggests that epimerization can occur in vivo, although its contribution to the overall pharmacokinetic profile appears to be minimal.[1]

References

• 1. 854. Doramectin (WHO Food Additives Series 36) [inchem.org]
• 2. Primary pH degradation products of doramectin | Microbial Screening Technologies [microbialscreening.com]
• 3. Degradation of abamectin and doramectin on sheep grazed pasture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. isah-soc.org [isah-soc.org]

Validating an In Vitro Model for Epi-Doramectin Testing: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of in vitro models for the testing of epi-doramectin (B1150635), a derivative of the broad-spectrum anthelmintic doramectin (B1670889). Due to the limited availability of specific in vitro data for epi-doramectin, this guide leverages data from studies on doramectin as a close structural and functional analogue. The primary focus is on the validation of the Larval Development Assay (LDA) against alternative in vitro methods, providing researchers with the necessary data and protocols to make informed decisions for their drug development pipelines.

Comparison of In Vitro Models for Avermectin Testing

The selection of an appropriate in vitro model is critical for the accurate assessment of anthelmintic efficacy. The following table summarizes the performance of two common in vitro assays used for testing avermectins like doramectin against the parasitic nematode Haemonchus contortus.

In Vitro Model	Principle	Key Performance Parameter	Doramectin	Ivermectin	Reference Compound
Larval Development Assay (LDA)	Measures the inhibition of larval development from egg to the third larval stage (L3).	Effective Concentration (EC)	Fully effective at 0.001 µg/mL	Fully effective at 0.001 µg/mL	Selamectin (less potent)[1]
Larval Motility Assay (LMA)	Assesses the paralysis of L3 larvae by quantifying their movement after drug exposure.	Inhibitory Concentration (IC50)	Not explicitly found for doramectin, but avermectins are highly potent.[2]	LM50 of resistant larvae: 0.149 µg/mL[3]	Levamisole (active)[2]
Glutamate-Gated Chloride (GluCl) Channel Binding Assay	Measures the binding affinity of the compound to its molecular target, the GluCl channel.	Binding Affinity (Kd)	High affinity (inferred from mechanism)	Kd = 0.35 ± 0.1 nM	Glutamate (endogenous ligand)

Experimental Protocols

Detailed methodologies for the key experiments are provided below to facilitate the replication and validation of these in vitro models.

Larval Development Assay (LDA) Protocol

This protocol is adapted from established methods for Haemonchus contortus.[4]

Objective: To determine the concentration of an anthelmintic agent that inhibits 50% of eggs from developing into third-stage larvae (L3).

Materials:

• Haemonchus contortus eggs

• 96-well microtiter plates

• Growth medium (e.g., Earle's balanced salt solution with yeast extract)

• Test compounds (e.g., doramectin, ivermectin)

• Fungicide

• Incubator (27°C)

• Inverted microscope

Procedure:

• Egg Collection and Sterilization: Collect H. contortus eggs from fecal samples and sterilize them using a suitable fungicide.

• Assay Setup: Add approximately 60-80 eggs to each well of a 96-well plate containing the growth medium.

• Compound Addition: Add serial dilutions of the test compounds to the wells. Include a negative control (no drug) and a positive control (a known effective anthelmintic).

• Incubation: Incubate the plates at 27°C for six days, which is the normal duration for development to the L3 stage.

• Larval Counting: After incubation, kill the larvae (e.g., with a dilute iodine solution) and count the number of eggs, L1, L2, and L3 larvae in each well using an inverted microscope.

• Data Analysis: Calculate the percentage of inhibition of development to L3 for each compound concentration and determine the LD50 value.

Larval Motility Assay (LMA) Protocol

This protocol is a generalized method for assessing larval motility.

Objective: To assess the paralytic effect of an anthelmintic on L3 larvae.

Materials:

• Haemonchus contortus L3 larvae

• 96-well microtiter plates

• Phosphate-buffered saline (PBS) or other suitable buffer

• Test compounds

• Automated motility tracking system or microscope

Procedure:

• Larval Preparation: Collect and wash L3 larvae.

• Assay Setup: Add a defined number of L3 larvae to each well of a 96-well plate containing PBS.

• Compound Addition: Introduce serial dilutions of the test compounds to the wells.

• Incubation: Incubate the plates for a defined period (e.g., 24 hours) at a suitable temperature.

• Motility Assessment: Quantify larval movement using an automated tracking system or by visual scoring under a microscope. A common criterion is to classify larvae as motile if they exhibit sinusoidal motion.

• Data Analysis: Determine the percentage of motile larvae at each compound concentration and calculate the IC50 value.

Glutamate-Gated Chloride (GluCl) Channel Binding Assay Protocol

This is a conceptual protocol for a receptor-binding assay.

Objective: To measure the binding affinity of a test compound to the glutamate-gated chloride channels.

Materials:

• Source of GluCl channels (e.g., membrane preparations from cells expressing recombinant GluCl channels)

• Radiolabeled ligand with known high affinity for the GluCl channel (e.g., [3H]-ivermectin)

• Test compounds

• Scintillation counter

Procedure:

• Reaction Setup: In a microfuge tube, combine the membrane preparation, a fixed concentration of the radiolabeled ligand, and varying concentrations of the test compound.

• Incubation: Incubate the mixture to allow binding to reach equilibrium.

• Separation of Bound and Free Ligand: Separate the membrane-bound radioligand from the unbound radioligand (e.g., by rapid filtration).

• Quantification: Measure the amount of bound radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled ligand (IC50). Calculate the binding affinity (Ki) using the Cheng-Prusoff equation.

Visualizing the Workflow and Pathways

To better illustrate the experimental processes and the underlying biological mechanism, the following diagrams were generated using the DOT language.

Caption: Experimental workflow for in vitro anthelmintic testing.

Caption: Mechanism of action of doramectin/epi-doramectin.

Conclusion

The Larval Development Assay (LDA) provides a robust and sensitive method for the in vitro evaluation of avermectins like doramectin. The data indicates that doramectin is highly potent in this assay, with an effective concentration comparable to ivermectin.[1] For a comprehensive validation of an in vitro model for epi-doramectin, it is recommended to conduct a comparative study using the LDA, the Larval Motility Assay (LMA), and a target-based assay such as the GluCl channel binding assay. This multi-faceted approach will provide a thorough understanding of the compound's efficacy, mechanism of action, and potential for resistance. While direct comparative data for epi-doramectin is not yet widely available, the protocols and comparative data for doramectin presented in this guide offer a solid foundation for initiating such validation studies.

References

• 1. Comparison of ivermectin, doramectin, selamectin, and eleven intermediates in a nematode larval development assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro activity of various anthelmintic compounds against Haemonchus contortus larvae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. entomoljournal.com [entomoljournal.com]
• 4. infoteca.cnptia.embrapa.br [infoteca.cnptia.embrapa.br]

Assessing the Impact of Doramectin on Anthelmintic Resistance: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence and spread of anthelmintic resistance in parasitic nematodes pose a significant threat to livestock health and productivity worldwide. Macrocyclic lactones, a cornerstone of parasite control, are not immune to this challenge. This guide provides a comparative assessment of doramectin's performance in the context of anthelmintic resistance, supported by experimental data and detailed methodologies. While specific data for "epi-doramectin" is not available in the public domain, this guide will focus on doramectin (B1670889), a widely used and researched endectocide.

Comparative Efficacy of Doramectin and Other Macrocyclic Lactones

Doramectin, a semi-synthetic avermectin, has demonstrated high efficacy against a broad spectrum of gastrointestinal nematodes in cattle.[1][2][3] Its performance, particularly in terms of persistent activity, has been compared to other macrocyclic lactones like ivermectin, eprinomectin, and moxidectin (B1677422).

A study comparing topical formulations of doramectin, ivermectin, eprinomectin, and moxidectin in beef calves indicated that while eprinomectin and moxidectin showed greater initial anthelmintic activity based on fecal egg counts, doramectin's activity was significantly greater than ivermectin's in the early stages of the trial.[4] In terms of weight gain, there were no significant differences between doramectin, eprinomectin, and moxidectin from day 56 onwards, with all three outperforming ivermectin.[4]

Another study focusing on persistent efficacy against natural nematode infections in cattle found that the duration of protection from a single injection of doramectin was longer than that of ivermectin or fenbendazole (B1672488).[5] This longer persistence was evident in the lower number of adult and L4 stages of Ostertagia ostertagi in doramectin-treated animals at day 56 post-treatment.[5]

The following tables summarize key comparative data on the efficacy of doramectin and other anthelmintics.

Table 1: Persistent Efficacy of Topical Macrocyclic Lactones in Beef Calves [4]

Treatment (500 µg/kg)	Mean Fecal Egg Count Reduction (Day 7-28)	Final Average Total Bodyweight Gain (112 days) (kg)
Doramectin	Greater than Ivermectin (Days 7 & 14)	146.9
Ivermectin	Lower than other treated groups	139.7
Eprinomectin	Greater than Ivermectin & Control	148.5
Moxidectin	Greater than Ivermectin & Control	153.7
Control	-	127.7

Table 2: Persistent Efficacy of Injectable Anthelmintics in Cattle [5]

Treatment	Mean Total Worm Burden (Day 56)
Doramectin (200 µg/kg s.c.)	Significantly lower than Ivermectin and Fenbendazole
Ivermectin (200 µg/kg s.c.)	Higher than Doramectin
Fenbendazole (5 mg/kg p.o.)	Higher than Doramectin
Control	Highest worm burden

Experimental Protocols for Assessing Anthelmintic Resistance

Accurate assessment of anthelmintic resistance is crucial for effective parasite control strategies. The following are detailed protocols for key experiments used to evaluate the efficacy of anthelmintics like doramectin.

Fecal Egg Count Reduction Test (FECRT)

The FECRT is the most common in vivo method for detecting anthelmintic resistance.[6][7] It compares fecal egg counts (FECs) in animals before and after treatment to determine the percentage reduction in egg shedding.

Protocol:

• Animal Selection:

  • Select a minimum of 10-15 animals per treatment group and a control group.[6]

  • Animals should be of similar age, weight, and management history and should not have been treated with an anthelmintic in the preceding 6-8 weeks.[6][8]

  • A pre-treatment FEC of at least 150 eggs per gram (EPG) is recommended for reliable results.[8]

• Pre-Treatment Fecal Sample Collection (Day 0):

  • Collect individual fecal samples (minimum 20g) directly from the rectum of each animal.[6]

  • Label each sample with the animal's unique identifier.

  • Samples should be cooled to below 10°C during transport and can be stored at 4-8°C for up to 5 days.[6]

• Treatment Administration:

  • Weigh each animal to ensure accurate dosage.

  • Administer the anthelmintic according to the manufacturer's instructions.

  • The control group should receive a placebo or no treatment.

• Post-Treatment Fecal Sample Collection:

  • Collect individual fecal samples from all animals 14-17 days after treatment with macrocyclic lactones like doramectin.[6]

• Fecal Egg Count:

  • Perform FECs on all individual pre- and post-treatment samples using a standardized technique (e.g., McMaster, Mini-FLOTAC).[6]

• Calculation of Fecal Egg Count Reduction:

  • Calculate the arithmetic mean EPG for each group before and after treatment.

  • The percentage reduction is calculated using the formula: % Reduction = [1 - (Mean Post-treatment EPG of Treated Group / Mean Post-treatment EPG of Control Group)] x 100

• Interpretation of Results:

  • Efficacious: ≥95% reduction.

  • Suspected Resistance: <95% reduction but >90% reduction.

  • Resistance: <90% reduction.[7]

In Vitro Larval Development Assay (LDA)

The LDA is an in vitro method used to determine the concentration of an anthelmintic that inhibits the development of nematode eggs to the third larval stage (L3).[9][10]

Protocol:

• Egg Recovery:

  • Recover nematode eggs from fecal samples using a sieving and flotation technique.

• Assay Setup:

  • Prepare serial dilutions of the test anthelmintic in a suitable solvent.

  • Dispense a standardized number of eggs (e.g., 70-100) into each well of a 24- or 96-well microtiter plate.[10]

  • Add a culture medium containing nutrients for larval development (e.g., Escherichia coli).[10]

  • Add the different anthelmintic dilutions to the respective wells. Include control wells with no anthelmintic.

• Incubation:

  • Incubate the plates at a suitable temperature (e.g., 27°C) and humidity (≥80% RH) for approximately 6-7 days.[10]

• Larval Assessment:

  • After incubation, stop larval development (e.g., by adding a small amount of iodine solution).

  • Count the number of eggs, L1, L2, and L3 larvae in each well under an inverted microscope.[10]

• Data Analysis:

  • Calculate the percentage of eggs that developed to the L3 stage for each anthelmintic concentration.

  • Determine the effective concentration (EC50), the concentration of the drug that inhibits 50% of the larvae from developing to the L3 stage.

Mechanisms of Resistance and Associated Signaling Pathways

Resistance to macrocyclic lactones, including doramectin, is a complex phenomenon often associated with alterations in drug transport and metabolism. P-glycoproteins (Pgps), members of the ATP-binding cassette (ABC) transporter superfamily, are key players in this process.[11][12][13] These transmembrane proteins function as efflux pumps, actively transporting a wide range of substrates, including macrocyclic lactones, out of cells. Overexpression or altered function of Pgps in nematodes can lead to reduced drug accumulation at the target site, resulting in decreased efficacy.[12]

The following diagrams illustrate the proposed mechanism of P-glycoprotein-mediated resistance and a general workflow for its investigation.

Caption: P-glycoprotein mediated efflux of macrocyclic lactones in nematodes.

Caption: Experimental workflow for investigating anthelmintic resistance.

References

• 1. Efficacy of doramectin against field nematode infections of cattle in Latin America - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activity of doramectin against nematode endoparasites of cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficacy of topically administered doramectin against eyeworms, lungworms, and gastrointestinal nematodes of cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A comparison of persistent anthelmintic efficacy of topical formulations of doramectin, ivermectin, eprinomectin and moxidectin against naturally acquired nematode infections of beef calves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative persistent efficacy of doramectin, ivermectin and fenbendazole against natural nematode infections in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. combar-ca.eu [combar-ca.eu]
• 7. merck-animal-health-usa.com [merck-animal-health-usa.com]
• 8. benchchem.com [benchchem.com]
• 9. WO1995009246A1 - Larval development assay - Google Patents [patents.google.com]
• 10. infoteca.cnptia.embrapa.br [infoteca.cnptia.embrapa.br]
• 11. Pharyngeal Pumping and Tissue-Specific Transgenic P-Glycoprotein Expression Influence Macrocyclic Lactone Susceptibility in Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Potential contribution of P-glycoproteins to macrocyclic lactone resistance in the cattle parasitic nematode Cooperia oncophora - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Analysis of Epi-Doramectin and Related Avermectins in Veterinary Medicine

An objective guide for researchers and drug development professionals on the performance, pharmacokinetics, and mechanism of action of epi-doramectin (B1150635) and other selected avermectins across various animal species. This guide synthesizes available experimental data to provide a comprehensive comparative overview.

The avermectin (B7782182) family of macrocyclic lactones has revolutionized parasitic control in veterinary medicine, with doramectin (B1670889) being a prominent member used for its broad-spectrum activity against endo- and ectoparasites. Epi-doramectin is a key metabolite of doramectin. This guide provides a comparative analysis of the performance of doramectin and its related compounds in different animal species, supported by experimental data on efficacy and pharmacokinetics.

Mechanism of Action: Targeting Invertebrate Nervous Systems

Avermectins, including doramectin and its metabolites, exert their anthelmintic and insecticidal effects by interfering with the nervous system of invertebrates. They bind to glutamate-gated chloride channels (GluCls) which are specific to protostome invertebrates.[1][2][3][4] This binding increases the permeability of the cell membrane to chloride ions, leading to hyperpolarization of the nerve and muscle cells.[1][2][3] The influx of chloride ions blocks the transmission of electrical impulses, resulting in paralysis and eventual death of the parasite.[1][2] Mammals are generally not affected by therapeutic doses of these compounds because they lack the protostome-specific glutamate-gated chloride channels.[1][2]

The signaling pathway is initiated by the binding of the avermectin to the GluCl receptor, which triggers a conformational change in the channel, allowing the influx of chloride ions. This process is illustrated in the diagram below.

References

• 1. Avermectin Derivatives, Pharmacokinetics, Therapeutic and Toxic Dosages, Mechanism of Action, and Their Biological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Avermectin - Wikipedia [en.wikipedia.org]
• 3. What are Glutamate-gated chloride channel modulators and how do they work? [synapse.patsnap.com]
• 4. AOP-Wiki [aopwiki.org]

Safety & Regulatory Compliance

Navigating the Disposal of Epi-doramectin: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. While Epi-doramectin may not be classified as a hazardous substance for human handling according to its Safety Data Sheet (SDS), its potential environmental impact necessitates a careful and structured disposal process.[1] This guide provides essential, step-by-step procedures to ensure the safe and compliant disposal of Epi-doramectin.

Understanding the Hazard Profile

Epi-doramectin is a stereoisomer of Doramectin, a member of the avermectin (B7782182) family of compounds. While one SDS for Epi-doramectin does not classify it as hazardous under the Globally Harmonized System (GHS), it is crucial to consider the environmental toxicity of the broader avermectin class.[1] Doramectin is known to be very toxic to aquatic life with long-lasting effects.[2][3] Avermectins are often excreted from treated animals in their active form and can persist in the environment, posing a risk to non-target organisms.[4][5][6] Therefore, the primary goal of Epi-doramectin disposal is to prevent its release into the environment, particularly into sewer systems and waterways.[1]

Hazard Consideration	Epi-doramectin	Doramectin (Closely Related Compound)	General Laboratory Chemical Waste
Human Health Hazard (GHS)	Not classified as hazardous[1]	Toxic if swallowed, may damage the unborn child, causes damage to organs[2][3][7]	Varies by chemical; requires assessment
Environmental Hazard	Advised not to enter sewers/surface water[1]	Very toxic to aquatic life with long-lasting effects[2][3]	Varies by chemical; requires assessment
Primary Disposal Concern	Prevention of environmental release	Prevention of environmental release and human exposure	Compliance with federal, state, and local regulations[8][9]

Experimental Protocol: Epi-doramectin Disposal Workflow

The following protocol outlines the detailed steps for the proper disposal of Epi-doramectin waste generated in a laboratory setting. This procedure is designed to comply with general laboratory chemical waste management guidelines.[8][9][10]

Materials:

• Appropriate chemical-resistant waste container with a secure lid (plastic is often preferred)[8]

• Hazardous waste label

• Personal Protective Equipment (PPE): laboratory coat, safety glasses, and gloves

• Spill cleanup materials (absorbent pads, etc.)

Procedure:

• Waste Minimization: Whenever possible, minimize the amount of Epi-doramectin waste generated. This can be achieved by ordering the smallest necessary quantities and reducing the scale of experiments.[8]

• Segregation of Waste:

  • Do not mix Epi-doramectin waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

  • Collect all materials contaminated with Epi-doramectin, including unused product, solutions, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, in a designated waste container.

• Containerization:

  • Select a waste container that is compatible with the chemical nature of the waste. The container must be in good condition, with no leaks or cracks, and have a secure, tight-fitting lid.[10][11]

  • Ensure the container is not overfilled; leave at least one inch of headspace to allow for expansion.[11]

• Labeling:

  • Immediately label the waste container with a hazardous waste label.

  • The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "Epi-doramectin"

    • The approximate concentration and quantity of the waste

    • The date the waste was first added to the container

    • The name and contact information of the generating researcher or lab

• Storage:

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory where the waste is generated.[8][9][11]

  • The SAA should be located at or near the point of generation and away from drains or areas where a spill could enter the environment.

  • Ensure incompatible chemicals are stored separately to prevent accidental reactions.[11]

• Disposal Request:

  • Once the waste container is full or has been in storage for the maximum allowable time (check with your institution's guidelines, often up to 12 months as long as accumulation limits are not exceeded), submit a chemical waste pickup request to your institution's EHS or equivalent department.[8][9]

  • Do not dispose of Epi-doramectin down the drain or in the regular trash.[10]

• Empty Container Disposal:

  • A container that has held Epi-doramectin should be managed as hazardous waste unless it has been triple-rinsed.[12]

  • The rinsate from the triple-rinsing process must be collected and disposed of as hazardous waste.[12]

  • After triple-rinsing, deface the original label and dispose of the container according to your institution's guidelines for non-hazardous lab waste.[12]

• Spill Management:

  • In the event of a spill, immediately contain the area.

  • Wearing appropriate PPE, clean up the spill using absorbent materials.

  • All materials used for spill cleanup must be collected and disposed of as Epi-doramectin hazardous waste.[12]

Logical Workflow for Epi-doramectin Disposal

Caption: Workflow for the safe disposal of Epi-doramectin waste in a laboratory setting.

By adhering to these procedures, laboratory personnel can ensure the safe handling and disposal of Epi-doramectin, thereby protecting both themselves and the environment. Always consult your institution's specific chemical hygiene and waste management plans for detailed requirements.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. isah-soc.org [isah-soc.org]
• 5. Environmentally realistic concentrations of eprinomectin induce phytotoxic and genotoxic effects in Allium cepa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of Avermectins on the Environment Based on Its Toxicity to Plants and Soil Invertebrates—a Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. merck.com [merck.com]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. odu.edu [odu.edu]
• 10. danielshealth.com [danielshealth.com]
• 11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 12. vumc.org [vumc.org]

Essential Safety and Logistical Information for Handling Epi-doramectin

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical compounds is paramount. This document provides a comprehensive guide to the personal protective equipment (PPE), operational procedures, and disposal plans for Epi-doramectin.

Note on Safety Data Sheet (SDS) Information: The Safety Data Sheet (SDS) for epi-Doramectin from one supplier suggests the substance is not classified as hazardous according to the Globally Harmonized System (GHS)[1]. However, SDS for the closely related compound, Doramectin, indicates significant hazards, including potential reproductive toxicity and organ damage with repeated exposure[2][3]. Given this discrepancy and in the interest of maintaining the highest safety standards in a research environment, this guide adopts a precautionary approach based on the potential hazards associated with Doramectin.

Personal Protective Equipment (PPE) and Safety Measures

A summary of recommended personal protective equipment and safety measures when handling Epi-doramectin is provided in the table below.

Item	Specification	Purpose	Source
Hand Protection	Chemical-resistant, impermeable gloves (e.g., Nitrile)	To prevent skin contact.	[4][5]
Eye Protection	Safety glasses with side shields or goggles. A face shield may be required if there is a splash hazard.	To protect eyes from splashes and aerosols.	[2]
Body Protection	Laboratory coat or work uniform. Additional protective garments such as sleevelets, aprons, or disposable suits should be used based on the task to avoid skin exposure.	To protect skin and personal clothing from contamination.	[2]
Respiratory Protection	Not generally required if handled in a well-ventilated area. Use a NIOSH-certified respirator if aerosols may be generated or if required by the specific pesticide label.	To prevent inhalation of dust, mists, or vapors.	[5]
Footwear	Closed-toe shoes.	To protect feet from spills.
Hygiene Practices	Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory area.	To prevent ingestion and contamination.	[2][4][6]
Engineering Controls	Handle in a well-ventilated place.	To minimize inhalation exposure.	[4]

Operational Plan: Step-by-Step Handling Procedure

• Preparation:

  • Before handling Epi-doramectin, ensure you have read and understood the Safety Data Sheet (SDS).

  • Put on all required personal protective equipment as detailed in the table above.

  • Ensure a safety shower and eyewash station are readily accessible.

  • Work in a designated and well-ventilated area, such as a chemical fume hood.

• Handling:

  • Avoid contact with skin and eyes[4].

  • Avoid the formation of dust and aerosols[4].

  • Use non-sparking tools to prevent fire caused by electrostatic discharge[4].

  • Keep the container tightly closed when not in use[2].

• In Case of Exposure:

  • After inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention[4].

  • After skin contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing[4].

  • After eye contact: Rinse opened eyes for several minutes under running water. Consult a doctor[3].

  • After swallowing: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention[2][6].

Disposal Plan

Proper disposal of Epi-doramectin and any contaminated materials is crucial to prevent environmental contamination and potential harm to others.

• Unused or Expired Epi-doramectin:

  • Unused or expired product should be disposed of as hazardous waste.

  • Some pharmaceutical companies offer take-back programs for their products[7].

  • Alternatively, utilize authorized drug take-back locations[8].

• Contaminated Materials (e.g., gloves, lab coats, empty containers):

  • All materials that have come into contact with Epi-doramectin should be treated as hazardous waste.

  • Place contaminated disposable items in a designated, sealed, and clearly labeled hazardous waste container.

• Sharps (e.g., needles, syringes):

  • Any sharps used for handling Epi-doramectin must be disposed of in a designated sharps container[7][9].

  • Sharps containers are made of puncture-resistant plastic and are designed for the safe storage of medical waste[7].

  • Do not overfill sharps containers.

  • Full sharps containers should be taken to a designated drop-off site, such as a local pharmacy, hospital, or a registered medical waste transporter for proper disposal[8][10].

Workflow for Handling and Disposal of Epi-doramectin

Caption: Workflow for the safe handling and disposal of Epi-doramectin.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. merck.com [merck.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. echemi.com [echemi.com]
• 5. Text equivalent of "Dress for Success: Some Things to Know About Personal Protective Equipment BEFORE You Handle a Pesticide" - AgriSafe Network [agrisafe.org]
• 6. cdn.specialistsales.com.au [cdn.specialistsales.com.au]
• 7. earth911.com [earth911.com]
• 8. How to Dispose of an Expired or Used EpiPen [verywellhealth.com]
• 9. How to Handle and Dispose of Sharps and Unused Vaccine Products - Drovers [drovers.com]
• 10. Disposing of Sharps, Syringes, and Other Related Waste - Texas Commission on Environmental Quality - www.tceq.texas.gov [tceq.texas.gov]